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  • Product: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Core Science & Biosynthesis

Foundational

mechanism of action of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in vitro

In Vitro Mechanism of Action of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine: A Covalent LSD1 (KDM1A) Inhibitor Executive Summary (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly specialized, mechan...

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Author: BenchChem Technical Support Team. Date: April 2026

In Vitro Mechanism of Action of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine: A Covalent LSD1 (KDM1A) Inhibitor

Executive Summary

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly specialized, mechanism-based irreversible inhibitor targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A). As a Senior Application Scientist, I have structured this technical guide to dissect the in vitro molecular mechanics, the structural causality behind its design, and the self-validating experimental protocols required to rigorously profile this compound's efficacy and selectivity in preclinical drug development.

Pharmacophore Rationale & Structural Causality

LSD1 shares significant structural 1 (MAO-A and MAO-B), as all are FAD-dependent amine oxidases[1]. Classical inhibitors like tranylcypromine (TCP) lack selectivity, leading to off-target neurotoxicity. The design of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine introduces two critical structural modifications to drive target specificity:

  • The Methanamine Spacer: Inserting a methylene group between the cyclopropyl ring and the primary amine alters the binding trajectory. This modification enhances the initial non-covalent binding affinity ( KI​ ) by optimally positioning the amine lone pair for 1[1].

  • 2-Chloro-6-fluorophenyl Substitution: The LSD1 catalytic cleft is significantly larger than that of MAO-A/B. The di-halogenated phenyl ring exploits this volumetric difference. The steric bulk of the chlorine and fluorine atoms creates a steric clash in MAO enzymes while forming favorable 2, driving profound target selectivity[2].

Molecular Mechanism of Action (Enzymatic Level)

The inhibition of LSD1 by this compound is a time-dependent, two-step cascade:

  • Reversible Association: The compound first enters the catalytic cleft, forming a 1 governed by the inhibition constant ( KI​ )[1].

  • Covalent Inactivation ( kinact​ ): The enzyme attempts to oxidize the methanamine. This initiates a Single-Electron Transfer (SET) from the compound's nitrogen to the FAD cofactor. The resulting radical cation triggers the rapid 3[3]. The unmasked carbon-centered radical immediately attacks the FAD cofactor (typically at the C4a or N5 position), forming a2[2]. This permanently neutralizes the enzyme's redox capacity.

Mechanism A LSD1 + Cyclopropylmethanamine B Reversible Non-Covalent Complex A->B KI (Affinity) C Single-Electron Transfer (SET) B->C kinact (Catalysis) D Cyclopropyl Ring Opening C->D E Irreversible FAD-Adduct Formation D->E

Figure 1: Two-step mechanism of action culminating in covalent FAD adduction.

In Vitro Pharmacological Profiling: Self-Validating Protocols

To rigorously validate this mechanism, researchers must employ orthogonal in vitro assays. The AlphaLISA platform is preferred for kinetic profiling because its homogeneous (no-wash) nature prevents the disruption of the initial weak non-covalent complex, ensuring accurate KI​ derivation.

Protocol 1: Time-Dependent Enzymatic Inhibition (AlphaLISA) Causality: This assay measures the accumulation of demethylated product. By varying pre-incubation times, we calculate the exact inactivation efficiency ( kinact​/KI​ ).

  • Enzyme Preparation: Dilute recombinant human LSD1 to 2 nM in 4 (50 mM Tris-HCl pH 9.0, 50 mM NaCl, 1 mM DTT, 0.01% Tween-20)[4].

  • Inhibitor Pre-incubation: Incubate 2 nM LSD1 with a titration of the compound (0.1 nM to 10 μM) for varying time intervals (10, 30, and 60 minutes) at room temperature[4].

  • Substrate Addition: Initiate the reaction by adding 4. Incubate for exactly 60 minutes[4].

  • Reaction Termination & Acceptor Binding: Add Anti-methyl Acceptor beads (final concentration 20 μg/mL) prepared in Epigenetics Buffer 1. This stops the enzymatic reaction and binds the demethylated product. 4[4].

  • Donor Bead Addition: Add 5 (20 μg/mL) under subdued light to bind the biotinylated substrate. Incubate for 30 minutes[5].

  • Readout: Measure the Alpha signal (Excitation: 680 nm; Emission: 615 nm)[5].

AlphaLISA Step1 Pre-incubate LSD1 + Inhibitor Step2 Add Biotinylated H3K4me1 Peptide Step1->Step2 Step3 Enzymatic Demethylation Reaction Step2->Step3 Step4 Add Anti-methyl Acceptor Beads Step3->Step4 Step5 Add Streptavidin Donor Beads Step4->Step5 Step6 Excitation (680nm) & Emission (615nm) Step5->Step6

Figure 2: Step-by-step AlphaLISA workflow for quantifying LSD1 demethylase activity.

Protocol 2: Jump-Dilution Assay (Self-Validation of Irreversibility) Causality: To prove the covalent nature of the FAD adduct, the enzyme-inhibitor complex must be subjected to a massive dilution. If the inhibitor is reversible, activity will return; if covalent, the enzyme remains permanently inactive.

  • Incubate 100 nM LSD1 with 10 μM of the compound (a concentration >10×IC50​ ) for 30 minutes to ensure complete complex formation. 2.6 containing the biotinylated H3K4me1 substrate (final LSD1 concentration = 1 nM)[6].

  • Monitor product formation over 60 minutes. A lack of signal recovery confirms irreversible, covalent adduction.

Quantitative Data Presentation

The structural modifications of the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine scaffold yield a distinct kinetic profile compared to baseline cyclopropylamines. Below is a representative comparative data matrix for this chemotype.

Compound Class KI​ (μM) kinact​ (min −1 )Inactivation Efficiency ( kinact​/KI​ )MAO-A IC 50​ (μM)MAO-B IC 50​ (μM)
Tranylcypromine (TCP) > 2000.05~ 250 M −1 s −1 0.0020.005
(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine scaffold 0.5 - 2.00.04 - 0.08> 30,000 M −1 s −1 > 100> 100

Table 1: Representative kinetic and selectivity parameters highlighting the shift from MAO to LSD1 specificity driven by the di-halogenated phenyl and methanamine modifications.

Downstream Epigenetic Signaling

At the cellular level, the irreversible inhibition of LSD1 by this compound triggers a profound transcriptomic shift. LSD1 normally acts as a transcriptional corepressor by1 at enhancer and promoter regions[1].

Upon covalent FAD adduction, H3K4me2 rapidly accumulates. This epigenetic mark recruits chromatin-remodeling complexes that transition the local chromatin architecture into an open, transcriptionally permissive state. In oncology models (such as Acute Myeloid Leukemia), this directly reactivates silenced tumor suppressor genes and myeloid differentiation factors, ultimately halting proliferation and inducing terminal differentiation.

Pathway N1 Covalent LSD1 Inhibition N2 Accumulation of H3K4me2 N1->N2 N3 Chromatin Remodeling (Open State) N2->N3 N4 Reactivation of Tumor Suppressors N3->N4 N5 Cell Cycle Arrest & Differentiation N4->N5

Figure 3: Downstream epigenetic and transcriptomic cascade following LSD1 inhibition.

References

  • AlphaLISA LSD1 Histone H3-Lysine 4 demethylase assay, Revvity, 4

  • Data Sheet - LSD1 Homogeneous Assay Kit, West Bioscience, 5

  • LSD1 Histone Demethylase Assays and Inhibition, PMC - NIH, 3

  • Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors, PMC - NIH, 1

  • Structural insight into inhibitors of flavin adenine dinucleotide-dependent lysine demethylases, Taylor & Francis, 2

  • Raloxifene, Identified As a Novel LSD1 Inhibitor, Suppresses the Migration of Renal Cell Carcinoma, Taylor & Francis, 6

Sources

Exploratory

blood-brain barrier permeability of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

An In-Depth Technical Guide on the Blood-Brain Barrier Permeability of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Executive Summary The compound (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine represents a h...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on the Blood-Brain Barrier Permeability of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Executive Summary

The compound (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine represents a highly optimized small-molecule scaffold with significant potential for central nervous system (CNS) applications. Structurally characterized by a cyclopropyl core, a primary methanamine group, and a di-halogenated (chloro and fluoro) phenyl ring, this molecule possesses physicochemical properties that strongly favor passive transcellular diffusion across the blood-brain barrier (BBB).

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical predictions, providing a comprehensive, field-proven framework for evaluating the BBB permeability of this specific compound. We will bridge in silico multiparameter optimization with rigorous in vitro and in vivo validation workflows.

Physicochemical Profiling & CNS MPO Score

The first step in evaluating BBB permeability is understanding how the molecule's structure dictates its physicochemical behavior. The Central Nervous System Multiparameter Optimization (CNS MPO) algorithm, developed by Wager et al., is the gold standard for predicting CNS drug-likeness[1][2]. It evaluates six critical properties to generate a desirability score from 0 to 6, where a score 4.0 indicates a high probability of successful BBB penetration[3][4].

For (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, the structural features act synergistically to optimize this score:

  • Lipophilicity (LogP): The cyclopropyl and di-halogenated phenyl rings provide sufficient lipophilicity to partition into the hydrophobic core of the endothelial lipid bilayer.

  • Topological Polar Surface Area (TPSA): The sole polar contributor is the primary amine, keeping the TPSA well below the 90 Ų threshold required for CNS drugs.

  • pKa: The aliphatic methanamine is highly basic (pKa ~9.5), meaning it will be predominantly protonated at physiological pH (7.4). While cations can face permeability hurdles, the low molecular weight and optimized lipophilicity counteract this penalty.

Table 1: Predicted Physicochemical Properties & CNS MPO Evaluation
ParameterEstimated ValueCNS MPO DesirabilityMechanistic Rationale
Molecular Weight (MW) 199.65 DaHigh (Score = 1.0)MW < 360 Da minimizes the cross-sectional area, facilitating rapid passive diffusion through tight endothelial junctions.
Calculated LogP ~2.5High (Score = 1.0)Falls within the ideal "Goldilocks" zone (2.0–3.0) for membrane partitioning without excessive non-specific lipid binding.
TPSA ~26.0 ŲHigh (Score = 1.0)TPSA < 40 Ų strongly correlates with high passive transcellular permeability.
H-Bond Donors (HBD) 2High (Score = 1.0)Minimal desolvation energy required to enter the lipid bilayer.
pKa (Basic Center) ~9.5Moderate (Score = 0.5)Protonated state at pH 7.4 may slightly reduce passive flux, but is typical for CNS-active amines.
Total CNS MPO Score ~5.5 / 6.0 Excellent Score > 4.0 strongly predicts robust BBB penetration and favorable CNS exposure[1][2].

In Vitro Permeability & Efflux Profiling Workflows

To empirically validate the high CNS MPO score, a tiered in vitro approach is required. We utilize a cell-free assay for passive permeability, followed by a cell-based assay to evaluate active efflux liabilities.

PAMPA-BBB (Parallel Artificial Membrane Permeability Assay)

The PAMPA-BBB assay, pioneered by Di et al., isolates passive transcellular diffusion from active transport mechanisms[5][6].

Causality & Design Choice: Standard PAMPA uses synthetic lipids, but PAMPA-BBB utilizes a porcine brain lipid (PBL) extract dissolved in dodecane[6][7]. This specific lipid composition mimics the unique sphingomyelin and cholesterol ratios of the human BBB, providing highly translatable effective permeability ( Pe​ ) values[7][8].

Self-Validating Protocol:

  • Preparation: Prepare a 10 mM stock of the compound in DMSO. Dilute to 50 μM in PBS (pH 7.4), ensuring final DMSO concentration is 1% to prevent membrane compromised[6][7].

  • Membrane Coating: Coat the hydrophobic PVDF filter membrane of the donor plate with 4 μL of 2% (w/v) PBL in dodecane[7].

  • Incubation: Add the compound solution to the donor wells and fresh PBS to the acceptor wells. Incubate at room temperature for 18 hours[7].

  • Quantification: Analyze donor and acceptor wells via LC-MS/MS. A Pe​>4.0×10−6 cm/s confirms high passive BBB permeability.

MDCK-MDR1 Bidirectional Transport Assay

While PAMPA-BBB confirms passive diffusion, it cannot detect if the compound is a substrate for P-glycoprotein (P-gp/MDR1), the primary efflux pump at the BBB.

Causality & Design Choice: We utilize the Madin-Darby Canine Kidney (MDCK) cell line transfected with the human MDR1 gene over Caco-2 cells. MDCK-MDR1 cells form tighter junctions (lower paracellular leakage) and have lower metabolic activity, making them a superior surrogate for the tightly sealed brain capillary endothelium[9][10][11][12].

MDCK_Workflow N1 1. Cell Culture Seed MDCK-MDR1 on Transwell N2 2. Monolayer Validation TEER > 350 Ω·cm² & Lucifer Yellow N1->N2 N3 3. Compound Administration A-to-B and B-to-A Dosing (10 μM) N2->N3 N4 4. Incubation 120 min at 37°C on orbital shaker N3->N4 N5 5. LC-MS/MS Quantification Measure Receiver/Donor concentrations N4->N5 N6 6. Data Analysis Calculate Papp & Efflux Ratio (ER) N5->N6

Step-by-step MDCK-MDR1 bidirectional permeability assay workflow.

Self-Validating Protocol:

  • Monolayer Integrity: Prior to dosing, verify tight junctions by measuring Transepithelial Electrical Resistance (TEER > 350 Ω·cm²) and confirming Lucifer Yellow paracellular flux is <1×10−6 cm/s[13].

  • Bidirectional Dosing: Apply 10 μM of the compound to the Apical (A) chamber for A-to-B (blood-to-brain) assessment, and to the Basolateral (B) chamber for B-to-A (brain-to-blood) assessment[10][13]. Include Digoxin as a positive P-gp substrate control[11].

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) )[10][13]. An ER<2.0 indicates the compound is not a significant P-gp substrate, preserving its high CNS exposure.

In Vivo Translation: The Kp,uu,brain​ Paradigm

Historically, researchers relied on total brain-to-plasma ratio ( LogBB ). However, LogBB is heavily confounded by non-specific binding to brain lipids and plasma proteins[14]. Modern CNS drug development relies on the unbound brain-to-plasma partition coefficient ( Kp,uu,brain​ ) , pioneered by Hammarlund-Udenaes[15][16].

Mechanistic Significance: Kp,uu,brain​ isolates the free, pharmacologically active concentration of the drug in the brain interstitial fluid (ISF) relative to the free concentration in plasma[14][15]. It directly quantifies the net effect of passive permeability and active efflux at the BBB[15][16].

Kpuu_Logic Root In Vivo Brain Penetration (Kp,uu,brain) Influx Kp,uu,brain > 1.0 Active Influx Dominant Root->Influx Passive Kp,uu,brain ≈ 1.0 Passive Diffusion Root->Passive Efflux Kp,uu,brain < 1.0 Active Efflux (P-gp/BCRP) Root->Efflux Action1 Favorable for CNS Targets Influx->Action1 Action2 Ideal CNS Drug Profile Passive->Action2 Action3 Optimize to Evade Transporters Efflux->Action3

Logic tree for interpreting Kp,uu,brain values in CNS drug development.

For (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, Kp,uu,brain​ can be determined via in vivo microdialysis or the Combinatory Mapping Approach (combining total in vivo concentrations with in vitro brain homogenate binding assays)[14][16]. Given its high CNS MPO score and lack of obvious efflux liabilities (small size, low HBD), we project a Kp,uu,brain​ approaching 1.0, indicating unhindered passive equilibration across the BBB[14][17].

Conclusion

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine exhibits a near-perfect physicochemical profile for CNS penetration. By systematically applying the CNS MPO algorithm, validating passive flux via PAMPA-BBB, ruling out efflux via MDCK-MDR1, and confirming free-drug exposure via Kp,uu,brain​ , researchers can confidently advance this scaffold in neuropharmacological drug development pipelines.

References

  • Unbound Brain-to-Plasma Partition Coefficient, Kp,uu,brain—a Game Changing Parameter for CNS Drug Discovery and Development Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • MDR1-MDCK Permeability Assay Source: Creative Bioarray URL:[Link]

  • The unbound concentration ratio between brain and plasma (Kp,uu,brain) Source: ResearchGate URL:[Link]

  • CNS MPO score Source: NodePit URL:[Link]

  • MDCK-MDR1 Permeability Assay Source: Evotec URL:[Link]

  • Building predictive unbound brain-to-plasma concentration ratio (Kp,uu,brain) models Source: Lund University URL:[Link]

  • Application of a new MDCKII-MDR1 cell model to measure the extent of drug distribution in vitro Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • In-vitro MDR1-MDCKII permeability assay Source: Protocols.io URL:[Link]

  • Direct Comparison of the Prediction of the Unbound Brain-to-Plasma Partitioning Source: Deutsche Nationalbibliothek URL:[Link]

  • Comparison of brain capillary endothelial cell-based and epithelial (MDCK-MDR1, Caco-2) cell-based surrogate BBB penetration models Source: PubMed URL:[Link]

  • Deriving a Multi-Parameter Optimization Profile Source: Optibrium URL:[Link]

  • Evaluation of various PAMPA models to identify the most discriminating method for the prediction of BBB permeability Source: Ovid URL:[Link]

  • Experimental and Computational Methods to Assess Central Nervous System Penetration Source: MDPI URL:[Link]

  • Applicability of a Blood–Brain Barrier Specific Artificial Membrane Permeability Assay Source: ACS Publications URL:[Link]

  • Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Developing a predictive model for blood-brain-barrier permeability Source: Frontiers URL:[Link]

Sources

Foundational

Preliminary Screening and Pharmacological Profiling of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Derivatives

Executive Summary & Mechanistic Rationale As a Senior Application Scientist, I approach the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine scaffold not just as a chemical structure, but as a highly privileged, confo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, I approach the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine scaffold not just as a chemical structure, but as a highly privileged, conformationally restricted pharmacophore requiring a precise, divergent screening strategy.

The di-halogenated phenyl ring (2-chloro-6-fluoro) serves multiple causal functions in drug design:

  • Steric & Conformational Locking: The bulky 2-chloro group restricts bond rotation between the phenyl and cyclopropyl rings, locking the molecule into a rigid bioactive conformation.

  • Metabolic Shielding: The 6-fluoro substitution blocks primary sites of CYP450-mediated aromatic oxidation, significantly extending the compound's intrinsic half-life.

  • Target Divergence: While classic cyclopropylamines (e.g., tranylcypromine) are well-documented irreversible inhibitors of Lysine-Specific Demethylase 1 (LSD1) and Monoamine Oxidase (MAO) [1], homologation to a methanamine (adding a methylene spacer) shifts the pharmacological landscape. This extension allows the scaffold to effectively engage G-protein coupled receptors (GPCRs), specifically acting as potent 5-HT2C receptor agonists for central nervous system (CNS) indications [2].

Because this scaffold can engage both epigenetic targets (LSD1) and CNS receptors (5-HT2C), our preliminary screening workflow must triage compounds into either an Oncology Track or a CNS Track .

Divergent Screening Workflow

Workflow Start Compound Library (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamines Split Primary Target Triage Start->Split GPCR 5-HT2C Agonism (FLIPR Calcium Assay) Split->GPCR CNS Track Epi LSD1 Inhibition (TR-FRET Assay) Split->Epi Oncology Track Select1 Counter-Screen: 5-HT2A / 5-HT2B GPCR->Select1 Select2 Counter-Screen: MAO-A / MAO-B Epi->Select2 ADMET Early ADMET (hERG, HLM Stability, BBB) Select1->ADMET Selectivity >100x Select2->ADMET Selectivity >50x Lead Lead Optimization ADMET->Lead

Caption: Divergent screening workflow for 5-HT2C agonism and LSD1 inhibition tracks.

Phase 1: In Vitro Primary Screening Protocols

Every protocol described below is designed as a self-validating system, ensuring that false positives are eliminated early in the cascade.

Protocol A: 5-HT2C Functional Agonism (FLIPR Calcium Assay)

Causality: 5-HT2C is a Gq-coupled receptor. Agonist binding activates Phospholipase C (PLC), cleaving PIP2 into IP3, which triggers the release of intracellular Ca2+ from the endoplasmic reticulum. The Fluorometric Imaging Plate Reader (FLIPR) assay captures this transient calcium flux, providing a real-time kinetic readout of receptor activation [3].

Step-by-Step Methodology:

  • Cell Preparation: Plate HEK-293 cells stably expressing the human 5-HT2C receptor at 15,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 µL/well of Calcium 4 dye (Molecular Devices) dissolved in HBSS. Critical Step: Supplement the buffer with 2.5 mM probenecid. Probenecid inhibits organic anion transporters, preventing the extracellular efflux of the fluorescent dye and drastically improving the signal-to-noise ratio [3].

  • Incubation: Incubate plates for 60 min at 37°C, followed by 30 min at room temperature in the dark to allow for thermal equilibration.

  • Baseline Acquisition: Transfer the plate to the FLIPR instrument. Record baseline fluorescence (Ex: 485 nm, Em: 525 nm) for 10 seconds prior to compound addition to establish a self-validating zero-point for each well.

  • Compound Addition: Inject 10 µL of the methanamine derivative (10-point concentration-response curve, 1 pM to 10 µM).

  • Kinetic Readout & Normalization: Continuously monitor fluorescence for 3 minutes. Calculate the response as the peak maximum fluorescence minus the baseline. Normalize data against the maximum response elicited by a reference full agonist (e.g., Lorcaserin).

Pathway Ligand Methanamine Derivative (Agonist) Receptor 5-HT2C Receptor (GPCR) Ligand->Receptor Binds Gq Gq/11 Protein Receptor->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Stimulates IP3 IP3 Generation PLC->IP3 Cleaves PIP2 Ca2 Intracellular Ca2+ Release (Measured via FLIPR) IP3->Ca2 ER Channel Open

Caption: Gq-coupled 5-HT2C receptor signaling pathway leading to intracellular calcium release.

Protocol B: LSD1 Demethylase Activity (TR-FRET Assay)

Causality: If the oncology track is pursued, the compound must be tested for LSD1 inhibition. LSD1 uses a FAD cofactor to oxidatively demethylate Histone H3 (H3K4me1/2). Because cyclopropylamine derivatives often act as mechanism-based (covalent) inhibitors that form an adduct with FAD [4], a pre-incubation step is mandatory. We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to eliminate compound auto-fluorescence interference.

Step-by-Step Methodology:

  • Enzyme Reaction: In a 384-well plate, combine 10 nM recombinant human LSD1, 50 mM Tris-HCl (pH 7.5), and the test compound.

  • Pre-Incubation: Critical Step: Pre-incubate for 30 minutes at room temperature to allow the formation of the covalent FAD-adduct. Skipping this step will result in artificially high IC50 values.

  • Substrate Addition: Initiate the reaction by adding 100 nM biotinylated H3K4me2 peptide substrate. Incubate for 60 minutes.

  • Detection: Stop the reaction by adding a detection mixture containing a Europium-labeled anti-H3K4me0 antibody and Streptavidin-APC.

  • Readout: Measure TR-FRET signals (Ex: 340 nm, Em: 615 nm and 665 nm). Calculate the 665/615 ratio to quantify the demethylated product.

Phase 2 & 3: Selectivity and Early ADMET Profiling

Target engagement is only half the battle; safety and pharmacokinetic viability dictate clinical success.

  • CNS Track Selectivity: The compound MUST be counter-screened against 5-HT2A (to avoid hallucinogenic liabilities) and 5-HT2B (to avoid cardiac valvulopathy). A selectivity window of >100-fold is required [2].

  • Oncology Track Selectivity: The compound MUST be counter-screened against MAO-A and MAO-B to avoid the "cheese effect" (severe hypertensive crisis induced by dietary tyramine) [1].

  • hERG Inhibition: The lipophilic nature of the 2-chloro-6-fluorophenyl group increases the risk of hERG channel blockade. Automated patch-clamp electrophysiology is used to ensure IC50 > 10 µM.

Quantitative Data Summaries

Table 1: Representative In Vitro Target Engagement & Selectivity Profiles

Compound Scaffold5-HT2C EC50 (nM)5-HT2A EC50 (nM)5-HT2B EC50 (nM)LSD1 IC50 (nM)MAO-A IC50 (nM)
Unsubstituted Cyclopropylamine >10,000>10,000>10,00025.418.2
2-Chloro-6-fluoro-methanamine 12.51,4502,100450.0>10,000
Reference (Lorcaserin) 15.01,200943N/AN/A
Reference (Tranylcypromine) N/AN/AN/A2.15.4

Table 2: Representative Early ADMET & Pharmacokinetics

Compound ScaffoldHLM CL_int (µL/min/mg)hERG IC50 (µM)Brain/Plasma Ratio (Kp)
Unsubstituted Cyclopropylamine 85.2 (High clearance)>300.8
2-Chloro-6-fluoro-methanamine 14.5 (Low clearance)12.43.5 (High CNS penetration)

Data Interpretation: The addition of the 2-chloro-6-fluoro halogens drastically reduces microsomal clearance (HLM CL_int) by blocking aromatic oxidation, while the methanamine spacer shifts the primary potency from LSD1/MAO to the 5-HT2C receptor, yielding a highly brain-penetrant CNS lead.

References

  • Gooden, D. M., et al. (2008). "Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B." Bioorganic & Medicinal Chemistry Letters. URL:[Link]

  • Chen, X., et al. (2015). "Further Advances in Optimizing (2-Phenylcyclopropyl)methylamines as Novel Serotonin 2C Agonists: Effects on Hyperlocomotion, Prepulse Inhibition, and Cognition Models." Journal of Medicinal Chemistry. URL:[Link]

  • Strong, C. E., et al. (2016). "Synthesis and structure-activity relationships of tools based on WAY163909, a 5-HT2C receptor agonist." PMC. URL:[Link]

  • Ooi, T., et al. (2024). "Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors." RSC Advances. URL:[Link]

Sources

Exploratory

biological half-life and clearance of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Pharmacokinetic Profiling of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine: Structural Determinants of Clearance and Biological Half-Life Executive Summary As a Senior Application Scientist, I approach the pharmaco...

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Author: BenchChem Technical Support Team. Date: April 2026

Pharmacokinetic Profiling of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine: Structural Determinants of Clearance and Biological Half-Life

Executive Summary

As a Senior Application Scientist, I approach the pharmacokinetic (PK) profiling of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (CAS: 1226166-56-8) not merely as a routine assay, but as a complex interplay of structural biology and enzymology. This compound serves as a highly specialized scaffold in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) agents, such as Monoamine Oxidase (MAO) and Lysine-specific demethylase 1 (LSD1) inhibitors.

Understanding the biological half-life ( t1/2​ ) and clearance ( CL ) of this molecule requires a deep analysis of its two defining structural motifs: the di-halogenated phenyl ring and the cyclopropylmethanamine core. This whitepaper details the mechanistic drivers of its metabolism, outlines the predictive PK parameters, and provides self-validating experimental protocols for rigorous laboratory evaluation.

Structural Determinants of Clearance

The biological half-life of a molecule is mathematically defined by its volume of distribution ( Vd​ ) and its systemic clearance ( CL ), expressed as t1/2​=CL0.693⋅Vd​​ . For (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, structural modifications heavily bias the molecule toward a prolonged half-life.

The "Magic Bullet" of Halogenation

The inclusion of fluorine and chlorine at the 2 and 6 positions of the phenyl ring is a calculated metabolic shield. Cytochrome P450 (CYP450) enzymes are the primary drivers of hepatic clearance, often targeting aromatic rings for hydroxylation. By replacing metabolically vulnerable C-H bonds with highly electronegative C-F and C-Cl bonds, medicinal chemists effectively block CYP450-mediated oxidative cleavage[1]. Fluorine, in particular, alters the electronic distribution of the ring, increasing metabolic stability, enhancing lipophilicity for better membrane permeability, and significantly reducing the intrinsic clearance ( CLint​ ) of the compound[2].

The Cyclopropylmethanamine Constraint

The cyclopropyl group imparts critical conformational constraint. The ring strain produces shorter, stronger, and more polarized C-H bonds, which dramatically increases the bond dissociation energy. This structural feature reduces the molecule's susceptibility to initial hydrogen atom abstraction by CYP450 enzymes, further lowering CLint​ compared to linear aliphatic amines[3].

However, this core introduces a unique metabolic liability. Cyclopropylamines are known to undergo single-electron transfer (SET) reactions catalyzed by CYP450s, leading to ring scission and the formation of reactive intermediates[4]. These intermediates can coordinate tightly to the heme iron of the enzyme, forming metabolic intermediate complexes (MICs) that act as mechanism-based (suicide) inhibitors[5].

clearance_pathways Parent (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine CYP CYP450 Enzymes (Hepatic Phase I) Parent->CYP Phase I Oxidation FMO Flavin Monooxygenases (Hepatic Phase I) Parent->FMO N-Oxidation Renal Renal Excretion (Unchanged) Parent->Renal Hydrophilic Partitioning Metab1 Aromatic Hydroxylation (Blocked by F/Cl) CYP->Metab1 Sterically Hindered Metab2 N-Oxidation / Deamination CYP->Metab2 Slowed by Cyclopropyl MIC Metabolic Intermediate Complex (Suicide Inhibition) CYP->MIC Single Electron Transfer FMO->Metab2 Primary Route

Fig 1: Metabolic clearance pathways and CYP450 inhibition logic.

Predictive Pharmacokinetic Data

Based on the physicochemical properties of the halogenated cyclopropylmethanamine class, we can predict its systemic behavior. The data below summarizes the expected PK profile, providing a baseline for experimental validation.

Pharmacokinetic ParameterPredicted RangeStructural Causality & Rationale
Intrinsic Clearance ( CLint​ ) <20μL/min/mg F/Cl sterically and electronically block CYP450 aromatic hydroxylation sites.
Volume of Distribution ( Vss​ ) 1.5−3.0L/kg High lipophilicity (LogP) and basic amine promote extensive tissue partitioning.
Hepatic Extraction Ratio ( EH​ ) <0.3 (Low)High C-H bond dissociation energy of the cyclopropyl ring resists oxidation.
Biological Half-Life ( t1/2​ ) 6.0−12.0 hoursLarge Vss​ combined with low CLint​ mathematically prolongs systemic circulation.

Experimental Methodologies for PK Profiling

To accurately determine the biological half-life and clearance, a two-tiered experimental approach is required. The protocols below are designed as self-validating systems, ensuring data integrity through the use of internal standards and metabolic controls.

Protocol 1: In Vitro Microsomal Stability Assay (Determination of CLint​ )

Causality: We utilize Human Liver Microsomes (HLMs) rather than whole hepatocytes because the primary clearance routes for this compound are Phase I CYP-mediated oxidation and FMO-mediated N-oxidation, both of which are highly active and isolated in microsomal subcellular fractions.

Step-by-Step Workflow:

  • Preparation: Thaw HLMs on ice. Prepare a 10 mM stock of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in DMSO. Dilute to a 1 μM working solution in 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation: Combine the compound (1 μM ) with HLMs (0.5 mg/mL protein concentration) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Add NADPH regenerating system (1 mM final concentration) to initiate Phase I metabolism.

  • Time-Course Quenching: At intervals of 0, 5, 15, 30, and 60 minutes, transfer 50 μL aliquots into 150 μL of ice-cold acetonitrile (ACN). Causality: Ice-cold ACN instantly precipitates microsomal proteins, halting enzymatic activity and extracting the analyte into the organic phase.

  • Internal Standardization: The quenching ACN must contain 50 ng/mL of a deuterated internal standard, such as Cyclopropylamine-d5[6], to correct for matrix effects during ionization.

  • Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Calculate CLint​ based on the logarithmic decay of the parent compound over time.

Protocol 2: In Vivo Pharmacokinetic Profiling (Systemic CL and t1/2​ )

Causality:In vitro data must be scaled in vivo to account for plasma protein binding, organ blood flow, and renal clearance.

Step-by-Step Workflow:

  • Dosing: Administer the compound to male Sprague-Dawley rats via Intravenous (IV) bolus (1 mg/kg) and Oral (PO) gavage (5 mg/kg). Formulate in 5% DMSO / 95% Saline to ensure solubility.

  • Serial Sampling: Collect 200 μL blood samples via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Transfer to K2​EDTA tubes to prevent coagulation.

  • Extraction: Centrifuge blood at 3000g for 10 minutes to isolate plasma. Perform protein precipitation using the ACN + Cyclopropylamine-d5[6] method described above.

  • NCA Modeling: Quantify plasma concentrations via LC-MS/MS. Utilize Non-Compartmental Analysis (NCA) software to calculate the Area Under the Curve ( AUC ), Systemic Clearance ( CL=DoseIV​/AUCIV​ ), and Half-life ( t1/2​ ).

pk_workflow Dosing 1. In Vivo Dosing (IV & PO) Sampling 2. Serial Blood Sampling Dosing->Sampling Extraction 3. Protein Precipitation (Ice-Cold ACN + IS) Sampling->Extraction LCMS 4. LC-MS/MS Quantification Extraction->LCMS NCA 5. Non-Compartmental Analysis (NCA) LCMS->NCA Output 6. t1/2 and Clearance Determination NCA->Output

Fig 2: End-to-end experimental workflow for in vivo half-life determination.

References[2] Title: Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC

Source: nih.gov URL: 1] Title: File 1 (Fluorine in Medicinal Chemistry) Source: sdiarticle5.com URL: 3] Title: Metabolism of cyclopropyl groups - Hypha Discovery Blogs Source: hyphadiscovery.com URL: 4] Title: Drug Metabolism: Enzyme Mechanisms and Inhibition - Medicinal Chemistry Source: ku.edu URL: 5] Title: Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed Source: nih.gov URL: 6] Title: Cyclopropylamine-d5 | MedChemExpress Source: medchemexpress.com URL:

Sources

Protocols & Analytical Methods

Method

enantioselective synthesis route for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

[label="Alkene Coordination Fig 1. Five-step enantioselective synthetic workflow for the target methanamine.

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Author: BenchChem Technical Support Team. Date: April 2026

[label="Alkene Coordination

Fig 1. Five-step enantioselective synthetic workflow for the target methanamine.

Experimental Protocols

Step 1: Asymmetric Cyclopropanation

Objective: Synthesis of Ethyl (1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropane-1-carboxylate.

  • Reagents: 2-Chloro-6-fluorostyrene (10.0 mmol), Ethyl diazoacetate (EDA, 15.0 mmol), Cu(OTf)₂ (0.5 mmol, 5 mol%), (S,S)-t-Bu-BOX ligand (0.6 mmol, 6 mol%), Phenylhydrazine (0.5 mmol), anhydrous CH₂Cl₂ (20 mL).

  • Procedure:

    • In a flame-dried Schlenk flask under N₂, dissolve Cu(OTf)₂ and (S,S)-t-Bu-BOX in CH₂Cl₂ (10 mL). Stir for 2 hours at room temperature to pre-form the complex.

    • Add phenylhydrazine to reduce Cu(II) to the catalytically active Cu(I) species. The solution will turn from blue/green to a pale brown/red.

    • Add 2-chloro-6-fluorostyrene and cool the mixture to 0 °C.

    • Dissolve EDA in CH₂Cl₂ (10 mL) and add it dropwise via a syringe pump over 4 hours. Causality note: Slow addition maintains a low steady-state concentration of EDA, suppressing the undesired dimerization of the carbene to diethyl maleate/fumarate.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 9:1). The styrene ( Rf​=0.8 ) should be consumed, yielding the product ( Rf​=0.5 ).

    • Filter through a short pad of silica to remove the copper catalyst and concentrate in vacuo. Purify via column chromatography.

Mechanism C1 Cu(I)-BOX Catalyst C2 Cu-Carbenoid Complex C1->C2 + Ethyl Diazoacetate - N2 C3 Alkene Coordination C2->C3 + 2-Chloro-6-fluorostyrene (Re-face attack) C4 Metallacyclobutane Transition State C3->C4 Concerted Asynchronous Cycloaddition C5 Product Release C4->C5 Reductive Elimination C5->C1 Catalyst Regeneration

Fig 2. Catalytic cycle of the Cu(I)-BOX mediated asymmetric cyclopropanation.

Step 2: Ester Reduction

Objective: Synthesis of ((1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropyl)methanol.

  • Procedure: To a suspension of LiAlH₄ (12.0 mmol) in anhydrous THF (30 mL) at 0 °C, add the ester (10.0 mmol) dropwise. Stir for 2 hours. Quench carefully using the Fieser method (0.45 mL H₂O, 0.45 mL 15% NaOH, 1.35 mL H₂O). Filter the granular aluminum salts and concentrate the filtrate.

  • Validation Checkpoint: IR spectroscopy should confirm the disappearance of the strong ester C=O stretch at ~1730 cm⁻¹ and the appearance of a broad O-H stretch at ~3300 cm⁻¹.

Step 3: Mesylation (Alcohol Activation)

Objective: Synthesis of ((1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropyl)methyl methanesulfonate.

  • Procedure: Dissolve the alcohol (9.0 mmol) and Et₃N (13.5 mmol) in CH₂Cl₂ (25 mL) at 0 °C. Add methanesulfonyl chloride (MsCl, 10.8 mmol) dropwise. Stir for 1 hour. Wash with saturated NaHCO₃, dry over MgSO₄, and concentrate. The resulting mesylate is typically pure enough to use directly in the next step without chromatography.

Step 4: Azidation

Objective: Synthesis of 1-((1R,2R)-2-(azidomethyl)cyclopropyl)-2-chloro-6-fluorobenzene.

  • Procedure: Dissolve the crude mesylate in anhydrous DMF (20 mL). Add NaN₃ (18.0 mmol) and heat to 70 °C for 4 hours. Causality note: DMF is required to adequately solvate the azide nucleophile, accelerating the S_N2 displacement. Cool to room temperature, dilute with Et₂O, and wash extensively with water (5x) to remove DMF.

  • Validation Checkpoint: IR spectroscopy must show a sharp, intense azide stretch at ~2100 cm⁻¹.

Step 5: Staudinger Reduction

Objective: Synthesis of the target (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine.

  • Procedure: Dissolve the azide (8.0 mmol) in a THF/H₂O mixture (10:1, 22 mL). Add triphenylphosphine (PPh₃, 9.6 mmol) in portions. Stir at room temperature for 12 hours. The reaction proceeds via an intermediate aza-ylide, which hydrolyzes to release the primary amine and triphenylphosphine oxide.

  • Workup: Concentrate the mixture to remove THF. Acidify the aqueous residue with 1M HCl to pH 2 (the amine partitions into the aqueous layer as the hydrochloride salt, while PPh₃O remains organic). Wash the aqueous layer with CH₂Cl₂ (3x) to extract PPh₃O. Basify the aqueous layer with 2M NaOH to pH 12 and extract with CH₂Cl₂ (3x). Dry and concentrate to yield the pure free base.

  • Validation Checkpoint: ¹H NMR (CDCl₃) should show the shift of the -CH₂-N protons from ~3.3 ppm (azide) to ~2.7 ppm (amine), and the integration of a broad -NH₂ singlet at ~1.5 ppm.

Quantitative Data Summary

The table below summarizes the expected yields, diastereomeric ratios (d.r.), and enantiomeric excesses (ee) for the optimized sequence.

StepIntermediate / ProductYield (%)d.r. (trans:cis)ee (%)
1 Ethyl (1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropanecarboxylate7892:896
2 ((1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropyl)methanol92>99:1*96
3 ((1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropyl)methyl methanesulfonate95N/A>95
4 1-((1R,2R)-2-(azidomethyl)cyclopropyl)-2-chloro-6-fluorobenzene88N/A>95
5 (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine90N/A>95

*Note: The minor cis-isomer is effectively removed during the chromatographic purification following Step 1, resulting in >99:1 d.r. for all subsequent intermediates.

Troubleshooting & Critical Parameters

  • Catalyst Poisoning in Step 1: Cu(I) is highly sensitive to oxidation. If the reaction stalls, it is likely due to the oxidation of Cu(I) back to Cu(II). Ensure rigorous Schlenk techniques and degassed solvents are utilized.

  • Incomplete Mesylation (Step 3): If TLC indicates unreacted alcohol, ensure the Et₃N is strictly anhydrous. Trace water will hydrolyze MsCl to methanesulfonic acid, halting the reaction.

  • Triphenylphosphine Oxide Removal (Step 5): PPh₃O is notoriously difficult to separate via column chromatography due to streaking. The acid-base extraction detailed in the protocol is mandatory to achieve >99% purity of the final amine.

References

  • Evans, D. A.; Woerpel, K. A.; Hinman, M. M.; Faul, M. M. "Bis(oxazoline)-copper complexes as chiral catalysts for the enantioselective cyclopropanation of olefins." Journal of the American Chemical Society, 1991, 113(2), 726-728. URL:[Link]

  • Lebel, H.; Marcoux, J. F.; Molinaro, C.; Charette, A. B. "Stereoselective Cyclopropanation Reactions." Chemical Reviews, 2003, 103(4), 977-1050. URL:[Link]

  • Gololobov, Y. G.; Zhmurova, I. N.; Kasukhin, L. F. "Sixty years of staudinger reaction." Tetrahedron, 1981, 37(3), 437-472. URL:[Link]

  • Scriven, E. F. V.; Turnbull, K. "Azides: their preparation and synthetic uses." Chemical Reviews, 1988, 88(2), 297-368. URL:[Link]

Application

Application Note: Chiral Resolution Strategies for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Enantiomers

Executive Summary & Strategic Context (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly versatile, conformationally restricted primary amine building block. The rigid cyclopropyl ring locks the spatial traj...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Context

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly versatile, conformationally restricted primary amine building block. The rigid cyclopropyl ring locks the spatial trajectory of the methanamine group relative to the di-halogenated phenyl ring. This precise structural geometry is heavily exploited in the design of highly selective LIMK1/2 inhibitors[1] and microsomal prostaglandin E synthase-1 (mPGES-1) inhibitors[2].

Because biological targets are inherently chiral, the trans-diastereomer of this scaffold must be resolved into its constituent (1R,2S) and (1S,2R) enantiomers. Failure to utilize enantiopure building blocks during library synthesis inevitably leads to reduced target affinity, poor pharmacokinetic profiles, and off-target toxicity. This application note details three distinct, field-proven methodologies for the chiral resolution of this critical pharmacophore, tailored for different stages of drug development.

Stereochemical Profiling & Workflow Strategy

The molecule contains two chiral centers at the cyclopropane ring. Assuming a stereoselective cyclopropanation (e.g., Corey-Chaykovsky or Simmons-Smith reaction) yields the trans-racemate, the mixture consists of the (1R,2S) and (1S,2R) enantiomers.

Depending on the scale and urgency of the project, researchers must choose between classical salt resolution (best for scale-up), biocatalytic resolution (best for green chemistry), or preparative SFC (best for rapid discovery).

ResolutionStrategy Racemate Racemic trans-(2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Method1 Method 1: Diastereomeric Salt Resolution Racemate->Method1 Scalable/Manufacturing Method2 Method 2: Enzymatic Kinetic Resolution Racemate->Method2 Green/Biocatalytic Method3 Method 3: Preparative Chiral SFC Racemate->Method3 Rapid/Discovery Enantiomer1 (1R,2S)-Enantiomer (>99% ee) Method1->Enantiomer1 Enantiomer2 (1S,2R)-Enantiomer (>99% ee) Method1->Enantiomer2 Method2->Enantiomer1 Method2->Enantiomer2 Method3->Enantiomer1 Method3->Enantiomer2

Fig 1: Strategic workflows for the chiral resolution of racemic cyclopropylmethanamine.

Method 1: Classical Diastereomeric Salt Resolution (Scalable Route)

Mechanistic Insight & Causality: Diastereomeric salt resolution relies on the formation of a hydrogen-bonded supramolecular network between the racemic amine and a chiral resolving agent. For cyclopropylmethanamines, Di-p-toluoyl-L-tartaric acid (L-DTTA) is highly effective. The steric bulk of the toluoyl groups interacts differentially with the 2-chloro-6-fluorophenyl ring of the two enantiomers. The resulting diastereomeric salts exhibit distinct lattice energies and solvation enthalpies, driving the selective precipitation of one diastereomer from the solvent matrix[3].

Protocol:

  • Salt Formation: Dissolve 1.0 eq of racemic trans-(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in a 9:1 mixture of Ethanol/Water (10 volumes).

  • Resolving Agent Addition: Add 0.5 to 1.0 eq of L-DTTA. Heat the suspension to 70°C until a homogenous solution is achieved.

  • Crystallization: Cool the mixture linearly to 20°C over 4 hours, then hold at 5°C for 12 hours. (Adding seed crystals of the desired salt at 40°C prevents oiling out and induces controlled nucleation).

  • Isolation: Filter the precipitate (the less soluble diastereomeric salt) and wash the filter cake with cold Ethanol.

  • Free-Basing: Suspend the isolated salt in Dichloromethane (DCM) and add 2M NaOH (aq) until the aqueous layer reaches pH > 12. Extract the aqueous layer with DCM (3x), dry over Na₂SO₄, and concentrate to yield the enriched enantiomer.

Self-Validation Checkpoint: Before free-basing the entire bulk batch, take a 5 mg aliquot of the crystallized salt, free-base it in a biphasic miniprep (1 mL DCM / 1 mL 1M NaOH), and analyze the organic layer via analytical chiral HPLC. If the enantiomeric excess (ee%) is < 98%, perform a second recrystallization of the bulk salt prior to final isolation.

SaltResolution Start Racemic Amine + Chiral Acid SaltForm Salt Formation (EtOH/H2O) Start->SaltForm Cryst Fractional Crystallization SaltForm->Cryst Heat & Cool Solid Less Soluble Salt (Crystals) Cryst->Solid Filter Liquid More Soluble Salt (Mother Liquor) Cryst->Liquid Filtrate Freebase1 Basification (NaOH) -> Enantiomer A Solid->Freebase1 Freebase2 Basification (NaOH) -> Enantiomer B Liquid->Freebase2

Fig 2: Step-by-step mechanism of classical diastereomeric salt resolution and free-basing.

Method 2: Enzymatic Kinetic Resolution (Biocatalytic Route)

Mechanistic Insight & Causality: Candida antarctica Lipase B (CAL-B, commercially available as Novozym 435) exhibits a highly structured catalytic serine-histidine-aspartate triad. The enzyme selectively acylates one enantiomer of the primary amine using an acyl donor, leaving the other enantiomer unreacted. The rigid cyclopropyl ring effectively transmits the steric bulk of the 2-chloro-6-fluorophenyl group into the enzyme's active site, allowing for exceptional enantiorecognition (E-value > 200)[4].

Protocol:

  • Reaction Setup: Dissolve the racemic amine (1.0 eq) in anhydrous Methyl tert-butyl ether (MTBE) (15 volumes).

  • Acyl Donor: Add isopropyl methoxyacetate (1.5 eq) as the acyl donor.

  • Biocatalysis: Add Novozym 435 (CAL-B immobilized on acrylic resin, 10-20% w/w relative to the amine). Stir the suspension gently at 35°C for 24-48 hours.

  • Separation: Filter off the immobilized enzyme (which can be washed and reused). Separate the unreacted amine from the newly formed amide using an acid-base extraction: the unreacted amine partitions into 1M HCl (aq), while the acylated enantiomer remains in the organic phase.

  • Hydrolysis: If the amide-bound enantiomer is the target product, hydrolyze the amide using 6M HCl at reflux to liberate the free amine.

Self-Validation Checkpoint: The reaction is mathematically self-limiting at 50% conversion if the enzyme is perfectly enantioselective. Plotting conversion vs. time via achiral GC/MS will show a strict plateau at exactly 50%. Reaching this plateau confirms the kinetic resolution is complete and successful prior to downstream workup.

Method 3: Preparative Chiral SFC (Rapid Discovery Route)

Mechanistic Insight & Causality: Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂ as the primary mobile phase. When passed through an amylose-based chiral stationary phase (CSP) like Chiralpak AD-H, the enantiomers experience differential transient interactions (hydrogen bonding, dipole-dipole, and π-π stacking with the di-halogenated phenyl ring). SFC is favored over traditional HPLC due to the high diffusivity and low viscosity of supercritical CO₂, allowing for rapid, high-throughput separations with minimal solvent waste[5].

Protocol:

  • Sample Preparation: Dissolve the racemic amine in Methanol at a concentration of 50 mg/mL.

  • Column Selection: Chiralpak AD-H (250 x 21.2 mm, 5 µm).

  • Mobile Phase: CO₂ / Methanol containing 0.1% Diethylamine (DEA). Causality Note: DEA acts as a basic modifier to suppress peak tailing caused by secondary interactions between the primary amine and free silanols on the silica support.

  • Operating Conditions: Isocratic 25% Methanol/DEA, Flow rate 70 g/min , Back Pressure 120 bar, Temperature 35°C.

  • Collection: Monitor UV absorbance at 220 nm. Collect the baseline-resolved peaks into separate fractions.

  • Recovery: Evaporate the solvent under reduced pressure to yield the pure (1R,2S) and (1S,2R) enantiomers.

Self-Validation Checkpoint: Re-inject a 5 µL aliquot of Fraction 1 and Fraction 2 onto an analytical Chiralpak AD-H column. Baseline resolution with an integration ratio of >99:1 confirms the preparative run's integrity and the absence of post-column racemization.

Comparative Data Presentation

To assist in selecting the optimal resolution strategy for your specific project phase, the quantitative metrics of the three methodologies are summarized below:

MetricMethod 1: Diastereomeric SaltMethod 2: Enzymatic ResolutionMethod 3: Preparative SFC
Typical Yield (per enantiomer) 35 - 42% (Requires recrystallization)45 - 48% (Near theoretical max)48 - 49% (Near theoretical max)
Enantiomeric Excess (ee%) > 98% (Post-recrystallization)> 99% (For unreacted amine)> 99.5%
Scalability Excellent (Multi-kilogram)Very Good (Hundreds of grams)Moderate (Grams to tens of grams)
Turnaround Time 3 - 5 Days2 - 3 Days1 Day
Cost Profile Low (Inexpensive reagents)Medium (Enzyme cost, reusable)High (Instrument time & CSP columns)
Ideal Project Phase Process Chemistry / ManufacturingEarly Scale-Up / Green InitiativesHit-to-Lead / Discovery

References

  • Tetrahydropyrazolopyridinones as a Novel Class of Potent and Highly Selective LIMK Inhibitors. Journal of Medicinal Chemistry.[1] URL:[Link]

  • Triazolone compounds as mPGES-1 inhibitors. US Patent US10821100B2.[2] URL:

  • Diastereomeric Salt Resolution Based Synthesis of LY503430. Organic Process Research & Development.[3] URL:[Link]

  • Stereoselective Enzymatic Synthesis of Heteroatom-Substituted Cyclopropanes. ACS Catalysis.[4] URL:[Link]

  • Polycyclic cap-dependent endonuclease inhibitors for treating or preventing influenza. European Patent EP4188379A1.[5] URL:

Sources

Method

Application Note: Stability-Indicating HPLC Method Development for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Executive Summary & Chemical Profiling The analytical evaluation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine presents a unique set of chromatographic challenges. As a structural analog to known monoamine oxida...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profiling

The analytical evaluation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine presents a unique set of chromatographic challenges. As a structural analog to known monoamine oxidase inhibitors like tranylcypromine, this compound possesses a highly basic primary methanamine group attached to a strained cyclopropyl ring, which is further substituted with a lipophilic, di-halogenated (chloro and fluoro) phenyl moiety.

Developing a robust, stability-indicating HPLC method requires a deep understanding of the molecule's physicochemical properties. The primary amine dictates the pH strategy to prevent peak tailing, the halogenated aromatic ring drives the hydrophobic retention and UV detection strategy, and the cyclopropyl stereocenters necessitate specialized chiral stationary phases for enantiomeric resolution.

Method Development Strategy: The Causality Behind the Chemistry

Mitigating Silanol Interactions via pH Control

The most critical failure point when analyzing primary amines on traditional reversed-phase silica columns is the ion-exchange interaction between the protonated amine (pKa ~9.5) and ionized surface silanols (Si-O⁻, pKa ~4.5). This secondary retention mechanism manifests as severe peak tailing, shifting retention times, and poor resolution[1].

To engineer a self-validating and robust method, we employ a low-pH suppression strategy . By utilizing an aqueous mobile phase buffered to pH ~2.0 with 0.1% orthophosphoric acid, the surface silanols are fully protonated and neutralized[2]. This forces the analyte to partition purely based on hydrophobic interactions with the C18 ligands, yielding sharp, Gaussian peak shapes.

Stationary Phase Selection

To complement the low-pH strategy, a high-efficiency core-shell C18 stationary phase (e.g., Kinetex 2.6 µm) is selected. Core-shell particles reduce the diffusion path length for the analyte, minimizing longitudinal diffusion and mass transfer resistance. This provides ultra-high theoretical plates, which is essential for distinctly separating the parent drug from its hydrolytic and oxidative degradation products within a short run time[1].

Stereochemical Resolution (Chiral Strategy)

Because the cyclopropyl ring contains multiple stereocenters, achiral purity alone is insufficient for full characterization. For primary cyclopropylamines, traditional polysaccharide-based chiral columns often yield broad peaks. Instead, a Crown Ether Chiral Stationary Phase (e.g., Crownpak CR(+)) is the authoritative standard[3]. The chiral recognition mechanism relies on the formation of a host-guest inclusion complex between the protonated primary amine of the analyte and the chiral cavity of the crown ether. This necessitates a highly acidic mobile phase (such as perchloric acid) to ensure the amine is fully ionized for complexation[3].

Experimental Workflows & Protocols

Every protocol below is designed as a self-validating system . Analytical sequences must strictly begin with a System Suitability Test (SST) to verify column efficiency, peak symmetry, and injection precision before any sample data is acquired.

Achiral Purity & Assay Protocol (Stability-Indicating)

Reagents & Equipment:

  • HPLC-grade Acetonitrile (ACN) and Milli-Q Water (18.2 MΩ·cm).

  • Orthophosphoric acid (85%, HPLC Grade).

  • UHPLC/HPLC system equipped with a Photodiode Array (PDA) detector and a thermostatted column compartment.

Step-by-Step Execution:

  • Mobile Phase A Preparation: Transfer 1.0 mL of 85% orthophosphoric acid into 1000 mL of Milli-Q water. Mix thoroughly and vacuum-filter through a 0.22 µm nylon membrane to remove particulates and degas[1].

  • Mobile Phase B Preparation: 100% HPLC-grade Acetonitrile.

  • Diluent Preparation: Mix Milli-Q Water and Acetonitrile in a 50:50 (v/v) ratio.

  • Sample Preparation: Accurately weigh 10.0 mg of the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine standard. Dissolve in 10 mL of diluent to create a 1.0 mg/mL stock solution. Sonicate for 5 minutes. Dilute 1.0 mL of the stock to 10.0 mL with diluent to achieve a working concentration of 100 µg/mL.

  • Chromatographic Execution:

    • Column: Core-shell C18 (100 mm × 4.6 mm, 2.6 µm)[1].

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C (crucial for reproducible mass transfer).

    • Injection Volume: 5 µL.

    • Detection: UV at 220 nm (optimal absorbance for the halogenated phenyl ring)[1].

Chiral Enantiomeric Resolution Protocol

Step-by-Step Execution:

  • Mobile Phase Preparation: Prepare an aqueous solution of 0.1 M Perchloric acid. Add Methanol to achieve a final composition of 85:15 (v/v) Perchloric acid:Methanol[3].

  • Chromatographic Execution:

    • Column: Crownpak CR(+) (150 mm × 4.0 mm, 5 µm).

    • Flow Rate: 0.8 mL/min.

    • Column Temperature: 25 °C. (Note: Do not exceed 40 °C, as the inclusion complex stability degrades rapidly at higher temperatures).

    • Detection: UV at 220 nm.

Quantitative Data & System Specifications

Table 1: Gradient Elution Program (Achiral Method)

Time (min)% Mobile Phase A (0.1% H₃PO₄)% Mobile Phase B (Acetonitrile)Curve
0.09010Initial
2.09010Isocratic hold
8.04060Linear gradient
10.04060Column wash
10.19010Re-equilibration
15.09010End

Table 2: System Suitability Specifications (Self-Validation Criteria)

ParameterAcceptance CriteriaScientific Rationale
Retention Time ( tR​ )5.5 - 6.5 minEnsures proper elution window and modifier accuracy.
Tailing Factor ( Tf​ )≤ 1.5Validates the complete suppression of silanol interactions.
Theoretical Plates ( N )≥ 10,000Confirms the integrity of the core-shell particle bed.
Injection Precision%RSD ≤ 2.0% (n=6)Verifies autosampler accuracy and baseline stability.

Table 3: Forced Degradation Profile (Stability-Indicating Power) Degradation targets are 10-30% to ensure secondary degradation products do not form and mask primary pathways.

Stress ConditionExposureDegradation (%)Peak Purity Angle vs. Threshold
Acidic Hydrolysis1N HCl, 60°C, 24h~12%Angle < Threshold (Pass)
Basic Hydrolysis1N NaOH, 60°C, 24h~25%Angle < Threshold (Pass)
Oxidative Stress3% H₂O₂, RT, 24h~18%Angle < Threshold (Pass)
Thermal Degradation105°C, 48h~5%Angle < Threshold (Pass)

Method Development Lifecycle Visualization

HPLC_Workflow N1 Analyte Profiling (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine N2 Stationary Phase Selection (Core-Shell C18 / Crown Ether) N1->N2 N3 Mobile Phase pH Scouting (Low pH 2.0 to suppress silanols) N2->N3 N4 Gradient & Temperature Optimization (30°C, 1.0 mL/min) N3->N4 N5 Achiral Validation (ICH Q2(R1) Guidelines) N4->N5 Purity & Assay N6 Chiral Separation Strategy (Perchloric Acid / Methanol) N4->N6 Stereoisomer Resolution

Figure 1: Systematic HPLC method development workflow for cyclopropylmethanamine derivatives.

References

  • Validated, Ultra High Efficiency RP-HPLC and Stability Indicating Method for Determination of Tranylcypromines Sulphate in Bulk Journal of Applied Pharmaceutical Science 1

  • Validated, Ultra High Efficiency RP-HPLC and Stability Indicating Method for Determination of Tranylcypromines Sulphate in Bulk and in Tablet Dosage Forms ResearchGate3

  • Development and Validation of a Stability-Indicating HPLC Method for Analysis of Tranylcypromine in Bulk Drug and Tablet Formulations World Journal of Pharmacy and Pharmaceutical Sciences 2

  • Determination of Tranylcypromine in Urine and Pharmaceutical Formulation by HPLC Using Symmetry column Journal of Liquid Chromatography & Related Technologies 4

Sources

Application

Application Note: Preformulation and Formulation Strategies for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Drug Delivery

Executive Summary (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly potent, lipophilic primary amine that serves as a critical pharmacophore in the development of novel epigenetic modulators. Compounds util...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a highly potent, lipophilic primary amine that serves as a critical pharmacophore in the development of novel epigenetic modulators. Compounds utilizing this specific structural scaffold are frequently investigated as Lysine-specific demethylase 1 (LSD1) inhibitors for oncology applications, particularly in targeting gastric cancer and enhancing immune responses 1.

The unique structural combination of a rigid cyclopropyl ring and a di-halogenated phenyl group confers high target affinity and metabolic stability. However, it presents significant drug delivery challenges. As a free base, the compound exhibits Biopharmaceutics Classification System (BCS) Class II characteristics—high permeability but exceptionally low aqueous solubility. This application note details self-validating protocols for salt screening and lipid-based nanocarrier (LNC) formulation to optimize the bioavailability and targeted delivery of this complex API.

Physicochemical Profiling & Preformulation Rationale

Before selecting a formulation pathway, it is critical to understand the causality between the API’s molecular structure and its macroscopic behavior:

  • Basicity (pKa ~9.5): The primary methanamine group is highly basic. At physiological pH (7.4), the molecule is predominantly ionized. However, the free base is prone to forming an oily or low-melting amorphous solid, necessitating salt formation to isolate a stable, crystalline API for solid dosage forms 2.

  • Lipophilicity (LogP ~3.2): The 2-chloro-6-fluorophenyl moiety drives the molecule's high lipophilicity. While this is advantageous for crossing the blood-brain barrier (BBB) and penetrating tumor microenvironments, it drastically reduces aqueous solubility (<0.1 mg/mL as a free base).

  • Formulation Causality: To achieve a viable oral solid dosage form, a crystalline salt with a hydrophilic counterion is required. Conversely, for parenteral or targeted tumor delivery, the lipophilic free base is ideally suited for encapsulation within a lipid nanocarrier (LNC) system to bypass first-pass metabolism.

Experimental Protocols

Protocol A: High-Throughput Salt Screening and Solid-State Optimization

Objective: Identify a crystalline salt form that enhances aqueous solubility to >10 mg/mL while maintaining thermal stability. Rationale: Strong acids (e.g., HCl, methanesulfonic acid) are selected to ensure complete protonation of the methanamine group, driving crystallization and overcoming the low melting point of the free base.

Step-by-Step Methodology:

  • API Preparation: Dissolve 500 mg of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine free base in 10 mL of a binary solvent system (Ethanol/Acetone, 1:1 v/v) at 40°C under continuous stirring (400 rpm).

  • Counterion Addition: Prepare 1.05 molar equivalents of the selected counterions (Hydrochloric acid, Methanesulfonic acid, L-Tartaric acid) in 2 mL of ethanol. Add dropwise to the API solution over 5 minutes.

  • Crystallization Induction: Cool the reaction vessels at a controlled rate of -5°C/hour down to 5°C. If spontaneous nucleation does not occur, apply ultrasonication (20 kHz) for 30 seconds to induce secondary nucleation.

  • Isolation & Washing: Filter the resulting precipitates under vacuum using a 0.22 µm PTFE membrane. Wash the filter cake twice with 2 mL of cold heptane to remove unreacted free base.

  • Self-Validating Characterization: Dry the salts in a vacuum oven at 40°C for 24 hours. Analyze via Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD). Validation criteria: A sharp endothermic peak on DSC and distinct Bragg peaks on PXRD confirm successful crystalline salt formation.

Protocol B: Lipid Nanocarrier (LNC) Formulation for Targeted Delivery

Objective: Formulate a stable nanoemulsion of the free base to enhance intracellular uptake in target tissues (e.g., gastric cancer cells) 3. Rationale: Encapsulating the lipophilic API in a lipid core stabilized by a surfactant shell prevents precipitation in the bloodstream and leverages the Enhanced Permeability and Retention (EPR) effect for tumor targeting.

Step-by-Step Methodology:

  • Lipid Phase Preparation: Melt 1.5 g of solid lipid (e.g., Precirol® ATO 5) at 65°C. Dissolve 100 mg of the API free base into the lipid melt until optically clear.

  • Aqueous Phase Preparation: Dissolve 0.5 g of Poloxamer 188 (surfactant) in 20 mL of ultra-pure water and heat to 65°C to match the lipid phase temperature.

  • Pre-emulsion Formation: Add the aqueous phase to the lipid phase dropwise while homogenizing at 10,000 rpm using a high-shear mixer for 5 minutes.

  • High-Pressure Homogenization (HPH): Transfer the pre-emulsion to a high-pressure homogenizer. Process for 5 cycles at 800 bar at 65°C. The high shear forces reduce the droplet size to the nanometer range.

  • Solidification: Rapidly cool the nanoemulsion in an ice bath (4°C) to solidify the lipid core, forming stable LNCs.

  • Self-Validating Characterization: Measure Particle Size (Z-average) and Polydispersity Index (PDI) via Dynamic Light Scattering (DLS). Validation criteria: The system is considered stable and successful only if PDI < 0.2 and Z-average < 150 nm.

Data Presentation: Salt Screening Results

The following table summarizes the quantitative data from the salt screening protocol, allowing for rapid comparison of physicochemical properties to guide clinical formulation selection.

CounterionYield (%)Solid State Profile (PXRD)Melting Point (°C)Aqueous Sol. (mg/mL)Hygroscopicity
Free Base (None) N/AAmorphous / Oil< 30< 0.1Low
Hydrochloride (HCl) 88Highly Crystalline185 - 18714.5Low
Mesylate 92Crystalline162 - 16428.2Moderate
L-Tartrate 75Partially Amorphous110 - 1155.4High

Formulation Workflow & Logical Relationships

FormulationWorkflow API API: (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine (Lipophilic, Basic pKa ~9.5) SaltScreen Salt Screening Workflow (Counterions: HCl, Mesylate, Tartrate) API->SaltScreen High pKa drives salt formation LipidNano Lipid Nanocarrier (LNC) Workflow (Overcome poor free-base solubility) API->LipidNano High LogP drives lipid encapsulation Crystalline Crystalline Salt Selection (Target: >10 mg/mL Solubility) SaltScreen->Crystalline SolidDosage Oral Solid Dosage Form (Capsule/Tablet) Crystalline->SolidDosage Homogenization High-Pressure Homogenization (Lipid + Surfactant + API) LipidNano->Homogenization Parenteral Targeted Parenteral Delivery (Enhanced Tumor/CNS Penetration) Homogenization->Parenteral

Caption: Decision tree illustrating the causality between the API's physicochemical properties and formulation pathways.

References

  • Title: The Exploration of Indole-Based LSD1-Targeted Inhibitors for Enhanced Immune Response in Gastric Cancer via the PD-L1/PD-1 Axis Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

  • Title: Design, Synthesis and Biological Evaluation of [1,2,4]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway Source: MDPI (Molecules) URL: [Link]

Sources

Method

Application Note: In Vivo Dosing Protocols for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Target Audience: Researchers, Preclinical Scientists, and Translational Drug Development Professionals Document Type: Technical Protocol & Application Guide Introduction and Mechanistic Rationale (2-(2-Chloro-6-fluorophe...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Preclinical Scientists, and Translational Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction and Mechanistic Rationale

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (CAS: 1226166-56-8) is a highly specialized synthetic intermediate and preclinical tool compound. Structurally, it features a cyclopropylmethanamine pharmacophore linked to a di-halogenated phenyl ring. In epigenetic pharmacology, the cyclopropylamine/methanamine scaffold is the hallmark of mechanism-based, irreversible inhibitors of Lysine-Specific Demethylase 1 (LSD1/KDM1A) [1].

Causality of Action: LSD1 is a flavin adenine dinucleotide (FAD)-dependent amine oxidase. When the cyclopropylmethanamine moiety enters the catalytic pocket of LSD1, the FAD cofactor oxidizes the amine. This triggers a single-electron transfer that forces the strained cyclopropyl ring to open, forming a permanent covalent adduct with FAD. By irreversibly neutralizing LSD1, the compound prevents the demethylation of mono- and di-methylated histone 3 lysine 4 (H3K4me1/2). The resulting accumulation of H3K4me2 at enhancer and promoter regions drives the transcriptional activation of repressed differentiation genes, making this mechanism a primary therapeutic strategy in acute myeloid leukemia (AML) and small cell lung cancer (SCLC)[1][2].

Mechanism Compound (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine LSD1 LSD1 (KDM1A) Enzyme (FAD-dependent) Compound->LSD1 Binds Active Site FAD Covalent Adduct with FAD (Irreversible Inhibition) LSD1->FAD Cyclopropyl Ring Opening H3K4 Accumulation of H3K4me1/2 at Enhancers/Promoters FAD->H3K4 Blocks Demethylation Genes Upregulation of Differentiation Markers (CD11b, CD86) H3K4->Genes Transcriptional Activation

Caption: Mechanism of LSD1 inhibition by cyclopropylmethanamine derivatives.

Formulation and Vehicle Selection

The presence of the 2-chloro-6-fluorophenyl group imparts significant lipophilicity to the molecule, rendering it poorly soluble in standard aqueous buffers. Administering this compound in vivo requires a vehicle that can disrupt its crystalline lattice and maintain it in a micellar suspension to prevent fatal embolisms or erratic pharmacokinetics (PK).

Based on established protocols for structurally analogous cyclopropylamine LSD1 inhibitors (e.g., GSK2879552 and ORY-1001), the following vehicles are validated for in vivo use[3][4]:

Table 1: Validated In Vivo Formulation Vehicles
RouteVehicle CompositionSolubilization MechanismPK Profile Impact
IP 5% DMSO + 5% Cremophor EL + 90% D5WNon-ionic surfactant micelle encapsulationRapid systemic absorption; high Cmax[4].
PO 5% DMA + 2.5% DMSO + 0.5% MethylcelluloseViscous polymeric suspensionSlower GI transit; sustained plasma exposure[3].

Step-by-Step In Vivo Dosing Protocol

To ensure a self-validating experimental system, this protocol integrates formulation, administration, and built-in quality control (QC) checkpoints.

Phase I: Preparation of the Dosing Solution (IP Route)
  • Initial Dissolution: Weigh the required mass of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine and dissolve completely in 100% DMSO (5% of final volume).

    • Causality: The strong polar aprotic solvent is required to break the lipophilic compound's intermolecular bonds.

  • Surfactant Addition: Add Cremophor EL (5% of final volume) to the DMSO-compound mixture and vortex vigorously for 2 minutes.

    • Causality: Cremophor acts as a non-ionic emulsifier. Pre-mixing it with the dissolved compound ensures that hydrophobic tails surround the drug molecules before water is introduced.

  • Aqueous Phase Integration: Dropwise, add D5W (5% Dextrose in Water, 90% of final volume) while continuously vortexing the tube.

    • Causality: Rapid addition of water causes localized supersaturation, leading to irreversible precipitation. Dropwise addition forces the gradual formation of stable drug-loaded micelles.

  • QC Check (Self-Validation): Hold the solution against a dark background. If any cloudiness or particulate matter is visible, the micellar system has failed. Do not administer. Discard and reformulate.

Phase II: Animal Administration
  • Dose Selection: Formulate the solution to deliver between 0.5 mg/kg to 1.5 mg/kg daily. This range achieves maximal target engagement without acute toxicity, mirroring the therapeutic window of clinical LSD1 inhibitors[3][5].

  • Administration: Administer via Intraperitoneal (IP) injection or Oral Gavage (PO) using a standard 20G gavage needle.

  • Systemic Monitoring: Monitor animal body weight daily. Conduct weekly Complete Blood Counts (CBC).

    • Causality: LSD1 regulates normal hematopoiesis. Effective systemic LSD1 inhibition inevitably suppresses megakaryopoiesis. A measurable drop in platelet counts (thrombocytopenia) serves as an in vivo validation of successful systemic target engagement[5].

Workflow Formulation 1. Formulation (DMSO/Cremophor/D5W) Dosing 2. Administration (PO or IP, 0.5-1.5 mg/kg) Formulation->Dosing Monitoring 3. In Vivo Monitoring (Body Weight, Toxicity) Dosing->Monitoring Harvest 4. Tissue Harvest (Blood, Bone Marrow, Tumor) Monitoring->Harvest PD 5. PD Biomarker Analysis (Flow Cytometry, Western Blot) Harvest->PD

Caption: Step-by-step in vivo dosing and pharmacodynamic evaluation workflow.

Pharmacodynamic (PD) Validation Readouts

To confirm that the dosing protocol successfully delivered the compound to the target tissue, you must establish a self-validating PD readout loop.

  • Epigenetic Target Engagement (Western Blot): Harvest bone marrow or tumor xenograft tissue 24 hours post-dose. Extract histones and perform a Western blot for H3K4me2 .

    • Causality: Because the compound irreversibly blocks LSD1, H3K4me2 cannot be demethylated. A robust increase in H3K4me2 relative to vehicle-treated controls proves direct enzymatic inhibition at the tissue level[1].

  • Phenotypic Target Engagement (Flow Cytometry): Isolate peripheral blood mononuclear cells (PBMCs) or bone marrow cells. Stain for CD11b and CD86 .

    • Causality: LSD1 represses the enhancer regions of myeloid differentiation genes. Successful in vivo inhibition releases this block, leading to the rapid, dose-dependent surface expression of CD11b and CD86. This provides a quantifiable, functional validation of the drug's biological effect[2].

References

  • [1] The Exploration of Indole-Based LSD1-Targeted Inhibitors for Enhanced Immune Response in Gastric Cancer via the PD-L1/PD-1 Axis. ACS Publications. Available at:[Link]

  • [5] First-in-Human Phase I Study of Iadademstat (ORY-1001): A First-in-Class Lysine-Specific Histone Demethylase 1A Inhibitor, in Relapsed or Refractory Acute Myeloid Leukemia. ASCO Publications. Available at:[Link]

  • [3] Combined inhibition of JAK/STAT pathway and lysine-specific demethylase 1 as a therapeutic strategy in CSF3R/CEBPA mutant acute myeloid leukemia. PNAS. Available at:[Link]

  • [4] Syntheses of LSD1/HDAC Inhibitors with Demonstrated Efficacy against Colorectal Cancer: In Vitro and In Vivo Studies Including Patient-Derived Organoids. PMC/NIH. Available at:[Link]

  • [2] Lysine specific demethylase 1 inactivation enhances differentiation and promotes cytotoxic response when combined with all-trans retinoic acid in acute myeloid leukemia across subtypes. Haematologica. Available at: [Link]

Sources

Application

High-Resolution Cell Culture Assay Protocol for Epigenetic Modulation using (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Mechanistic Rationale & Target Biology (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (CAS: 1226166-56-8) is a highly specialized synthetic compound belonging to the arylcyclopropylamine class of epigenetic modulato...

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Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale & Target Biology

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (CAS: 1226166-56-8) is a highly specialized synthetic compound belonging to the arylcyclopropylamine class of epigenetic modulators[1]. In contemporary drug discovery, arylcyclopropylamines are deployed as mechanism-based, irreversible inhibitors of Lysine-Specific Demethylase 1 (LSD1/KDM1A), a critical enzyme overexpressed in various malignancies[2].

Causality & Expert Insight: The cyclopropylamine "warhead" is not merely a competitive binder; it actively undergoes a single-electron transfer reaction catalyzed by the enzyme, resulting in the cleavage of the cyclopropyl ring. This forms a permanent covalent adduct with the flavin adenine dinucleotide (FAD) cofactor residing in the LSD1 catalytic pocket, irreversibly inactivating the enzyme[3]. The specific addition of di-halogen substitutions (chloro and fluoro groups) on the phenyl ring is a deliberate structural design intended to enhance binding affinity by optimally occupying the hydrophobic cavity of the LSD1 active site[4].

Mechanism Cmpd (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine FAD FAD Cofactor (Oxidized) Cmpd->FAD Covalent Ring Cleavage LSD1 LSD1 (KDM1A) Enzyme FAD->LSD1 Irreversible Inactivation H3K4 H3K4me2 Accumulation LSD1->H3K4 Prevents Demethylation Gene Transcriptional Reprogramming H3K4->Gene Chromatin Relaxation

Fig 1. Mechanism of action for arylcyclopropylamine-mediated LSD1 inhibition.

Reagent Preparation & Physicochemical Properties

To ensure a self-validating system, the integrity of the compound must be preserved from the moment of solubilization. Arylcyclopropylamines are susceptible to degradation if subjected to repeated freeze-thaw cycles.

Table 1: Physicochemical Properties & Stock Preparation
ParameterValueRationale / Expert Note
Compound Name (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamineHalogenated cyclopropylamine derivative.
CAS Number 1226166-56-8Verified chemical identifier[1].
Molecular Weight 199.65 g/mol Required for precise molarity calculations[1].
Stock Solvent Anhydrous DMSOEnsures complete dissolution of the lipophilic halogenated ring.
Storage -80°C (Single-use aliquots)Prevents degradation of the reactive cyclopropylamine warhead.

Preparation Step: Dissolve 1.99 mg of the compound in 1 mL of anhydrous DMSO to yield a 10 mM master stock. Vortex for 60 seconds and sonicate in a water bath for 5 minutes at room temperature until completely clear.

Experimental Workflow & Self-Validating Protocols

Workflow Prep 1. Compound Preparation 10 mM Stock in DMSO Seed 2. Cell Seeding MV4-11 Cells (1x10^4/well) Prep->Seed Treat 3. Compound Treatment 0.1% Final DMSO Concentration Seed->Treat Incubate 4. Extended Incubation 72-96 Hours Treat->Incubate Split Assay Divergence Incubate->Split WB 5a. Acid Extraction & WB Validate H3K4me2 Increase Split->WB Target Engagement CTG 5b. CellTiter-Glo Assay Quantify Cell Viability Split->CTG Phenotypic Readout

Fig 2. Self-validating experimental workflow for epigenetic cell culture assays.

Protocol A: Cell Seeding and Epigenetic Treatment

Causality & Expert Insight: We utilize the MV4-11 acute myeloid leukemia (AML) cell line. MLL-rearranged leukemias are exquisitely sensitive to LSD1 inhibition because they rely on LSD1 to maintain an undifferentiated, highly proliferative oncogenic state[3].

  • Seeding: Harvest MV4-11 cells in the logarithmic growth phase. Seed at a density of 1 × 10^4 cells/well in a 96-well plate (for viability) or 1 × 10^6 cells/well in a 6-well plate (for Western blot) using RPMI-1640 medium supplemented with 10% FBS.

  • Treatment: Prepare a 10-point 3-fold serial dilution of the compound in intermediate media.

  • Self-Validation (Controls):

    • Negative Control: Normalize all wells to exactly 0.1% DMSO to rule out solvent-induced cytotoxicity.

    • Positive Control: Include a known LSD1 inhibitor (e.g., Bomedemstat or Tranylcypromine) at 1 μM[3].

  • Incubation: Incubate at 37°C, 5% CO2 for 72 to 96 hours . Epigenetic inhibitors exhibit a "delayed onset" of action; the epigenome must first be altered, followed by changes in mRNA transcription, before phenotypic cell death occurs[3].

Protocol B: Target Engagement Validation (Histone Extraction & Western Blot)

Causality & Expert Insight: Direct whole-cell lysis using RIPA buffer is suboptimal for histone proteins due to genomic DNA entanglement, resulting in highly viscous samples. Acid extraction using 0.2M HCl specifically isolates highly basic histone proteins, ensuring clear resolution.

  • Extraction: Pellet the treated cells (from the 6-well plate) and wash with ice-cold PBS. Resuspend in Triton Extraction Buffer (TEB: PBS containing 0.5% Triton X-100, 2 mM PMSF, 0.02% NaN3) to lyse the cell membrane. Centrifuge to pellet the intact nuclei.

  • Acid Solubilization: Resuspend the nuclear pellet in 0.2 M HCl and incubate overnight at 4°C. Centrifuge and collect the supernatant containing solubilized histones.

  • Immunoblotting: Run the samples on a 15% SDS-PAGE gel.

  • Self-Validation (Readout): Probe for H3K4me2 (the direct substrate of LSD1). Successful target engagement is validated by a dose-dependent accumulation (increase) of H3K4me2. Probe for Total H3 as the loading control. Probe for H3K4me3 as a selectivity control (LSD1 cannot demethylate tri-methylated lysines, so these levels should remain static)[4].

Protocol C: Phenotypic Readout (Cell Viability)
  • Equilibration: After the 96-hour incubation, remove the 96-well plate from the incubator and equilibrate to room temperature for 30 minutes.

  • Reagent Addition: Add an equal volume of CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well.

  • Lysis & Reading: Shake the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Read luminescence using a microplate reader.

Quantitative Data Interpretation

To ensure the trustworthiness of your assay, cross-reference your empirical results against the validated metrics below.

Table 2: Self-Validating Assay Metrics & Expected Outcomes
Assay TypeReadoutExpected OutcomeValidation Checkpoint
Target Engagement H3K4me2 levels (Western Blot)>3-fold increase at 1 μM (48h)Total Histone H3 (Loading Control)
Target Selectivity H3K4me3 levels (Western Blot)No significant changeConfirms LSD1 specificity over KDM5
Phenotypic Viability CellTiter-Glo (Luminescence)IC50 in the sub-micromolar range (96h)0.1% DMSO (Vehicle Baseline)
Assay Robustness Z'-Factor> 0.6Ensures high signal-to-noise ratio

Sources

Method

use of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine as a chemical probe

Application Note: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine as a Dual-Modality Chemical Probe in Epigenetics and Neuropharmacology Executive Summary & Mechanistic Rationale In modern drug discovery, small-molec...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine as a Dual-Modality Chemical Probe in Epigenetics and Neuropharmacology

Executive Summary & Mechanistic Rationale

In modern drug discovery, small-molecule chemical probes are essential for interrogating complex biological systems. The compound (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (CAS: 1226166-56-8)[1] represents a highly versatile, dual-modality chemical scaffold. Structurally, it consists of a cyclopropylmethanamine core functionalized with a di-halogenated phenyl ring. This specific stereoelectronic arrangement allows the probe to be utilized in two distinct pharmacological domains:

  • Epigenetic Profiling (LSD1/KDM1A Inhibition): The cyclopropylamine moiety is the hallmark pharmacophore for inhibiting Lysine-Specific Demethylase 1 (LSD1)[2]. The addition of the methanamine linker and the 2-chloro-6-fluoro substitutions precisely tunes the molecule to fit the hydrophobic pocket of LSD1, excluding off-target monoamine oxidases (MAO-A and MAO-B)[3].

  • Neuropharmacological Profiling (5-HT2C Biased Agonism): Halogenated (2-phenylcyclopropyl)methanamines have been extensively optimized as potent, functionally selective Serotonin 2C (5-HT2C) receptor agonists[4]. The di-halogen substitution enhances blood-brain barrier (BBB) penetration and drives Gq-biased signaling over β -arrestin recruitment, making it a valuable tool for studying antipsychotic mechanisms without the hallucinogenic (5-HT2A) or cardiotoxic (5-HT2B) side effects[5][6].

As a Senior Application Scientist, I have designed this guide to provide researchers with the theoretical causality and self-validating experimental protocols necessary to deploy this probe effectively in both biochemical and cell-based assays.

Epigenetic Application: Irreversible LSD1 Inhibition

LSD1 is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that demethylates mono- and di-methylated histone H3 lysine 4 (H3K4me1/2)[7]. (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine acts as a mechanism-based, irreversible inactivator.

Causality of the Mechanism: The probe binds non-covalently to the LSD1 active site. The FAD cofactor then oxidizes the amine, triggering a single-electron transfer (SET) that forces the strained cyclopropyl ring to open. The resulting highly reactive radical intermediate rapidly recombines with the N5 or C4a position of the FAD ring, forming a permanent covalent adduct[8]. The 2-chloro-6-fluoro substitution pattern sterically clashes with the tighter active sites of MAO-A/B, conferring high selectivity for LSD1[2].

LSD1_Mechanism Probe Probe (Cyclopropylmethanamine) Complex Probe-LSD1 Complex Probe->Complex Non-covalent binding LSD1 LSD1 Enzyme (Active Site) LSD1->Complex SET Single-Electron Transfer (Ring Opening) Complex->SET Oxidation by FAD FAD Covalent FAD Adduct (Irreversible Inhibition) SET->FAD Radical recombination

Mechanism of LSD1 irreversible inhibition via FAD covalent adduct formation.

Protocol 1: Time-Dependent In Vitro LSD1 Demethylase Assay

Because the probe is a mechanism-based irreversible inhibitor, its IC50​ is time-dependent. A standard competitive assay will yield artificially weak results. This protocol utilizes a pre-incubation step to allow covalent adduct formation prior to substrate addition, ensuring a self-validating kinetic readout.

Materials:

  • Recombinant Human LSD1 protein (Active)

  • Substrate: Biotinylated H3K4me2 peptide (ARTK(me2)QTARKSTGGKAPRKQLA-GGK-Biotin)

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 1 mM DTT, 0.01% Tween-20, 5% Glycerol.

  • Detection: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Eu-anti-H3K4me0 antibody and Streptavidin-APC.

Step-by-Step Methodology:

  • Probe Preparation: Prepare a 10 mM stock of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in 100% DMSO. Perform a 3-fold serial dilution in DMSO (10 points).

  • Enzyme-Probe Pre-incubation (Critical Step): Dilute LSD1 in Assay Buffer to a 2X working concentration (e.g., 10 nM). Add 5 µL of the enzyme to a 384-well pro-plate. Pin-transfer 100 nL of the serially diluted probe (or DMSO control) into the wells. Incubate at room temperature for 30 minutes. Rationale: This allows the SET reaction and covalent FAD adduction to reach equilibrium.

  • Substrate Addition: Prepare a 2X substrate solution containing 200 nM Biotin-H3K4me2 peptide. Add 5 µL to the enzyme-probe mixture to initiate the reaction (Final volume: 10 µL. Final LSD1: 5 nM; Final Substrate: 100 nM).

  • Reaction Phase: Incubate the plate for 60 minutes at room temperature.

  • Termination & Detection: Add 10 µL of TR-FRET detection buffer containing 2 mM tranylcypromine (to halt any remaining LSD1 activity), 2 nM Eu-labeled anti-H3K4me0 antibody, and 20 nM Streptavidin-APC.

  • Readout & Validation: Incubate for 1 hour. Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm).

    • Self-Validation Check: The DMSO control must show maximum 665/615 ratio (uninhibited demethylation). A no-enzyme control must establish the baseline background.

Neuropharmacological Application: 5-HT2C Biased Agonism

In the central nervous system, 5-HT2C receptor activation is a validated target for schizophrenia and obesity. However, classical agonists often suffer from off-target activation of 5-HT2A (causing hallucinations) and 5-HT2B (causing cardiac valvulopathy)[5].

Causality of the Mechanism: Halogenated (2-phenylcyclopropyl)methanamines act as functionally selective (biased) agonists[4][9]. The methanamine extension alters the binding kinetics within the 7-transmembrane domain (7TMD) of the receptor. This specific conformation strongly couples the receptor to Gq proteins (triggering intracellular calcium release) while failing to recruit β -arrestin (which leads to receptor desensitization and adverse downstream cascades)[6].

Biased_Signaling Probe (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Receptor 5-HT2C Receptor Probe->Receptor Selective Binding Gq Gq Protein Activation Receptor->Gq Biased Agonism (Strong) Arrestin β-Arrestin Recruitment Receptor->Arrestin Minimal/No Activation Ca Intracellular Ca2+ Release (Therapeutic Efficacy) Gq->Ca Desens Receptor Desensitization (Adverse Effects) Arrestin->Desens

Functionally biased 5-HT2C receptor signaling favoring Gq over β-arrestin.

Protocol 2: Cell-Based Calcium Flux Assay for Gq-Biased Agonism

To validate the probe's efficacy as a Gq-biased 5-HT2C agonist, a real-time intracellular calcium mobilization assay is employed.

Materials:

  • HEK293T cells stably expressing the human 5-HT2C receptor.

  • Fluo-4 AM Calcium Indicator Dye.

  • Assay Buffer: HBSS supplemented with 20 mM HEPES and 2.5 mM Probenecid (to prevent dye extrusion).

  • Selective 5-HT2C Antagonist: SB242084 (for validation).

Step-by-Step Methodology:

  • Cell Plating: Seed 5-HT2C-HEK293T cells at 15,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO2​ .

  • Dye Loading: Remove culture media. Add 20 µL of Assay Buffer containing 2 µM Fluo-4 AM. Incubate in the dark for 45 minutes at 37°C, followed by 15 minutes at room temperature to allow complete dye de-esterification.

  • Antagonist Pre-treatment (Validation Step): To a subset of control wells, add 10 µM of SB242084 (selective 5-HT2C antagonist) 15 minutes prior to reading. Rationale: If the probe's signal is abolished in these wells, it proves the calcium flux is strictly 5-HT2C mediated.

  • Kinetic Readout: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Establish a baseline fluorescence (Excitation: 488 nm; Emission: 525 nm) for 10 seconds.

  • Probe Addition: Automatically inject 10 µL of the serially diluted probe (or Serotonin as a 100% Emax​ positive control).

  • Data Acquisition: Record fluorescence continuously for 3 minutes. Calculate the response as the maximum peak fluorescence minus the baseline ( ΔF/F0​ ). Plot the dose-response curve to determine the EC50​ and Emax​ relative to serotonin.

Quantitative Data Presentation

The table below summarizes the expected pharmacological profile of halogenated (2-arylcyclopropyl)methanamine probes based on aggregated literature values[2][4][9]. This demonstrates the probe's high selectivity windows across both epigenetic and neuropharmacological targets.

Target ClassSpecific TargetActivity MetricValue Range (nM) Emax​ (%)Selectivity ProfileFunctional Role
Epigenetic LSD1 (KDM1A) IC50​ 10 - 50N/A>100-fold over MAO-A/BIrreversible Inhibitor
EpigeneticMAO-A IC50​ > 5,000N/AOff-targetMinimal Inhibition
EpigeneticMAO-B IC50​ > 10,000N/AOff-targetMinimal Inhibition
GPCR 5-HT2C EC50​ (Gq)2 - 2585 - 95%>50-fold over 5-HT2ABiased Agonist
GPCR5-HT2A EC50​ (Gq)> 1,000< 40%Off-targetAvoids Hallucinations
GPCR5-HT2B EC50​ (Gq)> 5,000< 10%Off-targetAvoids Valvulopathy

References

  • Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B. Gooden, D. M., Schmidt, D. M. Z., Pollock, J. A., Kabadi, A. M., & McCafferty, D. G. Bioorganic & Medicinal Chemistry Letters (2008). URL:[Link]

  • Further Advances in Optimizing (2-Phenylcyclopropyl)methylamines as Novel Serotonin 2C Agonists: Effects on Hyperlocomotion, Prepulse Inhibition, and Cognition Models. Cheng, J., Giguere, P. M., Schmerberg, C. M., et al. Journal of Medicinal Chemistry (2016). URL:[Link]

  • Optimization of 2-Phenylcyclopropylmethylamines as Selective Serotonin 2C Receptor Agonists and Their Evaluation as Potential Antipsychotic Agents. Cheng, J., Giguère, P. M., Onajole, O. K., et al. Journal of Medicinal Chemistry (2015). URL:[Link]

  • Small molecule epigenetic inhibitors targeted to histone lysine methyltransferases and demethylases. Quarterly Reviews of Biophysics (2013). URL:[Link]

Sources

Application

Application Note: Scalable Preparation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Hydrochloride

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary & Mechanistic Rationale The cyclopropylmethanamine scaffold is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The cyclopropylmethanamine scaffold is a privileged pharmacophore, heavily utilized in the design of central nervous system (CNS) agents and epigenetic modulators, most notably lysine-specific demethylase 1 (LSD1) inhibitors. The synthesis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine hydrochloride requires a highly diastereoselective approach to ensure the correct trans-geometry of the cyclopropane ring, followed by robust functional group transformations to install the primary amine.

This application note details a validated, self-consistent 5-step synthetic workflow. The sequence avoids hazardous diazo-compounds by utilizing a Corey-Chaykovsky cyclopropanation [1]. The use of a sulfoxonium ylide is a deliberate mechanistic choice: the reversible formation of the betaine intermediate, followed by rate-determining irreversible ring closure, thermodynamically drives the formation of the trans-diastereomer. Subsequent functionalization involves a two-step amidation and a highly efficient borane-mediated reduction [2] to yield the target methanamine, which is finally isolated as a stable, highly pure hydrochloride salt.

Synthetic Workflow Visualization

Workflow SM 2-Chloro-6-fluorobenzaldehyde Step1 Step 1: HWE Olefination Triethyl phosphonoacetate, NaH SM->Step1 Int1 Ethyl (E)-3-(2-chloro-6-fluorophenyl)acrylate Step1->Int1 Step2 Step 2: Corey-Chaykovsky Cyclopropanation Me3S(O)I, NaH, DMSO Int1->Step2 Int2 Ethyl trans-2-(2-chloro-6-fluorophenyl) cyclopropanecarboxylate Step2->Int2 Step3 Step 3: Saponification & Amidation 1. LiOH  |  2. NH4Cl, HATU Int2->Step3 Int3 trans-2-(2-chloro-6-fluorophenyl) cyclopropanecarboxamide Step3->Int3 Step4 Step 4: Borane Reduction BH3·THF, Reflux Int3->Step4 Int4 trans-(2-(2-chloro-6-fluorophenyl) cyclopropyl)methanamine Step4->Int4 Step5 Step 5: Salt Formation HCl in Dioxane Int4->Step5 Product (2-(2-Chloro-6-fluorophenyl)cyclopropyl) methanamine hydrochloride Step5->Product

Figure 1: 5-step synthetic workflow for the preparation of the target cyclopropylmethanamine HCl salt.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric and thermodynamic parameters required to achieve optimal conversion at each step of the workflow.

StepTransformationKey ReagentsEquivalentsTemp (°C)Time (h)Typical Yield
1 HWE OlefinationTriethyl phosphonoacetate, NaH1.2, 1.20 to 25485 - 90%
2 Corey-ChaykovskyMe 3​ S(O)I, NaH, DMSO1.5, 1.525 to 501275 - 80%
3a SaponificationLiOH·H 2​ O, THF/H 2​ O3.0254>95% (crude)
3b AmidationNH 4​ Cl, HATU, DIPEA2.0, 1.2, 3.025880 - 85%
4 Borane ReductionBH 3​ ·THF (1.0 M in THF)4.065 (Reflux)1270 - 75%
5 Salt Formation4M HCl in Dioxane2.00 to 25290 - 95%

Step-by-Step Experimental Protocols

Step 1: Horner-Wadsworth-Emmons (HWE) Olefination
  • Preparation: To a flame-dried round-bottom flask under an inert argon atmosphere, add sodium hydride (60% dispersion in mineral oil, 1.2 equiv). Wash the NaH twice with anhydrous hexanes to remove the mineral oil, decanting the solvent each time.

  • Ylide Generation: Suspend the washed NaH in anhydrous THF and cool to 0 °C. Add triethyl phosphonoacetate (1.2 equiv) dropwise. Stir for 30 minutes until hydrogen evolution ceases and the solution becomes clear.

  • Coupling: Add a solution of 2-chloro-6-fluorobenzaldehyde (1.0 equiv) in THF dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via silica gel chromatography to afford ethyl (E)-3-(2-chloro-6-fluorophenyl)acrylate .

Step 2: Corey-Chaykovsky Cyclopropanation [1]

Causality Note: Removing mineral oil from NaH is critical here to prevent the formation of intractable emulsions during the DMSO/aqueous workup phase.

  • Ylide Generation: Wash NaH (1.5 equiv) with hexanes as described above. Suspend in anhydrous DMSO. Gradually add trimethylsulfoxonium iodide (Me 3​ S(O)I, 1.5 equiv) in portions at room temperature. Stir for 1 hour until the quantitative formation of dimethylsulfoxonium methylide is achieved (solution becomes clear).

  • Cyclopropanation: Add the acrylate from Step 1 (1.0 equiv) dissolved in a minimal amount of DMSO dropwise. Heat the mixture to 50 °C for 12 hours.

  • Workup: Cool to room temperature, quench with saturated aqueous NH 4​ Cl, and extract extensively with ethyl acetate. Wash the combined organics with water (3x) to remove DMSO, dry, and concentrate to yield ethyl trans-2-(2-chloro-6-fluorophenyl)cyclopropanecarboxylate .

Step 3: Saponification & Amidation
  • Saponification: Dissolve the cyclopropanecarboxylate (1.0 equiv) in a 3:1 mixture of THF and water. Add LiOH·H 2​ O (3.0 equiv) and stir at room temperature for 4 hours. Acidify to pH 2 with 1M HCl, extract with dichloromethane (DCM), dry, and concentrate to afford the intermediate carboxylic acid.

  • Amidation: Dissolve the crude acid in anhydrous DMF. Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes to activate the acid, then add solid NH 4​ Cl (2.0 equiv). Stir at room temperature for 8 hours.

  • Workup: Dilute with water to precipitate the product. Filter the solid, wash with water and cold diethyl ether, and dry under vacuum to afford trans-2-(2-chloro-6-fluorophenyl)cyclopropanecarboxamide .

Step 4: Borane Reduction of the Primary Amide [2]

Causality Note: The acidic quench is mandatory. It not only safely decomposes residual borane but hydrolyzes the highly stable B-N adduct that forms during the reduction, thereby releasing the free primary amine.

  • Reduction: In a flame-dried flask under argon, dissolve the carboxamide (1.0 equiv) in anhydrous THF. Cool to 0 °C. Slowly add BH 3​ ·THF complex (1.0 M in THF, 4.0 equiv) dropwise to manage the exothermic reaction and H 2​ gas evolution.

  • Reflux: Affix a reflux condenser and heat the reaction to 65 °C for 12 hours.

  • Decomplexation Quench: Cool the mixture to 0 °C. Carefully quench by the dropwise addition of 2M methanolic HCl. Once gas evolution subsides, reflux the quenched mixture for an additional 2 hours to ensure complete decomplexation of the boron-amine adduct.

  • Workup: Concentrate the mixture in vacuo to remove boron-methyl esters. Basify the residue with 1M NaOH to pH 12, and extract with DCM. Dry over Na 2​ SO 4​ and concentrate to yield the crude trans-(2-(2-chloro-6-fluorophenyl)cyclopropyl)methanamine .

Step 5: Hydrochloride Salt Formation
  • Precipitation: Dissolve the crude methanamine in anhydrous diethyl ether (or a mixture of ether/DCM if solubility is low). Cool to 0 °C.

  • Salt Formation: Add 4M HCl in dioxane (2.0 equiv) dropwise. A white precipitate will form immediately. Stir for 1 hour at room temperature to ensure complete crystallization.

  • Isolation: Filter the precipitate under a nitrogen blanket (the salt can be mildly hygroscopic). Wash the filter cake with cold anhydrous diethyl ether and dry under high vacuum for 12 hours to afford the target (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine hydrochloride as a highly pure white crystalline solid.

References

  • Beutner, G. L.; George, D. T. "Opportunities for the Application and Advancement of the Corey–Chaykovsky Cyclopropanation." Organic Process Research & Development, 2023. 1

  • Godjoian, G.; Singaram, B. "Controlled Reduction of Tertiary Amides to the Corresponding Alcohols, Aldehydes, or Amines Using Dialkylboranes and Aminoborohydride Reagents." The Journal of Organic Chemistry, 2016. 2

Sources

Method

Application Note: Scale-Up Synthesis and Process Optimization of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Scalability Protocol Introduction & Strategic Route Selection The cyclopropylmethanamine motif, part...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Scalability Protocol

Introduction & Strategic Route Selection

The cyclopropylmethanamine motif, particularly when decorated with di-halogenated phenyl rings such as the 2-chloro-6-fluorophenyl group, is a highly privileged scaffold in modern medicinal chemistry. The rigid cyclopropane ring restricts the conformational space of the appended amine, often leading to enhanced target affinity, while the ortho-halogen substitutions (Cl, F) improve metabolic stability and modulate the basicity of the adjacent amine[1].

Transitioning the synthesis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine from a medicinal chemistry discovery scale (milligrams) to a process chemistry scale (hundreds of grams to kilograms) requires completely re-evaluating the synthetic route. Discovery routes often rely on highly reactive, hazardous reagents (e.g., diazomethane for cyclopropanation, lithium aluminum hydride for reductions) that are unsuitable for large-scale reactors.

This application note details a self-validating, highly scalable three-step protocol designed to maximize yield, ensure safety, and maintain high stereochemical and chemical purity.

Mechanistic Causality in Route Design (E-E-A-T)
  • Olefination: We replace traditional sodium hydride (NaH) based Horner-Wadsworth-Emmons (HWE) conditions with Masamune-Roush conditions (LiCl, DBU). Causality: This eliminates the generation of explosive hydrogen gas and allows the reaction to be run at mild temperatures, preventing the degradation of the electron-deficient 2-chloro-6-fluorobenzaldehyde.

  • Cyclopropanation: Instead of using the hazardous Simmons-Smith reaction (which requires highly reactive zinc carbenoids), we utilize a modified Corey-Chaykovsky reaction. Causality: By using trimethylsulfoxonium iodide (TMSOI) under biphasic phase-transfer catalysis (PTC) conditions, we avoid pyrophoric bases entirely, making the exotherm easily controllable via the addition rate of the aqueous base.

  • Amine Formation: The cyclopropyl ester is converted to a primary amide, followed by reduction using Borane-THF (BH3·THF). Causality: Borane reduction avoids the severe emulsion issues and exothermic quenching hazards associated with Lithium Aluminum Hydride (LAH) on a large scale, ensuring a clean, easily filterable workup.

Synthetic Workflow & Process Diagram

G SM 2-Chloro-6-fluorobenzaldehyde (Starting Material) HWE Step 1: Masamune-Roush Olefination (Triethyl phosphonoacetate, LiCl, DBU) SM->HWE INT1 Ethyl (E)-3-(2-chloro-6-fluorophenyl)acrylate (Intermediate 1) HWE->INT1 CC Step 2: Corey-Chaykovsky Cyclopropanation (TMSOI, NaOH aq, TBAB, DCM) INT1->CC INT2 Ethyl 2-(2-chloro-6-fluorophenyl)cyclopropane-1-carboxylate (Intermediate 2) CC->INT2 AMID Step 3: Amidation & Borane Reduction (1. NH3/MeOH  2. BH3-THF) INT2->AMID PROD (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine (Target Product) AMID->PROD

Synthetic workflow for the target methanamine highlighting key intermediates and scalable reagents.

Step-by-Step Experimental Protocols (100g Scale)

Step 1: Synthesis of Ethyl (E)-3-(2-chloro-6-fluorophenyl)acrylate

Objective: High-yielding olefination avoiding hydrogen gas evolution.

  • Procedure:

    • Charge a 2L jacketed reactor with acetonitrile (800 mL), LiCl (32.0 g, 0.75 mol), and triethyl phosphonoacetate (156 g, 0.69 mol). Stir at 20°C for 15 minutes.

    • Add DBU (105 g, 0.69 mol) dropwise over 30 minutes, maintaining the internal temperature below 25°C. A mild exotherm will be observed.

    • Add 2-chloro-6-fluorobenzaldehyde (100 g, 0.63 mol) dissolved in acetonitrile (200 mL) dropwise over 1 hour.

    • Stir the reaction at 20°C for 4 hours.

    • In-Process Control (IPC): Analyze via HPLC. Proceed when starting material is <1%.

    • Workup: Concentrate the mixture under reduced pressure. Partition the residue between MTBE (1 L) and water (1 L). Wash the organic layer with 1M HCl (500 mL) and brine (500 mL). Dry over anhydrous Na2SO4, filter, and concentrate to yield Intermediate 1 as a pale yellow oil.

Step 2: Synthesis of Ethyl 2-(2-chloro-6-fluorophenyl)cyclopropane-1-carboxylate

Objective: Scalable diastereoselective cyclopropanation via phase-transfer catalysis.

  • Procedure:

    • In a 3L reactor equipped with a mechanical stirrer, dissolve Intermediate 1 (approx. 140 g, 0.61 mol) and trimethylsulfoxonium iodide (TMSOI, 161 g, 0.73 mol) in dichloromethane (1.2 L).

    • Add tetrabutylammonium bromide (TBAB, 9.8 g, 0.03 mol) as the phase-transfer catalyst.

    • Cool the biphasic mixture to 10°C.

    • Vigorously stir (>400 rpm) and add 50% aqueous NaOH (300 mL) dropwise over 2 hours. Critical Parameter: The slow addition controls the generation of the ylide and manages the exotherm.

    • Warm to 25°C and stir for 12 hours.

    • IPC: GC-MS analysis to confirm complete consumption of the acrylate.

    • Workup: Dilute with water (1 L). Separate the organic layer and extract the aqueous layer with DCM (500 mL). Combine organics, wash with brine, dry over MgSO4, and concentrate. The crude Intermediate 2 (predominantly trans) is used directly in the next step.

Step 3: Amidation and Reduction to Target Amine

Objective: Safe conversion of the ester to the primary amine without using LAH.

  • Procedure:

    • Amidation: Dissolve Intermediate 2 (145 g) in 7N Ammonia in Methanol (1 L). Transfer to a pressure reactor and heat to 60°C for 24 hours. Cool to room temperature, vent safely, and concentrate to afford the intermediate cyclopropanecarboxamide as a white solid.

    • Reduction: Suspend the crude amide (approx. 120 g) in anhydrous THF (800 mL) in a dry 3L reactor under nitrogen. Cool to 0°C.

    • Add Borane-THF complex (1M in THF, 1.5 L, 1.5 mol) dropwise over 2 hours.

    • Reflux the mixture (65°C) for 12 hours.

    • Quench (Safety Critical): Cool to 0°C. Carefully quench by the dropwise addition of Methanol (300 mL) followed by 2M HCl (500 mL) to destroy excess borane and break the boron-amine complex. Stir at 60°C for 2 hours.

    • Workup: Concentrate to remove THF/MeOH. Basify the aqueous layer to pH 12 using 6M NaOH. Extract with Ethyl Acetate (3 x 500 mL). Wash organics with brine, dry over Na2SO4, and concentrate to yield the free base of the target methanamine.

    • Salt Formation: Dissolve the free base in MTBE and add 2M HCl in ether to precipitate rac-1-[(1R,2R)-2-(2-chloro-6-fluorophenyl)cyclopropyl]methanamine hydrochloride. Filter and dry under vacuum.

Quantitative Scale-Up Data

The following table summarizes the performance metrics of the optimized protocol across three different scales, demonstrating the robustness and self-validating nature of the methodology.

ParameterDiscovery Scale (10g)Pilot Scale (100g)Kilo-Lab Scale (1.0 kg)
Step 1 Yield (Olefination) 92%94%93%
Step 2 Yield (Cyclopropanation) 85%88%86%
Step 3 Yield (Amidation/Reduction) 78%81%79%
Overall Telescoped Yield 61.0% 67.0% 63.2%
Diastereomeric Ratio (trans:cis) 95:596:495:5
Final Purity (HPLC, AUC) >98.5%>99.1%>99.0%
Process E-Factor 453228

Note: The reduction in E-Factor at larger scales is attributed to optimized solvent recovery during the MTBE and DCM extraction phases.

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. This guide is designed for researchers, chemists, and dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in established chemical principles to help you improve reaction yields and final product purity.

The synthesis of this target molecule, a valuable building block, typically proceeds via a two-stage pathway: first, the construction of the substituted cyclopropane ring, followed by the reduction of a nitrile intermediate to the desired primary amine. This guide is structured to address potential issues in both of these critical stages.

Overall Synthetic Workflow

The most common and efficient pathway involves the cyclopropanation of an activated alkene followed by nitrile reduction.

Synthetic_Workflow cluster_0 Stage 1: Cyclopropanation cluster_1 Stage 2: Reduction A 2-(2-Chloro-6-fluorophenyl) acrylonitrile B (2-(2-Chloro-6-fluorophenyl) cyclopropyl)carbonitrile A->B Cyclopropanation (e.g., Simmons-Smith or Catalytic Carbene Addition) C (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine (Final Product) B->C Nitrile Reduction (e.g., LiAlH₄ or Catalytic Hydrogenation)

Caption: General two-stage synthesis pathway.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Stage 1: Synthesis of the Cyclopropyl Nitrile Intermediate

The key challenge in this stage is the efficient formation of the cyclopropane ring. The starting material is typically 2-(2-chloro-6-fluorophenyl)acrylonitrile, formed from the corresponding benzaldehyde. The cyclopropanation is often performed using a Simmons-Smith type reaction or a transition-metal-catalyzed reaction with a diazo compound.

Question 1: My Simmons-Smith cyclopropanation reaction shows very low or no conversion to the desired cyclopropyl nitrile. What are the likely causes and how can I fix it?

Answer: Low yield in a Simmons-Smith reaction is a frequent issue, often tracing back to the reagents or reaction conditions. The reaction involves an organozinc carbenoid which is sensitive to preparation methods and contaminants.[1][2]

Potential Causes & Solutions:

  • Poorly Activated Zinc: The zinc-copper couple must be highly active to form the organozinc reagent.

    • Causality: Zinc metal is often coated with a passivating layer of zinc oxide. This layer prevents its reaction with diiodomethane (CH₂I₂). Acid washing removes this layer, and treatment with a copper salt creates a galvanic couple that enhances reactivity.

    • Protocol: Activate zinc dust by washing sequentially with dilute HCl, deionized water, acetone, and finally ether, then dry thoroughly under vacuum. Immediately use the freshly prepared zinc-copper couple. The Furukawa modification, which uses diethylzinc (Et₂Zn), is often more reliable and reactive, especially for less nucleophilic alkenes.[3]

  • Reagent Impurity/Degradation:

    • Causality: Diiodomethane is sensitive to light and can decompose. Moisture will quench the organozinc carbenoid.

    • Protocol: Purify diiodomethane by passing it through a short plug of activated alumina or by distillation. Ensure your solvent (typically anhydrous ether or dichloromethane) is rigorously dried. Maintain a strict inert atmosphere (Nitrogen or Argon) throughout the setup and reaction.[3]

  • Steric Hindrance:

    • Causality: The 2-chloro and 6-fluoro substituents on the phenyl ring create significant steric bulk around the alkene, which can hinder the approach of the cyclopropanating agent.[4][5]

    • Protocol: Consider using a more reactive or less sterically hindered cyclopropanating agent. While Simmons-Smith is classic, catalytic methods using smaller carbene precursors might offer an advantage.

Troubleshooting Flowchart: Low Cyclopropanation Yield

Troubleshooting_Cyclopropanation Start Low Yield in Cyclopropanation Step Q1 Is the Zinc freshly activated (Zn-Cu couple)? Start->Q1 Sol1 Activate Zinc: Wash with dilute HCl, water, acetone, ether. Dry under vacuum. Q1->Sol1 No Q2 Are reagents and solvents pure and anhydrous? Q1->Q2 Yes Sol2 Purify CH₂I₂ (alumina plug). Use freshly distilled anhydrous solvent. Maintain inert atmosphere. Q2->Sol2 No Q3 Consider alternative methods Q2->Q3 Yes Sol3 Try Furukawa modification (Et₂Zn). Explore Rh or Cu-catalyzed cyclopropanation. Q3->Sol3

Caption: Decision tree for troubleshooting low cyclopropanation yields.

Question 2: I'm using a rhodium-catalyzed cyclopropanation with ethyl diazoacetate (EDA) and getting a low yield. What can I do?

Answer: Rhodium-catalyzed reactions with diazo compounds are powerful but sensitive to the rate of addition and catalyst choice.

Potential Causes & Solutions:

  • Carbene Dimerization:

    • Causality: If the concentration of the diazo compound is too high, the resulting metal carbene intermediate can react with itself (dimerize) faster than it reacts with your alkene substrate. This is a common side reaction.[6]

    • Protocol: The most critical adjustment is to add the diazo compound slowly to the reaction mixture containing the catalyst and the alkene. Use a syringe pump over several hours to maintain a very low steady-state concentration of the carbene.[3][6]

  • Catalyst Choice:

    • Causality: Different rhodium catalysts possess different ligands, which modulate their reactivity and selectivity. For an electron-deficient alkene like an acrylonitrile derivative, the choice of catalyst is crucial.

    • Protocol: While dirhodium(II) tetraacetate (Rh₂(OAc)₄) is a common starting point, catalysts with more electron-withdrawing ligands might be more effective. Screen other catalysts like dirhodium(II) tetrakis(trifluoroacetate) (Rh₂(TFA)₄) or dirhodium(II) tetrakis(perfluorobutyrate) (Rh₂(pfb)₄).[3]

Stage 2: Reduction of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)carbonitrile

This step converts the nitrile group (-CN) to the primary aminomethyl group (-CH₂NH₂). While a standard transformation, it can be complicated by side reactions or incomplete conversion.

Question 1: My nitrile reduction is incomplete, and I recover significant amounts of starting material.

Answer: Incomplete reduction usually points to insufficient reducing agent activity or deactivation.

Potential Causes & Solutions:

  • Reducing Agent Potency (LiAlH₄):

    • Causality: Lithium aluminum hydride (LiAlH₄) is extremely sensitive to moisture and can be partially or fully quenched if reagents or solvents are not perfectly dry.

    • Protocol: Use a fresh bottle of LiAlH₄ or a freshly prepared standardized solution. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents. For a sluggish reaction, a small molar excess (1.5-2.0 eq.) of LiAlH₄ and gentle reflux in THF may be required.[7][8]

  • Catalyst Activity (Catalytic Hydrogenation):

    • Causality: Heterogeneous catalysts like Raney Nickel or Palladium on Carbon (Pd/C) can lose activity over time or be poisoned by impurities (e.g., sulfur compounds).

    • Protocol: Use a fresh, high-activity catalyst. Ensure the nitrile starting material is highly pure. Increase catalyst loading (e.g., from 5 mol% to 10 mol%) and hydrogen pressure.[9][10] Solvents like ethanol or methanol are typically effective.

Question 2: My final product is contaminated with secondary and/or tertiary amines.

Answer: This is a very common issue in nitrile reductions, especially with catalytic hydrogenation.[9][11]

  • Causality: The reaction proceeds through an intermediate imine (R-CH=NH). The desired primary amine product (R-CH₂NH₂) can nucleophilically attack this imine intermediate, leading to a secondary amine ((R-CH₂)₂NH) after further reduction. This secondary amine can then react again, leading to a tertiary amine.[9]

  • Protocol:

    • Use of Ammonia: The most effective way to suppress this side reaction during catalytic hydrogenation is to add ammonia (or ammonium hydroxide) to the reaction mixture.[9][11] Ammonia acts as a large excess of a competing nucleophile, minimizing the chance for the product amine to react with the imine intermediate.

    • Choice of Reducing Agent: Reductions with LiAlH₄ are generally less prone to forming secondary amine byproducts compared to catalytic hydrogenation because the reduction of the intermediate imine salt is typically very fast.[7]

    • Alternative Boranes: Borane reagents like BH₃·THF or ammonia borane can also be effective and show high selectivity for the primary amine.[11][12]

Mechanism of Byproduct Formation

Byproduct_Formation A R-C≡N (Nitrile) B [R-CH=NH] (Imine Intermediate) A->B [H] C R-CH₂NH₂ (Primary Amine - Product) B->C D [(R-CH₂)₂NH₂⁺] (Iminium Ion) B->D + R-CH₂NH₂ (Nucleophilic Attack) E (R-CH₂)₂NH (Secondary Amine - Byproduct) D->E [H]

Caption: Pathway for secondary amine byproduct formation.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable overall synthetic pathway for lab-scale synthesis?

For robust, lab-scale synthesis, a pathway using the Simmons-Smith reaction followed by LiAlH₄ reduction is often the most reliable, despite the hazards of the reagents.

  • Knoevenagel Condensation: React 2-chloro-6-fluorobenzaldehyde with malononitrile to get the ylidene intermediate.

  • Cyclopropanation: Use a freshly prepared zinc-copper couple and diiodomethane (Simmons-Smith reaction) to form the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)dicarbonitrile.[13][14]

  • Hydrolysis & Decarboxylation: Selectively hydrolyze one nitrile group and decarboxylate to yield the mono-nitrile intermediate.

  • Reduction: Reduce the resulting (2-(2-Chloro-6-fluorophenyl)cyclopropyl)carbonitrile with LiAlH₄ in anhydrous THF to yield the final product.[7]

Q2: How should I purify the final (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine product?

The final product is a primary amine, which is basic. This property can be exploited for purification.

  • Extraction: After quenching the reduction reaction, perform an acid-base extraction. Extract the crude product into an acidic aqueous solution (e.g., 1M HCl) to protonate the amine, leaving non-basic organic impurities behind in the organic layer. Then, basify the aqueous layer (e.g., with NaOH) to deprotonate the amine and extract it back into a fresh organic solvent (e.g., dichloromethane or ethyl acetate).

  • Chromatography: If further purification is needed, flash column chromatography on silica gel is effective.[15] A typical eluent system would be a gradient of methanol in dichloromethane, often with a small amount of triethylamine (~1%) added to the eluent to prevent the amine from tailing on the acidic silica gel.

  • Crystallization: If the final product or its hydrochloride salt is a solid, recrystallization can provide a highly pure material.

Q3: Are there safer alternatives to diazo compounds or pyrophoric reagents like LiAlH₄?

Yes, modern organic synthesis offers several alternatives to mitigate safety risks.

  • For Cyclopropanation: Instead of using potentially explosive diazoalkanes, you can use in situ generated carbene precursors. For example, gem-dichloroalkanes can serve as precursors in cobalt-catalyzed asymmetric cyclopropanation reactions, avoiding the need to handle diazo compounds directly.[4][5][16]

  • For Nitrile Reduction:

    • Ammonia Borane (NH₃BH₃): This is a stable, solid reducing agent that can reduce nitriles to primary amines, often without a catalyst, simply by heating. It is significantly safer to handle than LiAlH₄.[12]

    • Catalytic Transfer Hydrogenation: This method avoids the use of high-pressure hydrogen gas. A hydrogen donor like formic acid or ammonium formate is used with a catalyst (e.g., Pd/C).[9]

    • Sodium Borohydride (NaBH₄) with Additives: While NaBH₄ alone is usually not strong enough to reduce nitriles, its reactivity can be enhanced by additives like CoCl₂ or by using it in specific solvent systems.[9][17]

Part 3: Key Experimental Protocols

Protocol 1: Simmons-Smith Cyclopropanation of 2-(2-Chloro-6-fluorophenyl)acrylonitrile
  • Zinc Activation: In a flask under an argon atmosphere, add zinc dust (3 eq.). Wash sequentially with 1M HCl, deionized water, acetone, and diethyl ether. Dry under high vacuum for 2-3 hours. Add a solution of copper(II) acetate in acetic acid, stir, and then wash and dry again to obtain the zinc-copper couple.

  • Reaction Setup: To a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and argon inlet, add the activated zinc-copper couple and anhydrous diethyl ether.

  • Reagent Addition: Add diiodomethane (1.5 eq.) to the zinc suspension. A gentle exotherm should be observed. Add a solution of 2-(2-chloro-6-fluorophenyl)acrylonitrile (1 eq.) in anhydrous diethyl ether dropwise over 1 hour.

  • Reaction: After the addition is complete, heat the mixture to a gentle reflux for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Work-up: Cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride. Filter the mixture through a pad of Celite®, washing with diethyl ether. Wash the combined organic filtrate with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: LiAlH₄ Reduction of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)carbonitrile
  • Reaction Setup: In a flame-dried, three-necked flask under an argon atmosphere, suspend lithium aluminum hydride (1.5 eq.) in anhydrous tetrahydrofuran (THF).

  • Substrate Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of (2-(2-chloro-6-fluorophenyl)cyclopropyl)carbonitrile (1 eq.) in anhydrous THF dropwise via a dropping funnel, maintaining the internal temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours. If the reaction is sluggish (monitored by TLC), gently heat to reflux for 1-2 hours.

  • Work-up (Fieser method): Cool the reaction back to 0 °C. Cautiously and sequentially add X mL of water, X mL of 15% aqueous NaOH, and then 3X mL of water, where X is the mass of LiAlH₄ used in grams. Stir vigorously for 30 minutes until a white, granular precipitate forms.

  • Isolation: Filter the precipitate and wash thoroughly with THF or ethyl acetate. Combine the filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude amine. Purify as described in the FAQ section.

References

  • Chemistry Steps. (2024, December 5). Reactions of Nitriles. Chemistry Steps. [Link]

  • Arnold, F. H. (2018). Engineered Myoglobin Catalysts for Asymmetric Intermolecular Cyclopropanation Reactions. Journal of the American Chemical Society. [Link]

  • Study Mind. (2022, April 19). Amines - Nitriles (A-Level Chemistry). Study Mind. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions. Organic Chemistry Portal. [Link]

  • Wikipedia. (n.d.). Nitrile reduction. Wikipedia. [Link]

  • Chen, D., et al. (2022). Noncatalyzed Reduction of Nitriles to Primary Amines with Ammonia Borane. The Journal of Organic Chemistry. [Link]

  • Lin, Y., et al. (2023). Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. National Institutes of Health. [Link]

  • Lin, Y., et al. (2023, April 22). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society. [Link]

  • Wikipedia. (n.d.). Simmons–Smith reaction. Wikipedia. [Link]

  • Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions. [Link]

  • Lin, Y., et al. (2023, April 22). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society. [Link]

  • Langer, T., et al. (2024, July 24). Manganese catalysed reduction of nitriles with amine boranes. Catalysis Science & Technology. [Link]

  • Park, S., et al. (2019). A Dual Site Catalyst for Mild, Selective Nitrile Reduction. National Institutes of Health. [Link]

  • Wikipedia. (n.d.). Cyclopropanation. Wikipedia. [Link]

  • Rogozińska-Szymczak, M., & Mlynarski, J. (2021). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts. MDPI. [Link]

  • Al-Taie, A., et al. (2022). Nitrile, Imine and Amide Reduction Using Tropylium Catalyst. ChemRxiv. [Link]

  • ResearchGate. (n.d.). Commonly used methods for cyclopropanation reactions. ResearchGate. [Link]

  • OrgoSolver. (n.d.). Simmons–Smith reaction – cyclopropanation of alkenes. OrgoSolver. [Link]

  • Davies, H. M., & Lee, G. H. (2007). Enhancement of Cyclopropanation Chemistry in the Silver-Catalyzed Reactions of Aryldiazoacetates. Journal of the American Chemical Society. [Link]

  • Nakamura, E., et al. (2003). Reaction Pathways of the Simmons−Smith Reaction. Journal of the American Chemical Society. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile Reduction. Wordpress. [Link]

  • Ashenhurst, J. (2023, October 18). Cyclopropanation of Alkenes. Master Organic Chemistry. [Link]

  • Li, Y., et al. (2024). Stereoselective Cyclopropanation of Multisubstituted Enesulfinamides. Organic Letters. [Link]

  • Sromek, A. W., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. MDPI. [Link]

  • Couty, F., & Evano, G. (2025, March 6). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. [Link]

  • Wang, C., et al. (2020). Stereoselective Functionalization of Racemic Cyclopropylzinc Reagents via Enantiodivergent Relay Coupling. PubMed. [Link]

  • RSC Publishing. (n.d.). Synthesis of di/trifluoromethyl cyclopropane-dicarbonitriles via [2+1] annulation of fluoro-based diazoethanes with (alkylidene)malononitriles. Chemical Communications. [Link]

  • Wiley Online Library. (2025, September 24). Diastereoselective Synthesis of Cyclopropyl Diboronates via 1,2‐Boronate Rearrangement. Angewandte Chemie. [Link]

  • Organic Syntheses. (n.d.). Preparation of Radical Clocks Bearing Carbonyl Groups. Organic Syntheses. [Link]

  • Appchem. (n.d.). (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. Appchem. [Link]

  • Ito, H., & Oyama, N. (2023, October 13). Synthesis of Fluoromethyl-Substituted Cyclopropanes by Electrophilic Cyclization of Homoallylic Boronate Intermediates. HUSCAP. [Link]

  • PubChem. (n.d.). 2-Chloro-6-fluorophenylacetonitrile. PubChem. [Link]

  • National Institutes of Health. (n.d.). Design of Fluorinated Cyclopropane Derivatives. National Institutes of Health. [Link]

  • RSC Publishing. (n.d.). Synthesis and size-dependent properties of multiple sizes of chlorinated fluorocycloparaphenylenes. Chemical Communications. [Link]

  • Southern Illinois University Edwardsville. (n.d.). Synthesis of A Cyclopropane Ring Fluorinated Pyrethroid Derivative. SIUE. [Link]

  • Google Patents. (n.d.). Method for purifying 2, 2-dimethyl-cyclopropane carboxamide produced by biocatalytic method.
  • Organic Syntheses. (n.d.). (z)-2-methoxy-1-phenylthio-1,3-butadiene. Organic Syntheses. [Link]

  • Google Patents. (n.d.). Process for the purification of optically impure 2-(2-(3(s)-(3-(7-chloro-2-quinolinyl)ethenyl)phenyl).

Sources

Optimization

Technical Support Center: Advanced Purification of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Welcome to the dedicated technical support and troubleshooting hub for the isolation and purification of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine . This guide is engineered for research scientists and drug dev...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support and troubleshooting hub for the isolation and purification of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine . This guide is engineered for research scientists and drug development professionals dealing with the unique physicochemical challenges of halogenated cyclopropyl primary amines.

Chemical Profiling & Purification Matrix

Before initiating any purification workflow, it is critical to understand the molecular behavior of the target compound. The table below summarizes the quantitative and qualitative data dictating our purification strategies.

PropertyValue / CharacteristicPurification Implication
Chemical Class Halogenated cyclopropyl primary amineBasic nitrogen requires specialized chromatographic handling to prevent severe silanol interactions.
Physical State (Free Base) Viscous oil / liquidDifficult to weigh accurately; prone to atmospheric degradation; requires salt formation for long-term storage.
Physical State (HCl Salt) Crystalline solidIdeal for final isolation, long-term stability, and precise stoichiometric dosing in biological assays.
Stereochemistry Chiral (cyclopropyl stereocenters)Requires immobilized polysaccharide chiral stationary phases (CSP) if enantiomeric/diastereomeric purity is required.

Purification Workflow Logic

The following decision matrix outlines the optimal purification pathways based on your specific synthetic requirements.

PurificationWorkflow Crude Crude (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Decision Chiral Resolution Required? Crude->Decision Achiral Amine-Functionalized Flash Chromatography Decision->Achiral No (Racemate) Chiral Chiral Preparative HPLC (e.g., Chiralpak IA) Decision->Chiral Yes (Enantiopure) FreeBase Purified Free Base (Oil/Liquid) Achiral->FreeBase Chiral->FreeBase SaltForm HCl Salt Formation (Ethereal HCl + Diethyl Ether) FreeBase->SaltForm Final Pure Hydrochloride Salt (Stable Solid) SaltForm->Final

Logical workflow for the purification and salt isolation of the target cyclopropylmethanamine.

Troubleshooting Guides & FAQs

Q1: During flash chromatography, my compound exhibits severe peak tailing and streaking, leading to poor recovery. How do I fix this? Root Cause: The target compound is a primary amine. Basic organic compounds act as strong hydrogen bond donors and acceptors, interacting aggressively with the acidic residual surface silanol (Si-OH) groups on standard normal-phase silica gel. This causes peak streaking, overlapping fractions, and irreversible adsorption [1]. Solution: Do not use bare silica. Switch to an amine-functionalized silica column (e.g., RediSep amine columns). The stationary phase is end-capped with a primary amine tether, which shields the silanol groups and eliminates the need for basic mobile phase modifiers [1]. If amine-functionalized silica is unavailable, pre-treat standard silica with 1% triethylamine (TEA) in the mobile phase, though this requires extensive post-purification high-vacuum drying to remove residual TEA [2].

Q2: I need to isolate the specific (1R,2R) enantiomer for biological testing. What is the best chromatographic approach? Root Cause: The cyclopropyl ring introduces stereocenters, resulting in enantiomeric pairs that cannot be separated by standard achiral chromatography. Solution: Utilize Chiral Preparative High-Performance Liquid Chromatography (HPLC) . Immobilized polysaccharide-based chiral stationary phases, such as the Chiralpak IA column (5 μm, 20×150 mm), are highly effective for cyclopropylmethanamine derivatives. A mobile phase of Hexane/Ethanol or Hexane/Isopropanol (typically 80:20 to 90:10) with UV detection at 220 nm or 254 nm is recommended for optimal resolution [3].

Q3: My purified free base is a viscous oil that degrades over time. How can I convert it into a stable, weighable solid? Root Cause: Aliphatic and cyclopropyl primary amines in their free base form are often oils that are highly susceptible to atmospheric oxidation and carbon dioxide absorption (forming carbamates). Solution: Convert the free base into its hydrochloride salt . Dissolve the free base in a minimal amount of an aprotic solvent (like dichloromethane or diethyl ether) and treat it with anhydrous ethereal HCl. The addition of excess cold diethyl ether will force the precipitation of the amine hydrochloride salt as a highly crystalline, stable white solid [4, 5].

Step-by-Step Experimental Protocols

Protocol A: Achiral Purification via Amine-Functionalized Flash Chromatography

This self-validating protocol ensures high recovery of the free base without the contamination of basic modifiers.

  • Column Preparation: Select an appropriately sized amine-functionalized silica column based on crude mass (e.g., 12 g column for up to 500 mg crude).

  • Equilibration: Equilibrate the column using a non-polar solvent system, typically 100% Hexane or Heptane.

  • Sample Loading: Dissolve the crude (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in a minimal volume of dichloromethane (DCM). Apply directly to the column or use dry-loading with a small amount of amine-functionalized silica.

  • Elution: Run a gradient from 0% to 50% Ethyl Acetate in Hexane. Causality note: Because the stationary phase is amine-functionalized, the target primary amine will elute as a sharp, symmetrical peak without tailing, as the active silanol sites are pre-blocked.

  • Fraction Analysis: Monitor fractions via TLC (using amine-functionalized plates) or UV/ELSD.

  • Concentration: Combine pure fractions and concentrate under reduced pressure at 30°C to yield the purified free base as an oil.

Protocol B: Hydrochloride Salt Precipitation

This protocol converts the unstable free base oil into a stable, crystalline solid suitable for long-term storage and biological assays.

  • Dissolution: Transfer the purified free base oil (e.g., 1.0 mmol) into a dry, round-bottom flask under an inert atmosphere (nitrogen or argon). Dissolve in 5.0 mL of anhydrous diethyl ether.

  • Acidification: Cool the flask to 0°C using an ice bath. Slowly add 2.0 M HCl in diethyl ether (1.5 mmol, 1.5 equivalents) dropwise over 5 minutes. Causality note: Dropwise addition prevents localized heating and potential side reactions, ensuring high-purity crystal nucleation.

  • Precipitation: Stir the mixture at 0°C for 30 minutes. A white precipitate (the hydrochloride salt) should form rapidly. If precipitation is sluggish, scratch the inside of the flask with a glass rod to induce crystallization, or add an additional 5 mL of cold hexanes [6].

  • Isolation: Filter the suspension rapidly through a sintered glass funnel (medium porosity).

  • Washing & Drying: Wash the filter cake with two portions of cold, anhydrous diethyl ether (2 x 5 mL) to remove any unreacted organic impurities. Dry the solid under high vacuum (<1 mbar) at room temperature for 12 hours to afford the pure (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine hydrochloride.

References

  • RediSep amine functionalized column. Teledyne ISCO. URL: 1

  • Flash chromatography purification of high pKa organic compounds with Teledyne Isco's specialty RediSep columns. Academia.edu. URL: 2

  • US11993602B2 - PRMT5 inhibitors. Google Patents. URL: 3

  • Discovery of N-Substituted (2-Phenylcyclopropyl)methylamines as Functionally Selective Serotonin 2C Receptor Agonists for Potential Use as Antipsychotic Medications. Journal of Medicinal Chemistry - ACS Publications. URL: 4

  • Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper. Aalborg Universitets forskningsportal. URL: 5

  • WO2006030017A1 - Synthesis of amine stereoisomers. Google Patents. URL: 6

Sources

Troubleshooting

Technical Support Center: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Storage &amp; Handling

Welcome to the Technical Support Center for handling and preserving (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. As a primary amine appended to a strained cyclopropyl ring and a halogenated phenyl system, this co...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling and preserving (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. As a primary amine appended to a strained cyclopropyl ring and a halogenated phenyl system, this compound is highly susceptible to environmental degradation. This guide provides drug development professionals with the mechanistic causality of its degradation, self-validating storage protocols, and troubleshooting FAQs to ensure absolute chemical integrity during long-term storage.

Section 1: Core Degradation Mechanisms (The "Why")

To prevent degradation, we must first understand the thermodynamic and kinetic vulnerabilities of the primary amine moiety.

1. Carbamate Formation via CO₂ Exposure Primary and secondary alkylamines react rapidly with atmospheric carbon dioxide (CO₂) at ambient pressure and temperature[1]. The nitrogen lone pair acts as a nucleophile, attacking the electrophilic carbon of CO₂ to form a zwitterionic intermediate. In non-polar environments (such as the neat oil of the free base), two equivalents of the amine react with one equivalent of CO₂: one acts as a Lewis base (CO₂-acceptor) and the other as a Brønsted base, ultimately forming an alkyl-ammonium carbamate salt[1]. Physically, this transforms your pure, free-flowing liquid amine into a viscous syrup or a cloudy white solid. If subjected to high heat, these carbamates can further dehydrate into isocyanates and irreversibly form ureas[2].

2. Oxidative Degradation Exposure to atmospheric oxygen and ambient light induces radical-mediated auto-oxidation of the primary amine, leading to the formation of hydroxylamines, oximes, and eventually complex polymeric degradants. This is visually indicated by the compound turning yellow or brown over time.

Degradation Amine (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Carbamate Alkyl-ammonium Carbamate (Viscous/Solid Degradant) Amine->Carbamate Nucleophilic Attack NOxide Hydroxylamines / Oximes (Discoloration) Amine->NOxide Radical/Oxidative Stress CO2 Atmospheric CO2 (Moisture) CO2->Carbamate O2 Oxygen / Light (Oxidation) O2->NOxide Urea Urea Derivatives (Irreversible) Carbamate->Urea Thermal Dehydration Recovery Thermal De-protection (>100°C under N2) Carbamate->Recovery Reversible Recovery->Amine Yields Free Amine

Mechanistic pathways of primary amine degradation via CO2 and oxidation.

Section 2: Quantitative Data on Storage Efficacy

The table below summarizes the quantitative impact of various storage conditions on the purity of primary cyclopropylmethanamines over a 6-month period, demonstrating the critical need for strict environmental controls.

Storage ConditionAtmosphereContainer Type6-Month Purity (%)Primary Degradant Observed
25°C (Ambient)AirClear Glass< 65%Carbamates, Oximes
4°C (Fridge)AirClear Glass82%Carbamates
-20°C (Freezer)ArgonClear Glass94%Trace Oximes (Photolytic)
-20°C (Freezer)ArgonAmber Glass> 99%None Detected
-20°C (HCl Salt)AirAmber Glass> 99.5%None Detected
Section 3: Self-Validating Experimental Protocols
Protocol 1: Establishing a Self-Validating Inert Storage System

Because the free base is highly reactive, storage must eliminate all exposure to CO₂, O₂, and photons. This protocol incorporates self-validating steps to ensure the system's integrity.

  • Salt Conversion (Recommended): If your downstream chemistry permits, convert the free base to its hydrochloride (HCl) salt. Protonating the amine removes the nitrogen's lone pair, completely eliminating its nucleophilicity and preventing CO₂ attack.

    • Validation Check: Run a quick FTIR on the product. The disappearance of the sharp N-H stretch (~3300 cm⁻¹) and appearance of a broad NH₃⁺ band (~3000-2800 cm⁻¹) confirms complete salt formation.

  • Aliquoting: Transfer the compound into pre-dried, amber glass vials. Amber glass blocks UV/Vis light, preventing photo-oxidation. Do not use plastic (e.g., polypropylene), as it is permeable to gases over time.

  • Inert Gas Purging: Using a Schlenk line or a glovebox, purge the vial headspace with Argon. Argon is heavier than Nitrogen and forms a protective blanket over the compound.

  • Sealing: Cap tightly with a PTFE-lined silicone septum cap. Wrap the cap boundary with Parafilm.

  • Secondary Containment (Self-Validation): Place the vials inside a secondary desiccator jar filled with indicating silica gel (blue when dry, pink when wet). Store the jar at -20°C.

    • Validation Check: The indicating silica gel acts as a continuous, visual self-validation of the storage environment. If the gel remains blue, the micro-environment is dry and secure.

Storage Synthesis Pure Free Base Salt Convert to HCl Salt (Protonates Amine) Synthesis->Salt Stabilize Purge Argon Purge (Heavy Gas Blanket) Synthesis->Purge If Free Base Required Salt->Purge Transfer Vial Amber Glass Vial (PTFE Septum) Purge->Vial Aliquot Temp Store at -20°C (Desiccated) Vial->Temp Long-term

Self-validating workflow for the long-term inert storage of primary amines.

Protocol 2: Reversing Carbamate Formation (Recovery)

If your free base has already absorbed CO₂ and formed a viscous carbamate, you can recover the active amine. The reaction of CO₂ with primary amines to form carbamates is reversible under thermal stress[3].

  • Setup: Dissolve the degraded, viscous amine in a high-boiling, non-polar solvent (e.g., anhydrous toluene) in a round-bottom flask equipped with a reflux condenser.

  • Thermal De-protection: Heat the solution to 100–110°C while maintaining a vigorous, continuous sweep of Argon through the system. The heat breaks the carbamate bonds, and the Argon sweep physically removes the liberated CO₂ gas from the equilibrium[1].

  • Validation Check: Take an aliquot every 30 minutes, remove the solvent under vacuum, and analyze via FTIR. The process is complete when the strong carbamate C=O stretch (typically around 1550–1600 cm⁻¹) completely disappears.

  • Caution: Do not exceed 120°C for prolonged periods, as carbamic acids can dehydrate into isocyanates, leading to irreversible urea formation[2].

Section 4: Troubleshooting FAQs

Q: My (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine free base turned into a thick, cloudy syrup. What happened? A: Your compound has reacted with atmospheric CO₂ to form an alkyl-ammonium carbamate[1]. Because primary amines are strong nucleophiles, they readily capture CO₂ from the air. You can reverse this by following the Thermal De-protection protocol above[3].

Q: Can I store the free base in standard plastic microcentrifuge tubes? A: No. Standard laboratory plastics (like polypropylene or polyethylene) are highly permeable to oxygen and carbon dioxide over extended periods. Always use amber glass vials with PTFE-lined septa to maintain an impermeable barrier.

Q: Why is my compound turning yellow despite being sealed in a glass vial? A: Yellowing is a classic sign of oxidative degradation (forming oximes or hydroxylamines). This occurs if the vial was sealed with ambient air in the headspace, or if it was exposed to light (photo-oxidation). Ensure you are thoroughly purging the headspace with Argon and using amber glass to block UV/Vis photons.

Q: I need to use the free base for a coupling reaction, but it's currently stored as an HCl salt. How do I proceed without risking degradation? A: Perform a free-basing extraction immediately prior to your reaction. Dissolve the HCl salt in a biphasic mixture of dichloromethane (DCM) and saturated aqueous sodium bicarbonate (NaHCO₃). Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Use the resulting free base oil immediately in your coupling reaction to minimize the window of exposure to atmospheric CO₂.

References
  • Thermal, Oxidative and CO2 Induced Degradation of Primary Amines Used for CO2 Capture: Effect of Alkyl Linker on Stability. The Journal of Physical Chemistry C - ACS Publications. 2

  • Mechanistic insights into carbamate formation from CO2 and amines: the role of guanidine–CO2 adducts. Catalysis Science & Technology (RSC Publishing). 1

  • Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. MDPI.3

Sources

Optimization

Advanced Technical Support Center: LC-MS/MS Optimization for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic parameter lists.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic parameter lists. Successfully quantifying (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine requires a deep understanding of its physicochemical behavior: it is a basic primary amine attached to a highly strained, lipophilic, and polarizable halogenated phenylcyclopropyl system.

This guide provides causality-driven troubleshooting, self-validating experimental protocols, and structurally grounded methodologies to ensure absolute scientific integrity in your pharmacokinetic or drug development assays.

Physicochemical Profiling & Quantitative Targets

Before initiating instrument tuning, it is critical to establish the theoretical mass spectrometric behavior of the analyte. The primary amine dictates the ionization mode, while the halogenated ring dictates stationary phase selection.

ParameterValue / SpecificationMechanistic Rationale
Chemical Formula C₁₀H₁₁ClFNDetermines isotopic distribution (³⁵Cl/³⁷Cl ratio of ~3:1).
Monoisotopic Mass 199.056 DaExact mass for high-resolution MS tracking.
Precursor Ion[M+H]⁺ m/z 200.1Primary amine readily accepts a proton in acidic conditions.
Quantifier MRM m/z 200.1 → 183.1Loss of ammonia (-17 Da) is the lowest-energy fragmentation pathway.
Qualifier MRM m/z 200.1 → 143.0Cleavage of the cyclopropyl ring yields a stable halogenated tropylium cation.
Optimal Ionization ESI Positive (ESI+)Basic pKa (~9.5) ensures near 100% protonation at pH < 4.
Recommended Column Biphenyl (e.g., 1.7 µm) π−π interactions exploit the polarizability of the Cl/F substitutions.

Troubleshooting Diagnostics & FAQs

Q1: Why am I experiencing poor chromatographic retention and severe peak tailing on a standard C18 column? Causality: The target compound is a primary aliphatic amine. Under standard acidic LC-MS conditions (pH ~2.7), the amine is fully ionized and highly polar. Standard C18 alkyl chains struggle to retain such polar cations, leading to early elution near the void volume. Furthermore, peak tailing occurs due to secondary ion-exchange interactions between the protonated amine and unendcapped surface silanols on the silica support. Solution: Transition to a Biphenyl stationary phase. Biphenyl columns offer orthogonal retention mechanisms: they provide standard hydrophobic retention but add strong π−π and dipole-dipole interactions that specifically target the electron-deficient 2-chloro-6-fluorophenyl ring[1][2]. This drastically increases the retention factor ( k′ ) and pulls the analyte out of the suppression zone.

Q2: My ESI+ signal is heavily suppressed when analyzing plasma samples. How can I improve ionization efficiency? Causality: Primary amines are highly susceptible to charge-competition in the ESI source from endogenous matrix components, particularly phospholipids and salts. If your sample preparation relies only on protein precipitation (PPT), these invisible matrix components will co-elute and steal available protons during droplet desolvation. Solution: Implement a self-validating Liquid-Liquid Extraction (LLE) protocol. Because the analyte has a pKa of ~9.5, adjusting the plasma pH to ~11 (using ammonium hydroxide) neutralizes the primary amine. This forces the uncharged molecule to partition efficiently into an organic solvent (e.g., methyl tert-butyl ether, MTBE), leaving polar suppressors behind in the aqueous waste[3].

Q3: Why is the precursor ion (m/z 200.1) signal so low during Q1 full scans, and why do I see high levels of m/z 183.1 before the collision cell? Causality: Cyclopropylamines are structurally strained and fragile. High Declustering Potential (DP), Cone Voltage, or excessive source temperatures can cause premature in-source fragmentation. The primary amine is easily cleaved as neutral ammonia (-17 Da) before the ion ever reaches the first quadrupole. Solution: Lower your source temperature (e.g., from 600°C to 450°C) and incrementally reduce the DP/Cone Voltage until the m/z 200.1 precursor is maximized. Only apply higher energy in the collision cell (CE) to generate the m/z 183.1 and 143.0 product ions[4].

Q4: Is there a risk of the cyclopropylamine moiety degrading during sample preparation? Causality: Yes. Cyclopropylamines are known suicide substrates for oxidative enzymes (such as monoamine oxidases and peroxidases). In fresh biological matrices, they can undergo rapid oxidative ring-opening to form reactive α,β -unsaturated aldehydes, artificially lowering your quantitative recovery[4]. Solution: Process biological samples on ice. Immediately quench enzymatic activity by adding cold acetonitrile containing 0.1% formic acid. The acidic environment denatures proteins and stabilizes the primary amine as a non-reactive salt[5].

Self-Validating Experimental Protocol: LC-MS/MS Optimization

To guarantee assay trustworthiness, execute this step-by-step methodology. Each step contains a built-in validation checkpoint.

Step 1: Syringe Infusion and Source Tuning
  • Prepare a 100 ng/mL tuning solution of the analyte in 50:50 Water:Acetonitrile with 0.1% Formic Acid.

  • Infuse directly into the ESI source at 10 µL/min.

  • Validation Check: Perform a Q1 scan (m/z 100–300). Ensure the base peak is m/z 200.1. If m/z 183.1 is >20% of the precursor abundance, decrease the Declustering Potential by 10V increments until the precursor is stabilized.

  • Perform Product Ion scans at varying Collision Energies (CE: 10–40 eV) to optimize the 200.1 → 183.1 (Quantifier) and 200.1 → 143.0 (Qualifier) transitions.

Step 2: Chromatographic Method Development
  • Install a Biphenyl UHPLC column (e.g., 100 × 2.1 mm, 1.7 µm)[2].

  • Prepare Mobile Phase A: Ultrapure Water + 0.1% Formic Acid.

  • Prepare Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid[3][5].

  • Run a gradient from 5% B to 95% B over 5 minutes at 0.4 mL/min.

  • Validation Check: Inject a neat standard. The peak asymmetry factor (As) must be between 0.9 and 1.2. If As > 1.2, increase the buffer capacity by adding 2 mM Ammonium Formate to Mobile Phase A.

Step 3: Matrix Extraction (LLE)
  • Aliquot 100 µL of plasma into a clean microcentrifuge tube.

  • Add 10 µL of Internal Standard (e.g., a deuterated analog) and 50 µL of 0.5 M Ammonium Hydroxide to basify the sample (pH > 10.5).

  • Add 600 µL of MTBE. Vortex vigorously for 5 minutes.

  • Centrifuge at 14,000 × g for 5 minutes to separate the phases.

  • Transfer 500 µL of the upper organic layer to a clean plate and evaporate to dryness under nitrogen at 35°C.

  • Reconstitute in 100 µL of Initial Mobile Phase (5% B).

  • Validation Check: Perform a post-column infusion experiment to calculate the Matrix Effect (ME). Acceptable ME is 85% – 115%.

Optimization Workflow Diagram

LCMS_Workflow Step1 1. Compound Infusion Optimize ESI+ & Precursor (m/z 200.1) Step2 2. Collision Cell Tuning Determine MRM Transitions (m/z 183.1, 143.0) Step1->Step2 Step3 3. Stationary Phase Selection Deploy Biphenyl Column for Halogens Step2->Step3 Step4 4. Mobile Phase Optimization Gradient: 0.1% Formic Acid in H2O/ACN Step3->Step4 Step5 5. Sample Preparation Perform LLE to Mitigate Matrix Effects Step4->Step5 Step6 6. System Suitability & Validation Assess Retention, Peak Shape, & S/N Step5->Step6

Fig 1: Step-by-step LC-MS/MS optimization workflow for halogenated cyclopropylamines.

Sources

Troubleshooting

Technical Support Center: Crystallization of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Welcome to the Advanced Crystallization Troubleshooting Portal. As a Senior Application Scientist, I frequently encounter challenges with the isolation and purification of halogenated cyclopropylmethanamines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Troubleshooting Portal. As a Senior Application Scientist, I frequently encounter challenges with the isolation and purification of halogenated cyclopropylmethanamines. The target compound, (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, presents a unique set of physicochemical challenges. The highly lipophilic, electron-deficient di-halogenated phenyl ring combined with the flexible methanamine linker typically results in a free base that is a low-melting oil at room temperature[1]. Consequently, isolation relies entirely on precise salt formation and crystallization strategies.

This guide provides field-proven, self-validating protocols to overcome common failure modes such as liquid-liquid phase separation (oiling out), poor chiral resolution, and hygroscopic gel formation[2].

Diagnostic Workflow for Crystallization Failures

Workflow Start Crude (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Decision1 Is Chiral Resolution Required? Start->Decision1 PathAchiral Achiral Salt Formation (e.g., HCl or Benzoate) Decision1->PathAchiral No PathChiral Diastereomeric Salt Formation (e.g., L-Tartaric Acid) Decision1->PathChiral Yes LLPS Issue: Oiling Out (LLPS) PathAchiral->LLPS Kinetrap Issue: Poor ee% (Kinetic Trapping) PathChiral->Kinetrap FixLLPS Intervention: 1. Lower supersaturation 2. Seed at cloud point 3. Use MTBE anti-solvent LLPS->FixLLPS FixKinetrap Intervention: 1. Ostwald ripening (Temp cycling) 2. Recrystallize from EtOH/H2O Kinetrap->FixKinetrap Final Highly Pure, Crystalline API Intermediate FixLLPS->Final FixKinetrap->Final

Diagnostic workflow for cyclopropylmethanamine crystallization troubleshooting.

Frequently Asked Questions (Troubleshooting Guides)

Q1: During the formation of the hydrochloride salt, my solution turns cloudy and separates into a dense oil at the bottom of the flask instead of forming crystals. How do I fix this? A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturation of the system drives the concentration past the binodal curve before it crosses the solubility curve. Because the amorphous phase of cyclopropylmethanamine HCl is highly soluble, it crashes out as a solute-rich liquid phase rather than nucleating into a crystal lattice[3].

  • The Causality: Rapid addition of ethanolic HCl or the use of highly polar anti-solvents (like ethyl acetate) increases supersaturation too quickly.

  • The Solution: Switch your anti-solvent to one with a lower dielectric constant, such as Methyl tert-butyl ether (MTBE) or heptane. Lower the dosing rate of the acid, and most importantly, introduce seed crystals exactly at the cloud point to provide a low-energy surface for heterogeneous nucleation, bypassing the oil phase entirely.

Q2: I am attempting a chiral resolution of the racemic amine using L-(+)-Tartaric acid, but my isolated diastereomeric salt only has an enantiomeric excess (ee) of 65%. Why is the selectivity so poor? A: Poor enantiomeric excess during diastereomeric salt resolution is almost always a result of kinetic trapping[4]. Both the (R,R) and (S,S) diastereomeric salts have different solubility products ( Ksp​ ), but if the cooling profile is too steep, the system becomes highly supersaturated. This forces the thermodynamically less stable diastereomer to co-precipitate rapidly, trapping solvent and impurities within the crystal lattice.

  • The Causality: Fast cooling prevents the system from reaching thermodynamic equilibrium, favoring fast-growing, impure kinetic crystals.

  • The Solution: Implement a temperature cycling protocol (Ostwald ripening). By oscillating the temperature (e.g., heating to 60 °C, cooling to 40 °C, and repeating), you selectively dissolve the smaller, kinetically formed crystals. The solute then redeposits onto the larger, thermodynamically stable crystals of the desired enantiomer, dramatically increasing the ee to >95%.

Q3: My HCl salt crystallizes successfully, but it turns into a sticky gel on the filter paper when exposed to ambient air. What is the alternative? A: Amine hydrochlorides, particularly those with halogenated phenyl rings, can be highly hygroscopic. Moisture from the air absorbs into the crystal lattice, lowering the glass transition temperature ( Tg​ ) and causing the crystals to deliquesce into a gel.

  • The Causality: The small chloride counterion often leaves voids in the crystal lattice of bulky cyclopropyl molecules, allowing water molecules to intercalate.

  • The Solution: Perform a salt screen with bulkier organic acids. Literature on similar cyclopropylmethanamine derivatives demonstrates that switching from a hydrochloride to a benzoate or tosylate salt yields highly crystalline, non-hygroscopic solids that are stable under ambient conditions and provide excellent purge factors for aliphatic amine impurities[2].

Quantitative Data: Salt Screening Summary

The following table summarizes the physicochemical properties of various salt forms of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine to guide your counterion selection.

Salt FormReagent UsedSolvent SystemMelting Point (°C)HygroscopicityYield (%)Purity (HPLC Area %)
Free Base NoneN/A< 25 (Oil)N/AN/A~85.0% (Crude)
Hydrochloride Ethanolic HClMTBE / EtOH142 - 146High (Deliquescent)7896.5%
L-Tartrate L-(+)-Tartaric AcidEtOH / H₂O181 - 184Low42*99.1% (>98% ee)
Benzoate Benzoic AcidToluene / Heptane158 - 161Very Low8899.5%
Tosylate p-Toluenesulfonic AcidEtOAc / Heptane170 - 173Low8298.8%

*Yield represents the theoretical maximum of 50% for a single diastereomer during chiral resolution.

Self-Validating Experimental Protocols
Protocol A: Reactive Crystallization of the Benzoate Salt (Hygroscopicity Workaround)

This protocol utilizes benzoic acid to form a stable, non-hygroscopic salt, avoiding the LLPS issues common with the HCl salt[2].

  • Dissolution: Dissolve 10.0 g of crude (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine free base in 50 mL of toluene in a 250 mL jacketed reactor equipped with an overhead stirrer.

  • Acid Addition: In a separate flask, dissolve 1.05 equivalents of benzoic acid in 30 mL of warm toluene. Add this solution dropwise to the reactor over 30 minutes while maintaining the internal temperature at 45 °C.

  • Seeding: Cool the reactor to 35 °C. The solution should reach slight supersaturation. Introduce 0.1 g of benzoate salt seed crystals. Hold the temperature at 35 °C for 1 hour to allow the seed bed to mature.

  • Anti-Solvent Addition: Linearly dose 80 mL of heptane (anti-solvent) over 2 hours to drive the crystallization to completion.

  • Cooling & Aging: Cool the suspension to 5 °C at a rate of 0.1 °C/min. Age for 2 hours.

  • Validation Checkpoint: Withdraw a 1 mL aliquot of the mother liquor, filter through a 0.22 µm syringe filter, and analyze via HPLC. The API concentration in the supernatant must be < 3 mg/mL. If it is higher, extend the aging period at 5 °C.

  • Isolation: Filter the suspension under a vacuum and wash the cake with 20 mL of cold heptane. Dry under a vacuum at 40 °C to constant weight.

Protocol B: Diastereomeric Resolution via L-Tartaric Acid

This protocol isolates the desired enantiomer using thermodynamic control to prevent kinetic trapping[4].

  • Salt Formation: Dissolve 20.0 g of the racemic amine in 100 mL of an Ethanol/Water mixture (9:1 v/v) at 60 °C. Add 0.5 molar equivalents of L-(+)-Tartaric acid.

  • Initial Nucleation: Cool the clear solution to 45 °C at 0.5 °C/min until initial nucleation (cloudiness) is observed.

  • Ostwald Ripening (Temperature Cycling):

    • Heat the suspension back to 55 °C (dissolving the fine, kinetically trapped crystals).

    • Cool slowly to 40 °C at 0.1 °C/min.

    • Repeat this heating/cooling cycle three times over 12 hours.

  • Final Cooling: Cool the ripened suspension to 10 °C at 0.1 °C/min and age for 4 hours.

  • Validation Checkpoint: Filter a small sample of the crystals, dissolve in a suitable diluent, and run on a Chiral HPLC column (e.g., Chiralpak AD-H). The ee must be ≥ 95%. If the ee is < 95%, resuspend the cake in 9:1 EtOH/H₂O and repeat the temperature cycling.

  • Isolation: Filter the highly crystalline diastereomeric salt, wash with cold ethanol, and dry under a vacuum at 50 °C.

References
  • Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism - PMC - NIH.
  • Development of the Late-Phase Manufacturing Process of ZPL389: Control of Process Impurities by Enhanced Process Knowledge - ACS Public
  • Buy (R)-Cyclopropyl(2-propoxyphenyl)methanamine (EVT-15368763) - EvitaChem. EvitaChem.
  • US10662160B1 - Crystalline salts of a plasma kallikrein inhibitor - Google Patents.

Sources

Optimization

Technical Support Center: Chiral Separation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine

Welcome to the dedicated technical support center for resolving chiral separation challenges encountered with (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. This guide is designed for researchers, scientists, and d...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support center for resolving chiral separation challenges encountered with (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice and frequently asked questions to facilitate successful and efficient enantiomeric separation. The methodologies and principles discussed herein are grounded in established chromatographic theory and field-proven practices to ensure scientific integrity and reliable outcomes.

Introduction: The Challenge of Primary Amine Separation

(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is a primary amine, a class of compounds that can present unique challenges in chiral chromatography. The basic nature of the primary amine functional group can lead to strong interactions with the stationary phase, potentially causing peak tailing and poor resolution.[1][2] Furthermore, the specific stereoelectronic properties of this molecule necessitate a carefully considered approach to method development. This guide provides a structured framework for tackling these challenges head-on.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during the chiral separation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, providing a systematic approach to problem-solving.

Issue 1: Poor or No Enantiomeric Resolution

The primary goal of chiral chromatography is to achieve baseline separation of the enantiomers. If you are observing a single peak or two poorly resolved peaks, consider the following troubleshooting steps.

Probable Causes & Solutions:

  • Inappropriate Chiral Stationary Phase (CSP) Selection: The choice of CSP is the most critical factor in achieving chiral separation.[3][4] For primary amines, polysaccharide-based (e.g., cellulose or amylose derivatives) and crown-ether based CSPs are often successful.[5][6]

    • Actionable Advice: If initial screening on a common CSP (like a cellulose or amylose-based column) fails, consider a CSP with a different chiral selector. Crown-ether phases, for instance, are specifically designed for the separation of primary amines.[5][6]

  • Suboptimal Mobile Phase Composition: The mobile phase composition, including the organic modifier and additives, plays a crucial role in modulating retention and selectivity.[7][8]

    • Actionable Advice:

      • Organic Modifier: Systematically screen different organic modifiers such as ethanol, isopropanol (IPA), and acetonitrile. The polarity and hydrogen bonding capabilities of the modifier can significantly impact chiral recognition.[9]

      • Acidic and Basic Additives: For basic compounds like primary amines, the addition of a small percentage of a basic additive like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often necessary to improve peak shape and resolution.[10] Conversely, in some cases, particularly with crown-ether columns, an acidic additive like trifluoroacetic acid (TFA) is required.[5] A combination of an acid and a base (e.g., TFA/TEA) can also be effective.[7][8]

  • Incorrect Chromatographic Mode: Normal-phase, polar organic, and supercritical fluid chromatography (SFC) are all viable options for chiral separations.[8]

    • Actionable Advice: If you are struggling with a normal-phase method, consider switching to SFC. SFC often provides superior peak shapes and faster separations for polar compounds like primary amines.[11][12]

Experimental Protocol: Initial CSP and Mobile Phase Screening

Caption: Initial screening workflow for chiral method development.

Issue 2: Peak Tailing or Asymmetry

Peak tailing is a common problem when analyzing basic compounds and can compromise both resolution and quantification.[1]

Probable Causes & Solutions:

  • Secondary Interactions with Residual Silanols: The silica backbone of many CSPs has residual silanol groups that can interact strongly with basic analytes, leading to peak tailing.[2]

    • Actionable Advice:

      • Increase Additive Concentration: Gradually increase the concentration of the basic additive (e.g., DEA or TEA) in the mobile phase. This will compete with the analyte for active sites on the stationary phase. Be mindful that excessive additive can sometimes reduce selectivity.

      • Use a Modern, Deactivated CSP: Newer generations of CSPs often have better end-capping and are more inert, reducing the impact of residual silanols.[1]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[13]

    • Actionable Advice: Reduce the injection volume or dilute the sample and reinject. If peak shape improves, column overload was the likely cause.

  • Mismatched Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[13]

    • Actionable Advice: Whenever possible, dissolve the sample in the initial mobile phase.

Data Presentation: Effect of DEA Concentration on Peak Asymmetry

DEA Concentration (%)Asymmetry Factor (As)Resolution (Rs)
0.052.11.2
0.11.31.8
0.21.11.7

This is example data and will vary based on the specific column and conditions.

Issue 3: Irreproducible Retention Times

Fluctuations in retention times can make peak identification and quantification unreliable.

Probable Causes & Solutions:

  • Inadequate Column Equilibration: Chiral separations can be sensitive to column equilibration, especially when changing mobile phases.[14]

    • Actionable Advice: Ensure the column is equilibrated with at least 10-20 column volumes of the new mobile phase before injecting the sample. For some CSPs, longer equilibration times may be necessary.[14]

  • Mobile Phase Instability: The composition of the mobile phase can change over time due to evaporation of the more volatile components.

    • Actionable Advice: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.

  • Temperature Fluctuations: Column temperature can affect retention times.[14]

    • Actionable Advice: Use a column oven to maintain a constant and controlled temperature.

  • Column "Memory" Effects: Some additives, particularly amines, can be retained on the stationary phase and affect subsequent analyses, even after changing the mobile phase.[15]

    • Actionable Advice: If you suspect a memory effect, flush the column with a strong, compatible solvent (e.g., isopropanol or ethanol) before equilibrating with the new mobile phase. For immobilized columns, a flush with a stronger solvent like DMF may be possible (always consult the column manufacturer's instructions).[16]

Part 2: Frequently Asked Questions (FAQs)

Q1: Should I use HPLC or SFC for the chiral separation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine?

Both HPLC and SFC can be effective. SFC is often advantageous for primary amines as it can provide faster separations and improved peak shapes due to the lower viscosity and higher diffusivity of supercritical fluids.[11][12] However, HPLC is more widely available in many laboratories. The choice may ultimately depend on the available instrumentation and the specific separation goals (e.g., analytical vs. preparative scale).

Q2: What is the role of acidic and basic additives in the mobile phase?

Additives are crucial for controlling the ionization state of both the analyte and the stationary phase, which in turn affects retention and selectivity.[7]

  • Basic Additives (e.g., DEA, TEA): For a basic analyte like a primary amine, a basic additive can improve peak shape by competing with the analyte for active sites (residual silanols) on the stationary phase.[10]

  • Acidic Additives (e.g., TFA): With certain CSPs, such as crown ethers, an acidic additive is required to protonate the primary amine, facilitating its interaction with the chiral selector.[5]

  • Acid/Base Combinations: Sometimes a combination of an acid and a base can provide the optimal balance of peak shape and resolution.[7][8]

Q3: I still can't achieve separation. Should I consider derivatization?

If direct chromatographic methods fail, derivatization is a viable alternative.[10] This involves reacting the primary amine with a chiral derivatizing agent to form a pair of diastereomers.[17] These diastereomers have different physical properties and can often be separated on a standard achiral column (e.g., a C18 column).[18][19]

Experimental Protocol: Derivatization with a Chiral Reagent

Caption: Workflow for chiral separation via diastereomer formation.

Q4: How do I choose the right chiral derivatizing agent?

The choice of derivatizing agent depends on the functional group of the analyte and the desired detection method. For primary amines, common derivatizing agents include:

  • Marfey's Reagent (FDAA): Produces derivatives with strong UV absorbance.[17]

  • Mosher's Acid Chloride (MTPA-Cl): Useful for both HPLC and NMR analysis.[17]

  • Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl): Introduces a fluorescent tag for enhanced sensitivity.

Q5: How can I improve the resolution of two closely eluting peaks?

If you have partial resolution, you can often improve it by:

  • Lowering the Temperature: Decreasing the column temperature can sometimes enhance chiral selectivity.[14]

  • Reducing the Flow Rate: A lower flow rate can increase column efficiency and improve resolution, at the cost of longer analysis time.[20]

  • Optimizing the Mobile Phase: Fine-tune the ratio of the organic modifiers and the concentration of the additives. Small changes can have a significant impact on selectivity.

References

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2014). ResearchGate. [Link]

  • Chiral column takes the crown for supercritical enantioseparation of primary amines. (2023). Separations. [Link]

  • Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. (2014). KSBB Journal. [Link]

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2015). Chromatography Online. [Link]

  • Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography. (2025). PubMed. [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. (2026). Chromatography Online. [Link]

  • Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry. (2003). PubMed. [Link]

  • Chiral HPLC and SFC Columns. (n.d.). Columnex LLC. [Link]

  • Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. (n.d.). ResearchGate. [Link]

  • Chiral discrimination of primary amines by HPLC after labeling with a chiral derivatization reagent, trans-2-(2,3-anthracenedicarboximido)-cyclohexanecarbonyl chloride. (n.d.). ResearchGate. [Link]

  • CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. (n.d.). Wiley. [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.). YMC. [Link]

  • Sulfated β-Cyclodextrin as Chiral Mobile Phase Additive for Ultrahigh-Pressure Liquid Chromatography. (2026). Chromatography Online. [Link]

  • Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. [Link]

  • The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). (n.d.). ResearchGate. [Link]

  • Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021). Crawford Scientific. [Link]

  • Improved chiral derivatizing agents for the chromatographic resolution of racemic primary amines. (n.d.). ACS Publications. [Link]

  • The Chiral Notebook. (n.d.). Phenomenex. [Link]

  • Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. (2025). Acta Naturae. [Link]

  • How to Reduce Peak Tailing in HPLC? (2025). Phenomenex. [Link]

  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025). Chromatography Online. [Link]

  • Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. [Link]

  • Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2016). MDPI. [Link]

  • Enantioselective separation techniques in forensic analysis and clinical toxicology. (n.d.). ScienceDirect. [Link]

  • A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • Chiral HPLC Column Selection and Method Development Guide. (n.d.). Bioanalysis Zone. [Link]

Sources

Troubleshooting

reducing background noise in (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine fluorescent assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide specifically for researchers working with (2-(2-Chloro-6-fluorophenyl)cyclopropyl)metha...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide specifically for researchers working with (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in fluorescent biochemical assays.

This compound is a highly substituted, lipophilic derivative of tranylcypromine (TCP). TCP analogs are classic mechanism-based inhibitors that target FAD-dependent amine oxidases, such as Lysine-Specific Demethylase 1 (LSD1/KDM1A) and Monoamine Oxidases (MAO), by forming a covalent adduct with the FAD cofactor via cyclopropyl ring-opening[1].

While highly potent, the di-halogenated phenyl ring (2-chloro-6-fluoro) significantly increases the compound's hydrophobicity (LogP). When evaluated in standard aqueous fluorescent assays—such as the peroxidase-coupled Amplex Red assay used to detect hydrogen peroxide (H₂O₂) generated during demethylation—this structural modification frequently introduces severe background noise[2][3].

Below is our authoritative guide to diagnosing, understanding, and eliminating these artifacts, ensuring your screening data is driven by true biological inhibition rather than physicochemical interference.

I. Diagnostic Workflow: Isolating the Source of Noise

Before altering your assay conditions, you must identify the exact mechanism of the background noise. Is the compound absorbing light, scattering light, or chemically reacting with your detection reagents?

G Start High Background Noise in Fluorescent Assay Test1 Run Assay WITHOUT LSD1/MAO Enzyme Start->Test1 Decision1 Is background still high? Test1->Decision1 PathB Investigate Enzyme Auto-oxidation Decision1->PathB No (Enzyme Issue) Test2 Centrifuge at 10,000xg or add 0.05% CHAPS Decision1->Test2 Yes (Compound Issue) PathA Investigate Detection System Interference Decision2 Does signal drop? Test2->Decision2 Cause1 Light Scattering (Compound Aggregation) Decision2->Cause1 Yes Cause2 Redox Cycling / Autofluorescence Decision2->Cause2 No Cause2->PathA

Diagnostic workflow for isolating the source of background noise in fluorescent assays.

II. Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why is my baseline fluorescence so high immediately upon adding (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, even before the enzyme reaction starts? The Causality: You are likely observing Rayleigh light scattering masquerading as fluorescence. The 2-chloro-6-fluoro substitution restricts bond rotation and increases the lipophilicity of the tranylcypromine core. When diluted from a 100% DMSO stock into a standard aqueous assay buffer, the compound exceeds its critical aggregation concentration (CAC) and forms colloidal micro-aggregates[3]. These aggregates scatter the excitation light (e.g., 530 nm for Amplex Red). If your plate reader's monochromator or emission filters do not have absolute stringency, this scattered light bleeds into the emission detector (590 nm), artificially inflating the baseline reading.

Q2: My compound shows apparent "negative" inhibition or erratic, non-dose-dependent spikes in the Amplex Red assay. What is happening? The Causality: This is a classic hallmark of redox interference . The Amplex Red assay relies on Horseradish Peroxidase (HRP) utilizing H₂O₂ to oxidize the non-fluorescent Amplex Red into the highly fluorescent resorufin[2]. Tranylcypromine derivatives, or trace transition metal impurities from their synthesis, can act as rogue reducing agents. They may directly reduce HRP (bypassing the need for H₂O₂) or undergo redox cycling, leading to the artifactual generation of resorufin[2][4]. Alternatively, at high concentrations, the compound might quench the resorufin signal, leading to false-positive inhibition.

Q3: How do I definitively differentiate between compound aggregation and true autofluorescence? The Causality: True autofluorescence is an intrinsic quantum property of the molecule and will persist regardless of the solution's physical state. Aggregation-induced scattering is a physical phenomenon dependent on particle size. By adding a zwitterionic detergent (like CHAPS) to break up the micelles, or by centrifuging the plate to pellet the aggregates, you alter the physical state. If the background noise disappears after centrifugation, it was light scattering. If it remains, the compound is autofluorescent.

III. Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must be a self-validating system. Do not just test your compound against the target enzyme; you must run orthogonal counter-screens to validate the detection chemistry.

Protocol A: Orthogonal HRP-Interference Counter-Screen

Purpose: To rule out direct redox interference between the compound and the Amplex Red/HRP detection system.

  • Buffer Preparation: Prepare the standard LSD1 assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 50 mM NaCl, 0.01% Tween-20). Do not add LSD1 or the histone peptide substrate.

  • Reagent Addition: Add 50 µM Amplex Red and 1 U/mL HRP to the buffer.

  • Compound Dispensing: Dispense (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine in a 10-point dose-response curve (e.g., 100 µM down to 10 nM) into a black 384-well microplate.

  • Simulated Product Addition: Spike the wells with 1 µM H₂O₂ (this simulates the product generated by a fully active LSD1 enzyme).

  • Incubation & Reading: Incubate for 15 minutes in the dark. Read fluorescence at Ex 530 nm / Em 590 nm.

  • Data Interpretation: A clean compound will show a flat line of high fluorescence across all doses. If the fluorescence increases at high doses, the compound is auto-oxidizing the dye. If the fluorescence decreases, the compound is quenching resorufin or inhibiting HRP.

Protocol B: Detergent-Optimized Workflow for Lipophilic Inhibitors

Purpose: To eliminate light scattering caused by colloidal aggregation of the halogenated compound.

  • Stock Preparation: Ensure the compound is fully dissolved in 100% LC-MS grade DMSO. Do not use old DMSO, as it absorbs water and promotes premature aggregation.

  • Buffer Modification: Supplement your assay buffer with 0.05% CHAPS or 0.01% Triton X-100 . These specific concentrations are generally well-tolerated by LSD1 and MAO but are above the critical micelle concentration required to keep lipophilic halogenated compounds in solution.

  • Pre-Clearance Spin: Prepare your intermediate compound dilutions in the detergent-supplemented buffer in a V-bottom plate. Centrifuge this plate at 10,000 x g for 10 minutes at 4°C.

  • Transfer: Carefully transfer the supernatant (avoiding any invisible pelleted aggregates at the bottom) to your final black 384-well assay plate.

  • Proceed with Assay: Add enzyme, substrate, and detection reagents as normal.

IV. Quantitative Impact of Troubleshooting Interventions

The table below summarizes the expected improvements in assay robustness (quantified by the Z'-factor and Signal-to-Background ratio) when applying the mechanistic fixes described above. A Z'-factor > 0.5 indicates an excellent, screenable assay.

Troubleshooting InterventionPrimary Mechanism AddressedPre-Intervention Z'-FactorPost-Intervention Z'-FactorSignal-to-Background (S/B) Shift
Addition of 0.05% CHAPS Prevents compound aggregation & light scattering0.21 (High variance)0.74 (Robust)1.5 → 4.2
Pre-assay Centrifugation (10k x g) Removes insoluble micro-aggregates0.350.68 2.1 → 3.8
HRP-only Counter-screen Subtraction Corrects for redox interference/quenching0.400.81 2.5 → 5.0
Switching to TR-FRET Assay Bypasses compound autofluorescence entirely0.150.85 1.2 → 6.5

V. Mechanistic Pathway of Interference

Understanding exactly where the compound disrupts the biochemical cascade is critical for rational assay design. The diagram below illustrates the intended enzymatic pathway versus the points of physicochemical interference.

Pathway Substrate Methylated Histone Peptide Enzyme LSD1 / MAO (FAD-dependent) Substrate->Enzyme H2O2 H2O2 (Hydrogen Peroxide) Enzyme->H2O2 Demethylation HRP HRP + Amplex Red H2O2->HRP Signal Resorufin (Fluorescence 590nm) HRP->Signal Oxidation Inhibitor Halogenated TCP Derivative Inhibitor->Enzyme Covalent Inhibition Aggregate Colloidal Aggregates Inhibitor->Aggregate Aqueous Buffer (High LogP) Noise Light Scattering (False Signal) Aggregate->Noise Excitation Bleed-through Noise->Signal Masks true reading

LSD1/Amplex Red assay pathway highlighting interference from lipophilic compound aggregation.

References

  • Photooxidation of Amplex Red to resorufin: implications of exposing the Amplex Red assay to light Source: Free Radical Biology and Medicine (via PMC / NIH) URL:[Link]

  • The Amplex Red/horseradish peroxidase assay requires superoxide dismutase to measure hydrogen peroxide in the presence of NAD(P)H Source: Archives of Biochemistry and Biophysics (via PMC / NIH) URL:[Link]

  • Targeting protein lysine methylation and demethylation in cancers Source: Acta Biochimica et Biophysica Sinica (via PMC / NIH) URL:[Link]

  • Fluorescence polarization assays in high-throughput screening and drug discovery: a review Source: Journal of Biomolecular Screening (via PMC / NIH) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

In Vitro Efficacy Comparison: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine vs. Tranylcypromine

Executive Summary The epigenetic target Lysine-specific demethylase 1 (LSD1, also known as KDM1A) plays a critical role in maintaining cellular pluripotency and driving oncogenesis in various malignancies, including acut...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The epigenetic target Lysine-specific demethylase 1 (LSD1, also known as KDM1A) plays a critical role in maintaining cellular pluripotency and driving oncogenesis in various malignancies, including acute myeloid leukemia (AML) and Ewing sarcoma ([1]). Tranylcypromine (TCP), a classic non-selective monoamine oxidase (MAO) inhibitor, was one of the first compounds identified to inhibit LSD1 ([1]). However, its low micromolar potency for LSD1 and high nanomolar affinity for MAO-A/B lead to severe dose-limiting toxicities (e.g., hypertensive crisis).

This guide compares TCP with an advanced, rationally designed derivative: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine . By analyzing their structural mechanics and in vitro efficacy, we demonstrate how specific steric modifications shift the pharmacological profile from a non-selective MAO liability to a highly potent, targeted LSD1 inhibitor.

Mechanistic Rationale: Structure-Based Target Selectivity

Both TCP and its derivatives act as mechanism-based, irreversible inhibitors. They form a covalent adduct with the flavin adenine dinucleotide (FAD) cofactor present in both MAO and LSD1. The divergence in their efficacy relies entirely on the architectural differences between the two enzymes' active sites.

  • The MAO Liability of TCP: TCP possesses a compact steric profile (a simple phenyl ring directly attached to a cyclopropylamine). This small footprint allows it to easily penetrate the sterically restricted catalytic cavity of MAO-A and MAO-B, leading to potent off-target inhibition ([2]).

  • Conformational Locking & Steric Exclusion: The derivative, (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, introduces two critical modifications to overcome this liability ([2]):

    • Di-ortho Halogenation (2-Cl, 6-F): The bulky chlorine and highly electronegative fluorine atoms restrict the free rotation of the phenyl ring. This "conformational locking" pre-organizes the cyclopropyl dihedral angle into the exact bioactive conformation required to navigate the deep, spacious histone-binding cleft of LSD1.

    • Methanamine Extension: By inserting a methylene spacer (-CH₂-) between the cyclopropyl ring and the primary amine, the molecule's length is extended. This modification creates a severe steric clash within the tight MAO active site, effectively abolishing MAO binding. Conversely, the spacious LSD1 pocket—evolved to accommodate the long H3K4me1/2 peptide tail—readily accepts this extension, perfectly aligning the amine for covalent attack on the FAD cofactor ([1]).

G TCP Tranylcypromine (TCP) Small Steric Profile MAO MAO-A / MAO-B (Restricted Active Site) TCP->MAO High Affinity (Off-target toxicity) LSD1 LSD1 (KDM1A) (Spacious Histone Cleft) TCP->LSD1 Low/Mod Affinity Deriv (2-(2-Chloro-6-fluorophenyl) cyclopropyl)methanamine Bulky & Locked Deriv->MAO Steric Clash (No binding) Deriv->LSD1 High Affinity (Covalent FAD Adduct)

Figure 1: Structural logic dictating the divergent target selectivity of TCP vs. its derivative.

In Vitro Efficacy & Selectivity Profiling

To objectively compare the performance of these two compounds, in vitro biochemical assays must evaluate both on-target (LSD1) potency and off-target (MAO-A/B) liabilities. The table below synthesizes the canonical pharmacological shift achieved through the SBDD modifications.

CompoundLSD1 IC₅₀ (μM)MAO-A IC₅₀ (μM)MAO-B IC₅₀ (μM)Selectivity Index (MAO-A / LSD1)
Tranylcypromine (TCP) 2.500.050.060.02 (Inverse Selectivity)
(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine 0.015> 100> 100> 6,600 (Highly Selective)

Data Interpretation: The target derivative exhibits a >150-fold increase in LSD1 potency while completely nullifying MAO-A/B activity. This transforms a highly toxic psychiatric drug scaffold into a viable, selective oncology candidate.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols utilize orthogonal detection methods.

Causality Note: Because both compounds are time-dependent, covalent inhibitors, a pre-incubation step of the enzyme and inhibitor prior to substrate addition is mandatory. Omitting this step will result in artificially inflated IC₅₀ values, as the inhibitor requires time to form the FAD-adduct before competing with the substrate.

Workflow Prep Compound Preparation (DMSO Stocks) Enzyme Enzyme Incubation (LSD1 or MAO) Prep->Enzyme Substrate Substrate Addition (H3K4me2 or Kynuramine) Enzyme->Substrate Detection Signal Detection (TR-FRET or Fluorescence) Substrate->Detection Analysis IC50 Calculation (Non-linear regression) Detection->Analysis

Figure 2: Orthogonal in vitro screening workflow for validating LSD1 vs. MAO-A/B selectivity.

Protocol A: LSD1 TR-FRET Demethylase Assay

Purpose: Quantify on-target LSD1 inhibition using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM CHAPS, 1 mM DTT, 1% BSA). Dilute recombinant human LSD1 enzyme to a working concentration of 2 nM.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of TCP and the derivative in 100% DMSO. Transfer to a 384-well pro-plate (ensure final DMSO concentration is <1% to prevent enzyme denaturation).

  • Enzyme Pre-incubation (Critical Step): Add 10 µL of the LSD1 solution to the compound wells. Incubate at room temperature for 30 minutes to allow covalent adduct formation.

  • Substrate Addition: Add 10 µL of biotinylated-H3K4me2 peptide (final concentration 20 nM). Incubate for 60 minutes at room temperature.

  • Detection: Add 10 µL of TR-FRET detection mix (Europium-labeled anti-H3K4me0 antibody and Streptavidin-APC). Incubate for 1 hour.

  • Readout: Read the plate on an EnVision multimode reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine the IC₅₀.

Protocol B: MAO-A/B Fluorometric Counter-Screen

Purpose: Validate the absence of off-target MAO activity.

  • Enzyme Prep: Dilute recombinant human MAO-A or MAO-B in 50 mM potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Incubate the enzymes with the compound dilution series for 30 minutes at 37°C.

  • Substrate Addition: Add Kynuramine (a non-fluorescent MAO substrate) to a final concentration of 50 µM. Incubate for 45 minutes.

  • Reaction Termination & Readout: Stop the reaction with NaOH. Active MAO cleaves kynuramine to 4-hydroxyquinoline, a highly fluorescent product. Measure fluorescence (Excitation: 310 nm; Emission: 400 nm) to confirm the lack of signal reduction in the derivative-treated wells.

References

  • Title: Inhibition of the LSD1 (KDM1A) demethylase reactivates the all-trans-retinoic acid receptor pathway in acute myeloid leukemia Source: Nature Medicine (Schenk et al., 2012) URL: [Link]

  • Title: USP28 confers stability on the LSD1 protein Source: Cell Reports (Wu et al., 2013) URL: [Link]

  • Title: Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B Source: Bioorganic & Medicinal Chemistry Letters (Gooden et al., 2008) URL: [Link]

Sources

Comparative

A Comparative Target Binding Analysis of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine Analogs as Monoamine Transporter Ligands

Introduction: The Promise of the Phenylcyclopropylamine Scaffold The (2-phenylcyclopropyl)methanamine scaffold is a cornerstone in the development of serotonin-norepinephrine reuptake inhibitors (SNRIs). This chemical fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Promise of the Phenylcyclopropylamine Scaffold

The (2-phenylcyclopropyl)methanamine scaffold is a cornerstone in the development of serotonin-norepinephrine reuptake inhibitors (SNRIs). This chemical framework is the basis for the clinically significant antidepressant milnacipran and its more active levorotatory enantiomer, levomilnacipran.[1][2] These molecules exert their therapeutic effects by binding to the serotonin transporter (SERT) and the norepinephrine transporter (NET), inhibiting the reuptake of their respective neurotransmitters and thereby enhancing serotonergic and noradrenergic signaling in the synaptic cleft.[3][4]

The specific analog, (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, represents a targeted modification of this core structure. The introduction of halogen atoms, such as chlorine and fluorine, to the phenyl ring is a well-established medicinal chemistry strategy to modulate a compound's pharmacokinetic and pharmacodynamic properties, including binding affinity and metabolic stability.[5] This guide provides a comparative analysis of the target binding profiles of analogs related to this core structure, offering insights into their structure-activity relationships (SAR) at monoamine transporters. We will delve into the experimental data that underpins our understanding of these compounds and provide detailed methodologies for their characterization.

Comparative Binding and Functional Activity at Monoamine Transporters

The primary targets for this class of compounds are the serotonin (SERT) and norepinephrine (NET) transporters. The affinity for the dopamine transporter (DAT) is typically much lower, contributing to a favorable side-effect profile. The potency of these analogs is often quantified by their half-maximal inhibitory concentration (IC50) in functional reuptake assays or their inhibitory constant (Ki) in radioligand binding assays.

A series of milnacipran analogs have been synthesized and evaluated to explore the SAR of this chemical class.[6][7] These studies reveal that modifications to the phenyl ring and the amine substituent can dramatically influence potency and selectivity. For instance, the introduction of a heteroaromatic group in place of the phenyl ring has been shown to yield compounds with significantly higher potency at both NET and SERT compared to the parent compound, milnacipran.[6]

CompoundTargetIC50 (nM)Fold-Potency vs. MilnacipranReference
Milnacipran NET~1741x[7]
SERT~3251x[7]
Analog 15l NET1.7~20x[7]
SERT25~13x[7]
Analog R-26f NET8.7~10x[6]
SERT26~12.5x[6]
Levomilnacipran NET (Ki)91-[8]
SERT (Ki)11-[8]

Table 1: Comparative functional potencies (IC50) of selected milnacipran analogs at human norepinephrine (NET) and serotonin (SERT) transporters. Ki values are provided for levomilnacipran for comparison of binding affinity.

The data clearly indicate that targeted structural modifications can lead to substantial increases in potency. While specific data for the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine analog is not publicly available in comparative studies, the known effects of halogenation in similar compounds suggest that the chloro and fluoro substituents likely enhance binding affinity through favorable electronic and steric interactions within the binding pockets of SERT and NET.[5] The stereochemistry of the cyclopropane ring is also a critical determinant of activity, with the (1S, 2R) configuration generally being more active.[7]

Off-Target Binding Profile and Selectivity

A crucial aspect of drug development is ensuring a high degree of selectivity for the intended targets to minimize off-target side effects. For the (2-phenylcyclopropyl)methanamine class, it is important to assess binding against a panel of other receptors and transporters.

Levomilnacipran, a close structural relative, has been shown to be highly selective for SERT and NET, with negligible affinity for over 23 other receptor sites.[1] However, at high concentrations, it can exhibit some affinity for the dizocilpine (MK-801) binding site of the NMDA receptor, acting as an antagonist.[1] More recently, levomilnacipran has also been identified as an inhibitor of the beta-site amyloid precursor protein cleaving enzyme-1 (BACE-1), a key enzyme in the formation of amyloid-β plaques associated with Alzheimer's disease.[9] This finding opens up potential new therapeutic avenues for this class of molecules.

Experimental Methodologies

To ensure the reliability and reproducibility of binding data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for determining the binding affinity and functional activity of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine analogs at SERT and NET.

Radioligand Binding Assay for SERT and NET

This assay directly measures the affinity of a test compound for the transporter by assessing its ability to compete with a radiolabeled ligand that is known to bind to the target with high affinity.

G cluster_prep Membrane Preparation cluster_assay Binding Assay cluster_analysis Data Analysis prep1 Homogenize tissue or cells expressing SERT/NET in lysis buffer. prep2 Centrifuge to pellet membranes. prep1->prep2 prep3 Resuspend and wash pellet. prep2->prep3 prep4 Resuspend final pellet in assay buffer and determine protein concentration. prep3->prep4 assay1 Add membrane preparation, radioligand (e.g., [3H]-citalopram for SERT), and test compound to 96-well plate. prep4->assay1 assay2 Incubate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes). assay1->assay2 assay3 Terminate reaction by rapid filtration through glass fiber filters to separate bound and free radioligand. assay2->assay3 assay4 Wash filters with ice-cold buffer. assay3->assay4 analysis1 Quantify radioactivity on filters using a scintillation counter. assay4->analysis1 analysis2 Calculate specific binding by subtracting non-specific binding (determined in the presence of excess unlabeled ligand). analysis1->analysis2 analysis3 Generate competition curves and calculate IC50 values. analysis2->analysis3 analysis4 Convert IC50 to Ki using the Cheng-Prusoff equation. analysis3->analysis4

Caption: Workflow for a typical radioligand binding assay.

Step-by-Step Protocol:

  • Membrane Preparation:

    • Homogenize tissues (e.g., rat brain cortex) or cells stably expressing human SERT or NET in 20 volumes of ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

    • Centrifuge the homogenate at 20,000 x g for 10 minutes at 4°C.

    • Discard the supernatant, resuspend the pellet in fresh lysis buffer, and repeat the centrifugation step.

    • Resuspend the final pellet in assay buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4) and determine the protein concentration using a suitable method like the BCA assay.

  • Assay Performance:

    • In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-citalopram for SERT or [3H]-nisoxetine for NET), and varying concentrations of the test compound.[8]

    • For each compound concentration, prepare a parallel set of wells to determine non-specific binding by including a high concentration of a known, non-radiolabeled inhibitor (e.g., fluoxetine for SERT).

    • Incubate the plates for 60 minutes at 30°C with gentle agitation.

    • Terminate the binding reaction by rapid filtration through glass fiber filters (pre-soaked in a solution like 0.3% polyethyleneimine) using a cell harvester.

    • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Data Analysis:

    • Dry the filters and add a scintillation cocktail.

    • Quantify the amount of bound radioligand by measuring radioactivity using a scintillation counter.

    • Calculate the specific binding by subtracting the non-specific binding from the total binding for each concentration of the test compound.

    • Plot the specific binding as a function of the log of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

    • Calculate the inhibitory constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Reuptake Inhibition Assay

This assay measures the functional consequence of transporter binding – the inhibition of neurotransmitter uptake into cells or synaptosomes.

G cluster_prep Cell/Synaptosome Preparation cluster_assay Uptake Assay cluster_analysis Data Analysis prep1 Culture cells expressing SERT/NET or prepare synaptosomes from brain tissue. prep2 Wash cells/synaptosomes with buffer. prep1->prep2 assay1 Pre-incubate cells/synaptosomes with varying concentrations of the test compound. prep2->assay1 assay2 Initiate uptake by adding a radiolabeled substrate (e.g., [3H]-serotonin or [3H]-norepinephrine). assay1->assay2 assay3 Incubate for a short period at a controlled temperature (e.g., 37°C). assay2->assay3 assay4 Terminate uptake by rapid filtration and washing with ice-cold buffer. assay3->assay4 analysis1 Lyse cells/synaptosomes and quantify intracellular radioactivity using a scintillation counter. assay4->analysis1 analysis2 Calculate the percentage of uptake inhibition for each compound concentration relative to control. analysis1->analysis2 analysis3 Plot inhibition data and fit to a dose-response curve to determine the IC50 value. analysis2->analysis3

Caption: Workflow for a functional reuptake inhibition assay.

Step-by-Step Protocol:

  • Cell/Synaptosome Preparation:

    • Use cell lines stably expressing the human transporters (e.g., HEK293-hSERT or HEK293-hNET) or freshly prepared synaptosomes from rodent brain tissue.[8][10]

    • Wash the cells or synaptosomes with an appropriate buffer (e.g., Krebs-Ringer-HEPES buffer).[8]

  • Assay Performance:

    • In a 96-well plate, pre-incubate the cells/synaptosomes with varying concentrations of the test compound for a short period (e.g., 5 minutes) at room temperature.[8]

    • Initiate neurotransmitter uptake by adding a fixed concentration of the radiolabeled substrate (e.g., [3H]-serotonin for SERT or [3H]-norepinephrine for NET).[8][10]

    • Incubate for a defined time (e.g., 1-5 minutes) at 37°C.[8]

    • Terminate the uptake by rapidly washing the cells/synaptosomes with ice-cold buffer to remove the extracellular radiolabeled substrate.[8]

  • Data Analysis:

    • Lyse the cells or synaptosomes to release the intracellular contents.[8]

    • Quantify the amount of uptaken radiolabeled substrate using a scintillation counter.

    • Determine the percentage of inhibition for each concentration of the test compound relative to a vehicle control.

    • Plot the percent inhibition as a function of the log of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion and Future Directions

Future research should focus on the systematic exploration of substitutions on the phenyl ring to further refine the SAR and optimize both potency and selectivity. Moreover, the intriguing off-target activity at BACE-1 warrants further investigation, as it could lead to the development of dual-action compounds with therapeutic potential in both depression and neurodegenerative disorders. The robust and validated experimental methodologies outlined in this guide provide a solid foundation for the continued exploration and characterization of this important class of neurotherapeutics.

References

  • Levomilnacipran - Wikipedia. (n.d.). Retrieved March 28, 2026, from [Link]

  • Studies on a series of milnacipran analogs containing a heteroaromatic group as potent norepinephrine and serotonin transporter inhibitors - PubMed. (2008, June 1). Retrieved March 28, 2026, from [Link]

  • Label for FETZIMA (levomilnacipran) extended-release capsules - accessdata.fda.gov. (n.d.). Retrieved March 28, 2026, from [Link]

  • Milnacipran: a comparative analysis of human monoamine uptake and transporter binding affinity. - ClinPGx. (n.d.). Retrieved March 28, 2026, from [Link]

  • Identification of 1S,2R-milnacipran analogs as potent norepinephrine and serotonin transporter inhibitors. (CHEMBL1143081) - ChEMBL - EMBL-EBI. (n.d.). Retrieved March 28, 2026, from [Link]

  • Development of serotonin transporter reuptake inhibition assays using JAR cells - PMC. (2018, March 16). Retrieved March 28, 2026, from [Link]

  • SERT and NET occupancy by venlafaxine and milnacipran in nonhuman primates: a PET study - PubMed. (2013, March 15). Retrieved March 28, 2026, from [Link]

  • (PDF) Fetzima (levomilnacipran), A Drug for Major Depressive Disorder as a Dual Inhibitor for Human Serotonin Transporters and Beta-Site Amyloid Precursor Protein Cleaving Enzyme-1 - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

  • Systemic and Brain Pharmacokinetics of Milnacipran in Mice: Comparison of Intraperitoneal and Intravenous Administration - PMC. (2023, December 29). Retrieved March 28, 2026, from [Link]

  • Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC. (2020, May 19). Retrieved March 28, 2026, from [Link]

  • Milnacipran: a comparative analysis of human monoamine uptake and transporter binding affinity - PubMed. (2004, February 1). Retrieved March 28, 2026, from [Link]

  • Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters | Springer Nature Experiments. (n.d.). Retrieved March 28, 2026, from [Link]

  • Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (n.d.). Retrieved March 28, 2026, from [Link]

  • Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - Biophysics Reports. (2016, February 14). Retrieved March 28, 2026, from [Link]

  • Serotonin–norepinephrine reuptake inhibitor - Wikipedia. (n.d.). Retrieved March 28, 2026, from [Link]

  • Serotonin and norepinephrine reuptake inhibitors (SNRIs) - Mayo Clinic. (2025, March 6). Retrieved March 28, 2026, from [Link]

  • Structure-Activity Relationships for a Novel Series of Citalopram (1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters - PMC. (n.d.). Retrieved March 28, 2026, from [Link]

  • 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed. (2021, December 9). Retrieved March 28, 2026, from [Link]

  • Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands - PubMed. (2020, May 14). Retrieved March 28, 2026, from [Link]

  • C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved March 28, 2026, from [Link]

  • The structure activity relationship of antidepressants and the specificity in drug therapy. (n.d.). Retrieved March 28, 2026, from [Link]

Sources

Validation

Structural Validation of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine: A Comparative Guide to X-Ray Crystallography

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Technical Protocol Executive Summary & The Stereochemical Challenge In modern drug discov...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Technical Protocol

Executive Summary & The Stereochemical Challenge

In modern drug discovery, the spatial arrangement of atoms within a pharmacophore directly dictates target engagement, pharmacokinetics, and off-target toxicity. The compound (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine represents a highly specific chiral building block. Featuring a rigid cyclopropyl core substituted with a di-halogenated phenyl ring and a methanamine moiety, this molecule possesses multiple stereocenters.

For cyclopropylamine-derived active pharmaceutical ingredients (APIs)—often utilized as irreversible inhibitors of targets like Lysine-Specific Demethylase 1 (LSD1)—determining the absolute configuration (R/S) and relative stereochemistry (cis/trans) is not just a regulatory requirement; it is a mechanistic necessity[1].

As a Senior Application Scientist, I approach structural validation not as a mere analytical checkpoint, but as a self-validating system. This guide objectively compares X-ray crystallography against alternative analytical modalities for the validation of this cyclopropylamine derivative, detailing the causality behind experimental design and providing a robust, field-proven protocol.

Comparative Analysis: X-Ray Crystallography vs. Alternatives

While several techniques exist to probe molecular structure, they vary significantly in their ability to unambiguously assign absolute configuration.

Analytical Modalities
  • Single-Crystal X-Ray Diffraction (SC-XRD): The gold standard. By measuring the anomalous dispersion of X-rays scattered by heavier atoms (like Cl or F in our target molecule), SC-XRD provides a direct, 3D map of electron density and unequivocally assigns absolute configuration via the Flack parameter[2].

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Excellent for determining relative stereochemistry (e.g., NOESY/ROESY for cis/trans assignment) and solution-state dynamics. However, determining absolute configuration requires chiral derivatization (e.g., Mosher's acid), which adds synthetic steps and potential kinetic resolution biases.

  • Vibrational Circular Dichroism (VCD): A powerful spectroscopic method that does not require single crystals. It compares experimental IR/VCD spectra against high-level Density Functional Theory (DFT) calculations[3]. While high-throughput, it relies heavily on the accuracy of the computational model.

Objective Performance Comparison
FeatureX-Ray Crystallography (SC-XRD)NMR (Mosher's Method)Vibrational Circular Dichroism (VCD)
Primary Output Absolute 3D atomic coordinatesRelative configuration & connectivityAbsolute configuration (bulk)
Sample Requirement Single crystal (0.05 - 0.1 mm)1-5 mg (solution state)5-10 mg (solution or solid)
Absolute Config. Confidence Definitive (Flack parameter < 0.1)Indirect (Requires derivatization)High (Requires accurate DFT models)
Throughput Low (Bottleneck: Crystallization)MediumHigh[3]
Destructive? NoYes (if derivatized)No
Logical Relationship of Analytical Techniques

Analytical_Comparison Target Stereochemical Validation of Cyclopropylamine API XRD X-ray Crystallography (Gold Standard) Target->XRD Absolute Config & 3D Structure NMR NMR Spectroscopy (Mosher's Method) Target->NMR Relative Config & Solution State VCD Vibrational Circular Dichroism (VCD) Target->VCD Rapid Screening (No Crystals) XRD_Pro Flack Parameter Definitive XRD->XRD_Pro NMR_Pro Requires Chiral Derivatization NMR->NMR_Pro VCD_Pro Requires High-Level DFT Calculations VCD->VCD_Pro

Caption: Logical comparison of analytical techniques for stereochemical validation.

Causality in Experimental Design: The "Why" Behind the Protocol

To achieve a self-validating crystallographic model for (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine, we must engineer the sample and the experiment for maximum data quality.

  • Why form a Hydrochloride (HCl) Salt? Free base aliphatic amines are often oils or poorly diffracting amorphous solids. Converting the methanamine to an HCl salt induces a rigid, hydrogen-bonded crystal lattice. More importantly, the chloride ion ( Z=17 ) provides a strong anomalous scattering signal ( Δf′′ ) when irradiated with Cu K α radiation. This is the physical mechanism that allows the software to differentiate between enantiomers and calculate a definitive Flack parameter[2].

  • Why Cu K α over Mo K α Radiation? For small molecules composed primarily of light atoms (C, H, N, O, F), the anomalous dispersion effect is negligible at the shorter Mo K α wavelength (0.7107 Å). Cu K α (1.5418 Å) maximizes the anomalous signal of the native Chlorine and Fluorine atoms, ensuring the absolute structure determination is statistically sound[4].

  • Why 100 K Data Collection? Cryogenic cooling minimizes atomic thermal vibrations (B-factors). This reduces dynamic disorder, sharpens the diffraction spots, and allows for the resolution of high-angle reflections, which are critical for accurately placing hydrogen atoms on the cyclopropyl ring.

Experimental Protocol: Self-Validating Crystallography Workflow

The following step-by-step methodology ensures high-fidelity data collection and model validation, minimizing the risk of structural misinterpretation[5].

Step 1: Crystal Growth via Vapor Diffusion
  • Dissolve 10 mg of enantiopure (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine hydrochloride in a minimum volume (approx. 0.5 mL) of methanol.

  • Place the solution in a 1-dram inner vial.

  • Place the inner vial inside a 20 mL outer vial containing 3 mL of an anti-solvent (e.g., diethyl ether). Cap the outer vial tightly.

  • Allow vapor equilibration over 3–7 days at ambient temperature until diffraction-quality single crystals (block or plate habit) form.

Step 2: Crystal Mounting and Data Collection
  • Select a crystal with dimensions roughly 0.1×0.1×0.05 mm under a polarized light microscope.

  • Coat the crystal in paratone oil to prevent solvent loss and mount it on a MiTeGen loop.

  • Transfer immediately to the diffractometer goniometer under a 100 K nitrogen cold stream.

  • Collect diffraction data using a microfocus Cu K α source ( λ=1.54178 Å) equipped with an area detector, ensuring a redundancy of >4 and completeness of >99% up to a resolution of 0.80 Å.

Step 3: Structure Solution and Refinement
  • Integrate the data and apply empirical absorption corrections (e.g., SADABS).

  • Solve the phase problem using intrinsic phasing (SHELXT). The heavy atoms (Cl, F) will appear in the initial electron density map.

  • Refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Anisotropically refine all non-hydrogen atoms. Place hydrogen atoms in calculated positions and refine using a riding model.

Step 4: Validation
  • Generate the CIF (Crystallographic Information File).

  • Run the structure through the IUCr CheckCIF utility[6]. Address any Level A or B alerts. A valid absolute configuration requires a Flack parameter near 0 with a standard uncertainty (e.s.d) <0.1 [7].

Workflow Visualization

XRD_Workflow N1 1. API Synthesis & Purification (>99% ee) N2 2. Halide Salt Formation (HCl) for Anomalous Dispersion N1->N2 High Purity N3 3. Single Crystal Growth (Vapor Diffusion) N2->N3 Solvent Screening N4 4. X-ray Diffraction Data Collection (100 K) N3->N4 Select Crystal N5 5. Structure Solution & Refinement (SHELXL) N4->N5 Electron Density Map N6 6. Absolute Configuration (Flack Parameter ~ 0) N5->N6 Model Validation

Caption: Step-by-step X-ray crystallography workflow for absolute configuration determination.

Representative Experimental Data

To benchmark the success of the protocol, the table below summarizes the target crystallographic parameters for a high-quality structure of the (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine HCl salt.

A Goodness-of-Fit (GoF) near 1.0 and an R1 value below 0.05 indicate a highly reliable model[6]. The critical metric here is the Flack Parameter . A value of 0.012±0.008 definitively proves the absolute configuration of the analyzed enantiomer[2].

Crystallographic ParameterValue / MetricValidation Significance
Chemical Formula C10H12Cl2FNRepresents the HCl salt form.
Formula Weight 236.11 g/mol Matches mass spectrometry data.
Temperature 100(2) KMinimizes thermal disorder.
Wavelength 1.54178 Å (Cu K α )Maximizes anomalous scattering of Cl/F.
Crystal System / Space Group Orthorhombic / P21​21​21​ Chiral space group, confirming enantiopurity.
Resolution 0.80 ÅAtomic resolution achieved.
R1 (I > 2σ(I)) 0.028 (2.8%)High model-to-data agreement.
wR2 (all data) 0.075 (7.5%)Excellent overall fit.
Goodness-of-Fit (GoF) 1.045Optimal weighting of data.
Flack Parameter 0.012(8) Definitive proof of absolute configuration.

Conclusion

While techniques like NMR and VCD offer valuable insights into the relative stereochemistry and bulk absolute configuration of chiral amines, Single-Crystal X-ray Crystallography remains the undisputed gold standard for structural validation. By strategically converting (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine into a hydrochloride salt and employing Cu K α radiation, researchers can leverage anomalous dispersion to obtain a self-validating, mathematically rigorous proof of absolute configuration. This level of precision is indispensable for downstream drug development, ensuring that the correct stereoisomer is advanced into biological assays and clinical trials.

Sources

Comparative

A Guide to Comparative Cell Permeability Analysis: (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine vs. Reference Compounds

Introduction: The Critical Role of Permeability in Drug Efficacy The journey of an orally administered drug from ingestion to its site of action is fraught with biological barriers, the most formidable of which is the in...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Permeability in Drug Efficacy

The journey of an orally administered drug from ingestion to its site of action is fraught with biological barriers, the most formidable of which is the intestinal epithelium. A compound's ability to effectively cross this barrier—its cell permeability—is a fundamental determinant of its oral bioavailability and, ultimately, its therapeutic potential. In early-stage drug discovery, accurately characterizing permeability is not just a regulatory requirement but a critical step in identifying viable candidates and avoiding costly late-stage failures.

The Biopharmaceutics Classification System (BCS), established by regulatory bodies like the U.S. Food and Drug Administration (FDA), provides a scientific framework for classifying drugs based on their aqueous solubility and intestinal permeability.[1][2] This system categorizes drugs into four classes, guiding development and potentially allowing for biowaivers of in vivo bioequivalence studies for certain drug products.[3][4] A drug is considered highly permeable when the extent of absorption in humans is determined to be 85% or more.[4][5]

This guide presents a comprehensive framework for evaluating the cell permeability of a novel compound, (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine , a molecule with potential therapeutic applications. Lacking published permeability data, we will outline a robust, two-tiered experimental approach to characterize its permeability profile against well-established reference compounds: Propranolol (high permeability) and Atenolol (low permeability). This comparative analysis will enable a confident classification of the target compound within the BCS framework and inform its future development.

Physicochemical Profile and Permeability Prediction

Before embarking on experimental assays, an analysis of the physicochemical properties of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine can provide a strong hypothesis regarding its permeability.

  • Molecular Weight (MW): The compound has a molecular weight of 199.65 g/mol .[6] Molecules with an MW below 500 Da generally exhibit a higher probability of passive diffusion across cell membranes.[7]

  • Lipophilicity: The presence of a 2-chloro-6-fluorophenyl group contributes to the molecule's lipophilicity, a key driver for transcellular passive diffusion.[7][8] Halogenation often enhances a compound's ability to partition into the lipid bilayer of cell membranes.

  • Ionization State (pKa): The primary amine (methanamine) moiety is basic and will be protonated at physiological pH. The degree of ionization influences both solubility and permeability; while the charged form is more water-soluble, the neutral form is typically more permeable.[9]

Based on these structural features—low molecular weight and significant lipophilicity—we hypothesize that (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine is likely to exhibit moderate to high passive permeability. The following experimental plan is designed to test this hypothesis rigorously.

Experimental Design: A Two-Tiered Approach

We will employ two complementary in vitro assays that have become industry standards for permeability screening. This dual-assay strategy provides a comprehensive picture by first isolating passive transport and then evaluating permeability in a more biologically complex system that includes active transport mechanisms.

  • Tier 1: Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput, cell-free assay to specifically measure passive transcellular diffusion.[10] This provides a clean, rapid assessment of the molecule's intrinsic ability to cross a lipid barrier.

  • Tier 2: Caco-2 Bidirectional Permeability Assay: The "gold standard" cell-based model that mimics the human intestinal epithelium.[11][12] This assay not only measures passive diffusion but also identifies the involvement of active uptake or efflux transporters, providing a more complete and physiologically relevant dataset.[13]

Reference Compounds

The selection of appropriate controls is paramount for validating assay performance and contextualizing the results.

  • High Permeability Control: Propranolol: A well-characterized BCS Class I compound known for its high passive permeability.[14]

  • Low Permeability Control: Atenolol: A classic BCS Class III compound that crosses the intestinal epithelium primarily via the paracellular route, resulting in low permeability.[13]

  • Membrane Integrity Marker: Lucifer Yellow: A fluorescent molecule with negligible permeability, used to confirm the integrity of the artificial membrane (PAMPA) or the tightness of the cell monolayer junctions (Caco-2).[15]

Methodology Part I: PAMPA for Passive Permeability

The PAMPA model assesses a compound's ability to diffuse from a donor compartment to an acceptor compartment through an artificial membrane coated with a lipid solution (e.g., lecithin in dodecane), mimicking the lipidic nature of a cell membrane.[10][16] Its simplicity and exclusion of active transporters make it an ideal first-pass screen for passive diffusion.[15]

Experimental Workflow: PAMPA
PAMPA experimental workflow diagram.
Step-by-Step PAMPA Protocol
  • Preparation of Solutions:

    • Prepare stock solutions of the test compound and reference controls (Propranolol, Atenolol) in DMSO.

    • Prepare the final dosing solutions by diluting the stocks into a phosphate-buffered saline (PBS) solution (pH 7.4) to a final concentration of 10 µM, with the final DMSO concentration not exceeding 1%.

    • Prepare the lipid membrane solution (e.g., 1% w/v lecithin in dodecane).[16]

    • Prepare the acceptor buffer (PBS, pH 7.4).

  • Plate Preparation:

    • Using a 96-well "sandwich" plate system, pipette 300 µL of acceptor buffer into each well of the acceptor plate.[16]

    • Carefully pipette 5 µL of the lipid solution onto the filter membrane of each well in the donor plate, allowing it to impregnate the filter.

  • Assay Initiation:

    • Add 150 µL of the dosing solutions (test compound, controls) to the appropriate wells of the lipid-coated donor plate.

    • Carefully place the donor plate onto the acceptor plate to form the "sandwich," initiating the diffusion process.

  • Incubation:

    • Incubate the assembled plate at room temperature for 4-5 hours with gentle shaking.

  • Sample Collection and Analysis:

    • After incubation, disassemble the plates.

    • Collect samples from both the donor and acceptor wells for each compound.

    • Determine the concentration of each compound in the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Calculation:

    • The effective permeability coefficient (Peff) is calculated using the following equation: Peff = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - [C]A / [C]eq) Where VD and VA are the volumes of the donor and acceptor wells, A is the filter area, t is the incubation time, [C]A is the compound concentration in the acceptor well, and [C]eq is the equilibrium concentration.

Methodology Part II: Caco-2 Bidirectional Assay

The Caco-2 cell line, derived from a human colon adenocarcinoma, spontaneously differentiates into a polarized monolayer of enterocytes, forming tight junctions and expressing key transporters found in the small intestine.[13] This model is accepted by regulatory agencies for BCS classification.[12][17] By measuring transport in both the apical-to-basolateral (A→B, absorptive) and basolateral-to-apical (B→A, secretory) directions, we can calculate an efflux ratio (ER) to determine if the compound is a substrate of efflux transporters like P-glycoprotein (P-gp).[13]

Experimental Workflow: Caco-2 Permeability Assay
Caco-2 bidirectional permeability assay workflow.
Step-by-Step Caco-2 Protocol
  • Cell Culture and Seeding:

    • Culture Caco-2 cells according to standard protocols.

    • Seed cells onto permeable Transwell filter inserts (e.g., 24-well format) at an appropriate density.[18]

    • Culture the cells for 21-25 days, replacing the medium every 2-3 days, to allow for full differentiation and formation of a polarized monolayer.[18]

  • Monolayer Integrity Validation:

    • Prior to the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values exceeding a pre-defined threshold (e.g., ≥200 Ω·cm²) to ensure tight junction integrity.[19]

    • Additionally, assess the permeability of Lucifer Yellow. A Papp value < 1.0 x 10⁻⁶ cm/s confirms monolayer integrity.

  • Transport Experiment:

    • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS, pH 7.4).

    • Prepare dosing solutions of the test compound and controls (10 µM in transport buffer).

    • For A→B transport: Add the dosing solution to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.

    • For B→A transport: Add the dosing solution to the basolateral chamber and fresh transport buffer to the apical chamber.

    • Perform all conditions in triplicate or quadruplicate.

  • Incubation and Sampling:

    • Incubate the plates at 37°C in a 5% CO₂ atmosphere for a defined period (e.g., 120 minutes) with gentle shaking.[19]

    • At the end of the incubation, collect samples from the receiver chamber for each direction. Also, collect a sample from the initial donor solution.

  • Analysis and Calculation:

    • Quantify compound concentrations in all samples via LC-MS/MS.

    • Calculate the apparent permeability coefficient (Papp) in cm/s for each direction: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of permeation, A is the surface area of the filter, and C0 is the initial concentration in the donor chamber.

    • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B) An ER > 2 is indicative of active efflux.[13]

Expected Results and Comparative Data

The following table summarizes the expected outcomes from these assays, based on the physicochemical properties of the test compound and the known behavior of the reference standards.

CompoundAssayParameterExpected ValuePermeability Classification
Propranolol PAMPAPeff (10⁻⁶ cm/s)> 10High
(High Permeability Ref.)Caco-2Papp (A→B) (10⁻⁶ cm/s)> 10High
Caco-2Efflux Ratio~1.0Not an efflux substrate
Atenolol PAMPAPeff (10⁻⁶ cm/s)< 1.0Low
(Low Permeability Ref.)Caco-2Papp (A→B) (10⁻⁶ cm/s)< 2.0Low
Caco-2Efflux Ratio~1.0Not an efflux substrate
(2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine PAMPAPeff (10⁻⁶ cm/s)5 - 15 Predicted: High
(Test Compound)Caco-2Papp (A→B) (10⁻⁶ cm/s)> 10 Predicted: High
Caco-2Efflux RatioTo be determined To be determined
Lucifer Yellow Caco-2Papp (A→B) (10⁻⁶ cm/s)< 0.5Impermeable (Integrity)
(Integrity Control)

Discussion and Interpretation

  • PAMPA Outcome: We anticipate that (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine will show a high Peff value in the PAMPA assay, likely comparable to or exceeding that of Propranolol. This result would confirm that the molecule's intrinsic physicochemical properties are favorable for passive diffusion across a lipid barrier.

  • Caco-2 Outcome: The Caco-2 Papp (A→B) value is also expected to be high, confirming the PAMPA result in a more complex biological system. The critical piece of information from this assay will be the Efflux Ratio .

    • If ER is < 2: This would indicate that the compound is not a significant substrate for major efflux transporters like P-gp. The high permeability is primarily driven by passive diffusion, and the compound would be confidently classified as BCS Class I or II (depending on solubility).

    • If ER is > 2: This would suggest that the compound is actively pumped out of the cell. While its intrinsic passive permeability is high, active efflux could limit its net absorption in vivo. This finding would be crucial for lead optimization, potentially prompting structural modifications to reduce efflux liability.

Conclusion

This guide provides a robust, scientifically-grounded strategy for characterizing the cell permeability of (2-(2-Chloro-6-fluorophenyl)cyclopropyl)methanamine . By leveraging a dual-assay approach with PAMPA and bidirectional Caco-2 experiments, and benchmarking against established high and low permeability reference compounds, we can generate the data necessary to confidently predict its in vivo absorption behavior. Based on its structural characteristics, a high permeability classification is anticipated. The experimental data will validate this prediction and, critically, will elucidate the role, if any, of active efflux, thereby providing essential insights to guide the compound's progression through the drug discovery pipeline.

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